2-(1H-Indol-1-yl)-N-methylethanamine

• CAS: 148806-52-4

Core Science & Biosynthesis

2-(1H-Indol-1-yl)-N-methylethanamine chemical structure and properties

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and potential applications of 2-(1H-Indol-1-yl)-N-methylethanamine. This molecule, a less common isomer of the well-known tryptamines, features a methylethanamine side chain attached to the nitrogen atom of the indole ring (N-1 position). This structural distinction from the more extensively studied 3-substituted indoles, such as N-methyltryptamine, suggests a unique chemical and pharmacological profile.[1] This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the exploration of novel indole derivatives. We will delve into its physicochemical characteristics, outline a robust synthetic pathway, and discuss its potential biological significance based on the broader understanding of indole pharmacology.

Introduction and Nomenclature

Indole and its derivatives represent a cornerstone of medicinal chemistry, forming the structural core of numerous natural products and synthetic drugs with a wide array of pharmacological activities.[2][3][4][5][6] While the majority of research has historically focused on indoles substituted at the C-2 or C-3 positions of the pyrrole ring, N-1 substituted indoles are an emerging area of interest.

The compound of focus in this guide is systematically named 2-(1H-Indol-1-yl)-N-methylethanamine . It is also known as 1-(2-(methylamino)ethyl)-1H-indole . It is crucial to distinguish this compound from its C-3 substituted isomer, N-methyltryptamine (2-(1H-indol-3-yl)-N-methylethanamine), as the point of attachment of the side chain to the indole nucleus fundamentally alters the molecule's spatial arrangement and electronic properties, and consequently, its biological activity.

Chemical Structure and Properties

The chemical structure of 2-(1H-Indol-1-yl)-N-methylethanamine is characterized by an indole ring system where the nitrogen atom (position 1) is alkylated with a 2-(methylamino)ethyl group.

Caption: Chemical structure of 2-(1H-Indol-1-yl)-N-methylethanamine.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(1H-Indol-1-yl)-N-methylethanamine is provided in the table below. These values are calculated based on its structure and are essential for understanding its behavior in various experimental settings.

Property	Value	Source
Molecular Formula	C₁₁H₁₄N₂	-
Molecular Weight	174.24 g/mol	[1]
IUPAC Name	2-(1H-Indol-1-yl)-N-methylethanamine	-
CAS Number	102530-26-9	-
Appearance	Expected to be a solid or oil at room temperature	Inferred
Boiling Point	Not experimentally determined	-
Melting Point	Not experimentally determined	-
Solubility	Expected to be soluble in organic solvents like ethanol, methanol, and DMSO	Inferred
pKa	Estimated to be around 9-10 for the secondary amine	Inferred

Synthesis of 2-(1H-Indol-1-yl)-N-methylethanamine

The synthesis of 2-(1H-Indol-1-yl)-N-methylethanamine can be achieved through a standard N-alkylation of the indole ring. A plausible and efficient synthetic route involves the reaction of indole with a suitably protected 2-chloro-N-methylethanamine derivative, followed by deprotection.

Proposed Synthetic Pathway

Caption: Proposed synthetic pathway for 2-(1H-Indol-1-yl)-N-methylethanamine.

Step-by-Step Experimental Protocol

Step 1: N-Alkylation of Indole

• Rationale: The indole nitrogen is deprotonated by a strong base, such as sodium hydride (NaH), to form the indolide anion. This nucleophile then displaces the chloride from the protected aminoethyl chloride, forming the N-C bond. The tert-butyloxycarbonyl (Boc) group is a standard protecting group for amines, preventing side reactions.

• Procedure:

  • To a solution of indole (1.0 eq) in anhydrous dimethylformamide (DMF) under an inert atmosphere (e.g., argon), add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise at 0 °C.

  • Stir the mixture at room temperature for 30 minutes until the evolution of hydrogen gas ceases.

  • Cool the reaction mixture back to 0 °C and add a solution of N-Boc-N-methyl-2-chloroethylamine (1.2 eq) in DMF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of water.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the N-Boc protected intermediate.

Step 2: Deprotection of the Boc Group

• Rationale: The Boc protecting group is readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl), to yield the free secondary amine.

• Procedure:

  • Dissolve the N-Boc protected intermediate (1.0 eq) in dichloromethane (DCM).

  • Add trifluoroacetic acid (5-10 eq) dropwise at 0 °C.

  • Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC.

  • Concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.

  • Dissolve the residue in water and basify with a saturated solution of sodium bicarbonate or sodium hydroxide to a pH > 10.

  • Extract the aqueous layer with DCM or ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the final product, 2-(1H-Indol-1-yl)-N-methylethanamine. Further purification can be achieved by distillation or crystallization if necessary.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The spectrum is expected to show characteristic signals for the indole ring protons, typically in the range of 6.5-7.8 ppm. The protons of the ethyl bridge will appear as two triplets, and the N-methyl group will be a singlet. The NH proton of the secondary amine will likely be a broad singlet.

• ¹³C NMR: The spectrum will display signals for the eight carbons of the indole ring and the three carbons of the N-methylethanamine side chain.

• Mass Spectrometry (MS): The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 174.[12][13] A prominent fragment would likely result from the cleavage of the C-C bond beta to the indole nitrogen, leading to a fragment corresponding to the indole ring.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a characteristic N-H stretching vibration for the secondary amine in the range of 3300-3500 cm⁻¹.[14][15] Aromatic C-H and C=C stretching vibrations from the indole ring will also be present.

Potential Biological and Pharmacological Significance

The indole nucleus is a privileged scaffold in drug discovery, with derivatives exhibiting a vast range of biological activities including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[2][3][4][5][6][16][17][18]

The specific biological profile of 2-(1H-Indol-1-yl)-N-methylethanamine has not been extensively reported. However, based on its structural similarity to other biologically active indole derivatives, several areas of potential pharmacological interest can be proposed:

• Central Nervous System (CNS) Activity: Many indole derivatives interact with neurotransmitter receptors in the brain. While tryptamines (3-substituted indoles) are well-known for their serotonergic activity, the N-1 substitution pattern of 2-(1H-Indol-1-yl)-N-methylethanamine may lead to a different receptor binding profile and potentially novel CNS effects.

• Antimicrobial and Antiviral Activity: The indole ring is a common feature in many natural and synthetic compounds with antimicrobial and antiviral properties. Further investigation into the activity of 2-(1H-Indol-1-yl)-N-methylethanamine against various pathogens is warranted.

• Enzyme Inhibition: The ability of the indole scaffold to mimic peptide structures allows for the design of enzyme inhibitors.[4][6] It is plausible that 2-(1H-Indol-1-yl)-N-methylethanamine or its derivatives could be explored as inhibitors for various enzymatic targets.

It is imperative that any potential biological activity is confirmed through rigorous in vitro and in vivo studies.

Conclusion

2-(1H-Indol-1-yl)-N-methylethanamine is an intriguing indole derivative with a unique structural motif that distinguishes it from the more commonly studied tryptamines. This guide has provided a detailed overview of its chemical structure, predicted properties, and a feasible synthetic route. While specific experimental data on its biological activity is currently limited, the rich pharmacology of the indole nucleus suggests that this compound and its analogues could be valuable leads in drug discovery. Further research is necessary to fully elucidate its spectroscopic properties, optimize its synthesis, and explore its pharmacological potential.

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Synthesis pathways for 2-(1H-Indol-1-yl)-N-methylethanamine

An In-Depth Technical Guide to the Synthesis of 2-(1H-Indol-1-yl)-N-methylethanamine

This guide provides a comprehensive technical overview of the primary synthetic pathways for 2-(1H-Indol-1-yl)-N-methylethanamine, a key structural motif found in various pharmacologically active compounds. Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the mechanistic underpinnings, practical execution, and comparative analysis of the most relevant synthetic strategies. Our focus is on explaining the causality behind experimental choices, ensuring that each protocol is presented as a self-validating system grounded in established chemical principles.

Introduction

The N-alkylethylamine indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds targeting the central nervous system, particularly serotonin (5-HT) receptors.[1][2] The target molecule of this guide, 2-(1H-Indol-1-yl)-N-methylethanamine, represents a non-classical tryptamine isomer where the ethylamine side chain is attached to the indole nitrogen (N1) rather than the C3 position. This structural variation significantly alters its pharmacological profile and presents unique synthetic challenges. This guide will explore three robust and versatile synthetic approaches: Direct N-Alkylation, Synthesis via Amide Reduction, and a convergent approach through Reductive Amination.

Pathway 1: Direct N-Alkylation of Indole

The most direct and frequently employed strategy for synthesizing N1-substituted indoles is the direct alkylation of the indole nitrogen. This method relies on the inherent acidity of the N-H proton, which can be removed by a suitable base to generate a potent indole anion nucleophile.

Mechanistic Principle

The reaction proceeds via a two-step sequence. First, the indole N-H proton (pKa ≈ 17 in DMSO) is abstracted by a strong base.[3] The resulting indolide anion is a powerful nucleophile that subsequently attacks an electrophilic alkylating agent in a classical SN2 reaction to form the new N-C bond.[3] While C3 alkylation is a known competing pathway due to the high electron density at that position, careful selection of reaction conditions, particularly the use of a polar aprotic solvent and a strong counterion-coordinating base, strongly favors N-alkylation.[4]

Experimental Protocol: N-Alkylation using N-methyl-2-chloroethylamine

Step 1: Deprotonation of Indole

• To a stirred suspension of sodium hydride (NaH, 1.2 equivalents, 60% dispersion in mineral oil) in anhydrous N,N-dimethylformamide (DMF) under an inert atmosphere (e.g., Argon or Nitrogen), add a solution of indole (1.0 equivalent) in DMF dropwise at 0 °C.

• Allow the reaction mixture to stir at room temperature for 1 hour. The cessation of hydrogen gas evolution and the formation of a clear solution indicate the complete formation of the sodium indolide salt.

Causality: Sodium hydride is a strong, non-nucleophilic base, ideal for irreversibly deprotonating the indole.[3] DMF is an excellent solvent for this reaction as it is polar aprotic, effectively solvates the sodium cation, and has a high boiling point, allowing for a wide range of reaction temperatures.

Step 2: SN2 Alkylation

• Cool the solution of sodium indolide back to 0 °C.

• Add a solution of N-methyl-2-chloroethylamine hydrochloride (1.1 equivalents) to the reaction mixture. Note: The hydrochloride salt must be neutralized or used with an additional equivalent of base to free the amine for subsequent steps if it is not the desired final salt form. Alternatively, the free base of the alkylating agent can be used.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, or gently heat to 50-60 °C to increase the reaction rate.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, quench the reaction by carefully adding water. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica gel to yield 2-(1H-Indol-1-yl)-N-methylethanamine.

Visualization of Direct N-Alkylation Workflow

Caption: Workflow for Direct N-Alkylation of Indole.

Comparative Data for N-Alkylation Conditions

Base	Solvent	Temperature (°C)	Typical Yield	Reference
NaH	DMF	25 - 60	Good to Excellent	[3]
KH	THF	25 - 66	Good to Excellent	[5]
K₂CO₃	Acetonitrile	80	Moderate	[6]
Cs₂CO₃	DMF	25	Good	[6]

Pathway 2: Synthesis via Amide Reduction

This versatile, multi-step pathway involves the formation of an amide intermediate, which is subsequently reduced to the target amine. This approach is highly reliable and avoids the direct handling of potentially unstable or commercially unavailable alkylating agents.

Mechanistic Principle

The synthesis begins with the acylation of indole with a haloacetyl halide, followed by nucleophilic substitution with methylamine to form a stable amide intermediate. The final and critical step is the reduction of the carbonyl group of the amide. Powerful hydride reagents, such as lithium aluminum hydride (LiAlH₄), are capable of reducing the resonance-stabilized amide bond to an amine.[7]

Experimental Protocol

Step 1: Synthesis of 1-(2-chloroacetyl)-1H-indole

• In a flask under an inert atmosphere, dissolve indole (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C and add chloroacetyl chloride (1.2 eq.) dropwise.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

• Quench the reaction with water and separate the organic layer. Wash with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the crude product, which can often be used in the next step without further purification.

Step 2: Synthesis of 2-(1H-indol-1-yl)-N-methylacetamide

• Dissolve the crude 1-(2-chloroacetyl)-1H-indole in a suitable solvent like THF.

• Add an excess of methylamine (e.g., a 40% solution in water or a 2M solution in THF, 3-5 eq.).

• Stir the mixture at room temperature for 12-18 hours.

• Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry, filter, and concentrate the organic layer. Purify by recrystallization or column chromatography to obtain the pure amide.

Step 3: Reduction to 2-(1H-Indol-1-yl)-N-methylethanamine

• Caution: LiAlH₄ is a highly reactive and pyrophoric reagent. Handle with extreme care under an inert atmosphere.

• To a stirred suspension of LiAlH₄ (2-3 eq.) in anhydrous THF at 0 °C, add a solution of the amide (1.0 eq.) in THF dropwise.

• After the addition is complete, heat the mixture to reflux for 4-8 hours.

• Cool the reaction to 0 °C and quench sequentially by the slow, dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ in grams (Fieser workup).

• Stir the resulting granular precipitate for 1 hour, then filter it off and wash thoroughly with THF or ethyl acetate.

• Combine the filtrate and washes, dry over Na₂SO₄, filter, and concentrate to yield the target amine. Purify as needed.[8]

Visualization of the Amide Reduction Pathway

Caption: Synthesis of the target amine via an amide intermediate.

Pathway 3: Synthesis via Reductive Amination

Reductive amination is a powerful C-N bond-forming reaction that constructs an amine from a carbonyl compound and an amine in the presence of a reducing agent. This pathway offers a convergent approach to the target molecule.

Mechanistic Principle

This strategy involves the reaction of an indol-1-yl acetaldehyde intermediate with methylamine to form an enamine or iminium ion in situ. This intermediate is then immediately reduced by a hydride agent, typically one that is selective for the iminium ion over the carbonyl group, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB).[9] The primary challenge of this route is the synthesis and stability of the requisite indol-1-yl acetaldehyde.

Hypothetical Protocol

Step 1: Synthesis of 2-(1H-indol-1-yl)ethanol

• Alkylate sodium indolide (prepared as in Pathway 1) with 2-bromoethanol to furnish 2-(1H-indol-1-yl)ethanol.

Step 2: Oxidation to 2-(1H-indol-1-yl)acetaldehyde

• Perform a mild oxidation of the primary alcohol using a reagent such as Dess-Martin periodinane (DMP) or a Swern oxidation. The resulting aldehyde is often used immediately in the next step due to potential instability.

Step 3: Reductive Amination

• Dissolve the crude 2-(1H-indol-1-yl)acetaldehyde in a solvent like methanol or 1,2-dichloroethane.

• Add methylamine (as a solution or its hydrochloride salt with a base like triethylamine).

• Add sodium triacetoxyborohydride (STAB, 1.5 eq.) and a small amount of acetic acid.

• Stir the reaction at room temperature for 12-24 hours.

• Quench with aqueous sodium bicarbonate solution and extract the product with an organic solvent.

• Purify via standard chromatographic methods.

Visualization of the Reductive Amination Logic

Caption: Convergent logic of the reductive amination pathway.

Comparative Analysis of Synthetic Pathways

Feature	Direct N-Alkylation (Pathway 1)	Amide Reduction (Pathway 2)	Reductive Amination (Pathway 3)
Number of Steps	1 (from indole)	3	3
Overall Yield	Potentially high, but sensitive to conditions	Generally reliable and high-yielding	Variable, dependent on aldehyde stability
Scalability	Good, but requires handling of NaH	Excellent, robust for large scale	Moderate, aldehyde instability is a concern
Key Reagents	Strong base (NaH), alkyl halide	LiAlH₄, Chloroacetyl chloride	Mild oxidant (DMP), STAB
Safety Concerns	NaH (flammable), alkylating agents	LiAlH₄ (highly reactive), acyl halides	Potentially unstable aldehyde intermediate
Versatility	Excellent for various N-alkyl groups	Excellent, widely applicable for amines	Good, but requires stable carbonyls

Conclusion

For the laboratory-scale synthesis of 2-(1H-Indol-1-yl)-N-methylethanamine, the Direct N-Alkylation method (Pathway 1) offers the most straightforward and atom-economical route, provided that the corresponding haloamine is available. For greater reliability, robustness, and scalability, the Synthesis via Amide Reduction (Pathway 2) is superior. It proceeds through stable, crystalline intermediates and employs well-established, high-yielding transformations, making it an ideal choice for producing larger quantities of material. The Reductive Amination pathway, while elegant, is hampered by the potential instability of the key aldehyde intermediate, making it a less practical choice unless a stable synthetic route to this intermediate is established. The selection of the optimal pathway will ultimately depend on the specific project goals, scale, and available resources.

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An In-Depth Technical Guide to the Pharmacological Profile of N-Alkylated Indolethylamines

A Senior Application Scientist's Synthesis of their Core Pharmacological Attributes for Researchers, Scientists, and Drug Development Professionals

Introduction

The indolethylamine scaffold is a cornerstone of neuropharmacology, forming the basis for the endogenous neurotransmitter serotonin (5-hydroxytryptamine) and a wide array of psychoactive compounds. While the specific molecule 2-(1H-Indol-1-yl)-N-methylethanamine, with its ethylamine chain at the indole nitrogen (N-1), is not extensively characterized in scientific literature, its structural isomer, 2-(1H-indol-3-yl)-N-methylethanamine (N-methyltryptamine or NMT), and its close analogue N,N-dimethyltryptamine (DMT), are subjects of profound scientific interest.[1][2] This guide will provide an in-depth technical exploration of the pharmacological profile of these C-3 substituted N-alkylated tryptamines, offering a robust framework for understanding the structure-activity relationships that govern their interactions with neuroreceptors. Our focus will be on the synthesis, receptor pharmacology, and the in vitro and in vivo methodologies crucial for their characterization, thereby providing a valuable resource for professionals in drug discovery and neuroscience.

Synthesis of N-Alkylated Tryptamines: A Foundational Overview

The synthesis of N-alkylated tryptamines is a well-established area of organic chemistry, with several versatile methods available to researchers. A common and efficient approach is the reductive amination of the corresponding indole-3-acetaldehyde or indole-3-acetone.[3] Alternatively, direct N-alkylation of tryptamine can be achieved using alkylating agents, often employing alcohols in the presence of an iridium catalyst.[4] A one-pot reductive alkylation of indoles with N-protected aminoethyl acetals presents another efficient route.[5]

Exemplary Protocol: Reductive Amination for N,N-Dimethyltryptamine (DMT) Synthesis

This protocol provides a conceptual overview of a common synthetic route.

Step 1: Preparation of Indole-3-acetaldehyde Indole is reacted with oxalyl chloride to form indole-3-glyoxylyl chloride. This intermediate is then reduced, for instance with lithium aluminum hydride, to yield indole-3-ethanol, which is subsequently oxidized to indole-3-acetaldehyde.

Step 2: Reductive Amination Indole-3-acetaldehyde is then reacted with dimethylamine in the presence of a reducing agent, such as sodium cyanoborohydride or through catalytic hydrogenation. The dimethylamine forms an imine with the aldehyde, which is then reduced in situ to the tertiary amine, yielding N,N-dimethyltryptamine.

Receptor Pharmacology: The Serotonergic System as the Primary Target

The pharmacological actions of N-alkylated tryptamines are predominantly mediated by their interaction with serotonin (5-HT) receptors.[6][7] DMT, the most extensively studied compound in this class, exhibits a broad binding profile, with high affinity for several 5-HT receptor subtypes.[6][8]

Mechanism of Action: A Focus on the 5-HT2A Receptor

The quintessential psychedelic effects of compounds like DMT are primarily attributed to their agonist activity at the 5-HT2A receptor.[9][10] The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gq/G11 signaling pathway.[11] Agonist binding initiates a conformational change in the receptor, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[12][13] IP3 stimulates the release of intracellular calcium stores, while DAG activates protein kinase C (PKC), leading to a cascade of downstream cellular responses that are thought to underlie the profound alterations in perception and cognition associated with these compounds.[12][13] Recent research has also highlighted the role of β-arrestin2-mediated signaling pathways in the overall effects of 5-HT2A agonists.[14][15]

Figure 1: Simplified 5-HT2A Receptor Gq Signaling Pathway.

Receptor Binding Affinities

The following table summarizes the binding affinities (Ki, nM) of DMT and related tryptamines at key serotonin receptors. It is important to note that reported values can vary between studies due to different experimental conditions.

Compound	5-HT1A	5-HT2A	5-HT2C	Reference(s)
DMT	39 - 2100	39 - 2100	39 - 2100	[6][16]
NMT	-	Full Agonist	-	[17]
4-HO-MET	228	57	141	[16]
A hyphen (-) indicates that specific Ki values were not readily available in the reviewed literature, though functional activity has been described.

DMT binds to a wide range of serotonin receptors, including 5-HT1A, 5-HT1B, 5-HT1D, 5-HT2A, 5-HT2B, 5-HT2C, 5-HT5A, 5-HT6, and 5-HT7.[6] While its psychedelic effects are primarily linked to 5-HT2A agonism, its interactions with other receptors, such as 5-HT1A, may modulate the overall subjective experience.[18][19]

Structure-Activity Relationships (SAR)

The pharmacological profile of tryptamines is highly sensitive to structural modifications.[9][10][20]

• N-Alkylation: The nature of the alkyl substituents on the terminal nitrogen of the ethylamine side chain significantly influences potency and receptor selectivity. Mono-methylation (NMT) and di-methylation (DMT) are well-tolerated for 5-HT2A receptor agonism.[3][17] Increasing the size of the alkyl groups can alter the pharmacological profile.

• Indole Ring Substitution: Substitutions on the indole ring have profound effects. For example, hydroxylation at the 4-position (e.g., in psilocin, 4-HO-DMT) and methoxylation at the 5-position (e.g., 5-MeO-DMT) are common modifications that modulate potency and the qualitative nature of the psychoactive effects.[21][22]

• Alpha-Methylation: The addition of a methyl group to the alpha position of the ethylamine side chain, as seen in α-methyltryptamine (αMT), can increase metabolic stability and prolong the duration of action.[3]

In Vitro Assessment: Characterizing Molecular Interactions

A thorough in vitro characterization is essential to understand the pharmacological profile of any novel compound. For N-alkylated tryptamines, this typically involves radioligand binding assays to determine receptor affinity and functional assays to assess agonist efficacy.[23]

Detailed Protocol: Radioligand Binding Assay for 5-HT2A Receptor Affinity (Ki)

This protocol outlines a competitive radioligand binding assay to determine the binding affinity (Ki) of a test compound (e.g., an N-alkylated tryptamine) at the 5-HT2A receptor.[24][25][26][27]

1. Materials and Reagents:

• Cell membranes expressing the human 5-HT2A receptor.

• Radioligand (e.g., [3H]ketanserin or [125I]DOI).

• Test compound (unlabeled N-alkylated tryptamine).

• Non-specific binding control (e.g., a high concentration of a known 5-HT2A antagonist like spiperone).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail and scintillation counter.

2. Assay Procedure:

• A series of dilutions of the test compound are prepared.

• In a multi-well plate, the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound are incubated in the assay buffer.

• Control wells are included for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and the non-specific binding control).

• The plate is incubated at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• The incubation is terminated by rapid filtration through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.

• The filters are washed with ice-cold assay buffer to remove any unbound radioligand.

• The filters are placed in scintillation vials with scintillation cocktail, and the radioactivity is quantified using a scintillation counter.

3. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The data is plotted as the percentage of specific binding versus the log concentration of the test compound.

• A non-linear regression analysis is performed to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific radioligand binding).

• The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 2: Workflow for a Competitive Radioligand Binding Assay.

In Vivo Pharmacology: Bridging Molecular Action to Behavioral Outcomes

The in vivo effects of N-alkylated tryptamines are assessed in animal models to understand their behavioral pharmacology.[28] The head-twitch response (HTR) in rodents is a well-established behavioral proxy for 5-HT2A receptor activation and is considered predictive of hallucinogenic potential in humans.[29][30][31] Administration of 5-HT2A agonists like DMT induces a rapid, brief, and dose-dependent increase in head twitches.[8] Other behavioral paradigms, such as drug discrimination studies, are also used to assess the subjective effects of these compounds.[32]

Conclusion

While the specific compound 2-(1H-Indol-1-yl)-N-methylethanamine remains to be fully characterized, the extensive body of research on its structural isomers, the N-alkylated tryptamines, provides a robust foundation for predicting its potential pharmacological profile. These compounds are potent agonists at serotonin receptors, with their hallmark psychoactive effects mediated primarily through the 5-HT2A receptor. The intricate interplay of their synthesis, structure-activity relationships, and receptor pharmacology continues to be a fertile ground for research, offering valuable insights into the neurobiology of perception and consciousness, and paving the way for the development of novel therapeutics for a range of neuropsychiatric disorders.

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Biological activity of novel tryptamine analogs.

An In-depth Technical Guide to the Biological Activity of Novel Tryptamine Analogs

Foreword: Beyond the Scaffold - A New Era of Tryptamine Exploration

The tryptamine core, a simple indole ring fused to an ethylamine sidechain, is nature's blueprint for a vast array of biologically active molecules. From the essential neurotransmitter serotonin to the potent psychedelic N,N-Dimethyltryptamine (DMT), this scaffold is a testament to molecular efficiency.[1][2] For decades, research has focused on classic tryptamines found in plants and fungi, often in the context of their profound psychoactive effects.[2][3] However, the field is undergoing a paradigm shift. Modern medicinal chemistry is unlocking the therapeutic potential of novel, synthetically-derived tryptamine analogs, extending their biological relevance far beyond the central nervous system. These new chemical entities are being investigated for a range of applications, including as anti-migraine, antitumor, antioxidant, and anti-inflammatory agents.[4][5][6][7]

This guide is designed for researchers, scientists, and drug development professionals. It eschews a rigid, templated approach to provide a fluid, logic-driven exploration of how to characterize the biological activity of novel tryptamine analogs. We will delve into the causality behind experimental choices, providing not just protocols, but the strategic reasoning that underpins a robust discovery pipeline. Our focus is on building a self-validating system of inquiry, from initial receptor interactions to complex behavioral outputs, grounded in authoritative and reproducible methodologies.

The Pharmacological Nexus: Primary Molecular Targets

The biological effects of most tryptamines are initiated by their interaction with specific protein targets. While a broad screening approach is always prudent, the primary targets of interest are overwhelmingly the serotonin (5-hydroxytryptamine, 5-HT) receptors , particularly the 5-HT₂A subtype .[6][8][9]

• The 5-HT₂A Receptor: This G-protein coupled receptor (GPCR) is the principal target for classic psychedelic tryptamines like psilocin (the active metabolite of psilocybin) and DMT.[9][10][11] Activation of the 5-HT₂A receptor is directly linked to the hallucinogenic effects of these compounds.[11][12] It is coupled to the Gq/G11 signaling pathway, which, upon agonist binding, initiates a cascade resulting in an increase in intracellular calcium (Ca²⁺).[8] This provides a reliable and measurable signal for assessing the functional activity of novel analogs.

• Other Serotonin Receptors (5-HT₁A, 5-HT₇, etc.): Tryptamine analogs often exhibit promiscuity, binding to multiple 5-HT receptor subtypes. For instance, stimulation of the 5-HT₁A receptor has been linked to decreased locomotor activity, while 5-HT₇ receptors have been implicated in vasodilation.[12][13] Characterizing the full receptor interaction profile is crucial for predicting both therapeutic effects and potential side effects.

• Monoamine Transporters (SERT, NET): Some tryptamines can also interact with the serotonin and norepinephrine transporters, potentially inhibiting the reuptake of these neurotransmitters and modulating their synaptic concentrations.[10] This dual-action mechanism can significantly influence the overall pharmacological profile.

The initial step in characterizing a novel analog is to determine its affinity (how tightly it binds) and efficacy (the functional response it elicits) at these key targets.

A Validated Workflow for Biological Characterization

A logical, phased approach is essential to efficiently and accurately characterize a novel tryptamine analog. The workflow should progress from simple, high-throughput in vitro assays to more complex and resource-intensive in vivo models.

Caption: Simplified 5-HT₂A receptor Gq signaling pathway.

Protocol 2: FLIPR Calcium Flux Functional Assay

Objective: To determine the functional potency (EC₅₀) and efficacy of a novel tryptamine analog at the human 5-HT₂A receptor.

Methodology:

• Cell Culture and Dye Loading:

  • Culture cells stably expressing the human 5-HT₂A receptor in a 96- or 384-well plate until they form a confluent monolayer.

  • Aspirate the culture medium and add a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Incubate the plate at 37°C for a specified time (e.g., 1 hour) to allow the cells to take up the dye. The dye will fluoresce upon binding to free intracellular calcium.

• Compound Preparation:

  • Prepare a separate plate ("compound plate") containing serial dilutions of the novel tryptamine analog.

  • Include a known 5-HT₂A agonist (e.g., serotonin) as a positive control to determine the maximal system response.

  • Include buffer-only wells as a negative control.

• Assay Execution:

  • Place both the cell plate and the compound plate into a fluorescence imaging plate reader (FLIPR) or similar instrument.

  • The instrument will first measure the baseline fluorescence of the cells in each well.

  • It will then automatically transfer the compounds from the compound plate to the cell plate.

  • Immediately following compound addition, the instrument will continuously measure the fluorescence in each well over time (e.g., for 2-3 minutes) to capture the calcium mobilization kinetics.

• Data Analysis:

  • The primary response is the maximum change in fluorescence intensity from baseline after compound addition.

  • Normalize the data by expressing the response as a percentage of the maximal response produced by the positive control (e.g., serotonin).

  • Plot the normalized response against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration that produces 50% of the maximal response) and the Eₘₐₓ (the maximum efficacy relative to the control agonist).

Parameter	Description	Importance
Kᵢ (nM)	Binding Affinity: The concentration of the analog required to occupy 50% of the receptors in the absence of an agonist.	Indicates the potency of target engagement. A lower Kᵢ means higher affinity.
EC₅₀ (nM)	Functional Potency: The concentration of the analog that produces 50% of its maximal effect.	Measures the potency of the functional response. A lower EC₅₀ means higher potency.
Eₘₐₓ (%)	Maximal Efficacy: The maximum response achievable by the analog, expressed as a percentage of a full agonist's response.	Distinguishes between full agonists (Eₘₐₓ ≈ 100%), partial agonists (0 < Eₘₐₓ < 100%), and antagonists (Eₘₐₓ = 0).

Table 1: Key In Vitro Pharmacological Parameters for Tryptamine Analogs.

Phase 2: Broader Biological Screening

Beyond the primary neurological targets, novel tryptamines may possess other significant biological activities. [4]Recent studies have highlighted their potential as antitumor, antioxidant, and antimicrobial agents. [5][7][14]

Oxidative stress is implicated in numerous pathologies, including neurodegenerative diseases. [13]The indole nucleus present in tryptamines is known to have electron-donating properties, making it a candidate for radical scavenging. A simple, rapid assay like the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay can efficiently screen for this activity and provide rationale for further investigation into neuroprotective or other therapeutic applications. [13]

Protocol 3: DPPH Radical Scavenging Assay

Objective: To assess the in vitro antioxidant potential of a novel tryptamine analog.

Methodology:

• Preparation:

  • Prepare a stock solution of DPPH in methanol. DPPH is a stable free radical with a deep violet color.

  • Prepare serial dilutions of the test compound and a standard antioxidant (e.g., Ascorbic Acid).

• Reaction:

  • In a 96-well plate, add a fixed volume of the DPPH solution to each well.

  • Add varying concentrations of the test compound or standard to the wells.

  • Include a control well containing only DPPH and methanol.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • If the test compound has antioxidant activity, it will donate a hydrogen atom to the DPPH radical, neutralizing it and causing the violet color to fade to yellow.

  • Measure the absorbance of each well at ~517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100.

  • Plot the % Inhibition against the log concentration of the test compound to determine the IC₅₀ (the concentration required to scavenge 50% of the DPPH radicals). A lower IC₅₀ indicates greater antioxidant activity. [13]

Phase 3: In Vivo Behavioral Phenotyping

In vivo studies are essential to understand how a compound's in vitro activity translates to a physiological or behavioral effect in a whole organism.

The head-twitch response (HTR) in rodents is a rapid, involuntary head shake that is a well-established behavioral proxy for 5-HT₂A receptor activation and hallucinogenic potential in humans. [12]This assay is not just correlational; it is mechanistically linked. The response can be blocked by pretreatment with a 5-HT₂A antagonist like ketanserin, providing a self-validating system to confirm that the observed behavior is indeed mediated by the target receptor. [12]It is a critical first step in assessing the psychoactive profile of a novel analog.

Protocol 4: Head-Twitch Response (HTR) Assay in Mice

Objective: To determine if a novel tryptamine analog elicits 5-HT₂A receptor-mediated psychoactive-like effects in vivo.

Methodology:

• Animal Acclimation:

  • Acclimate male C57BL/6J mice to the testing room and observation chambers for at least 60 minutes before the experiment.

• Drug Administration:

  • Administer the novel tryptamine analog via intraperitoneal (IP) injection at various doses.

  • For validation, a separate cohort of animals should be pre-treated with the 5-HT₂A antagonist ketanserin (~1 mg/kg, IP) 30 minutes before administration of the test compound.

  • A vehicle control group (e.g., saline) must be included.

• Observation Period:

  • Immediately after administration of the test compound, place the mouse in a clean, transparent observation chamber.

  • Record the number of head twitches for a period of 30-60 minutes. A head twitch is defined as a rapid, convulsive rotational movement of the head that is not associated with grooming or sniffing.

  • A trained observer, blind to the experimental conditions, should perform the scoring.

• Data Analysis:

  • Sum the total number of head twitches for each animal over the observation period.

  • Compare the mean number of head twitches between the different dose groups and the vehicle control using an appropriate statistical test (e.g., ANOVA followed by post-hoc tests).

  • Verify that pre-treatment with ketanserin significantly attenuates or abolishes the HTR induced by the test compound.

While a compound may have therapeutic potential, it is also critical to assess its potential for abuse. Assays like Conditioned Place Preference (CPP) and Self-Administration (SA) are used for this purpose. Many classic tryptamines, despite their psychoactive effects, show minimal or no rewarding effects in these paradigms, suggesting a low abuse potential compared to other drugs of abuse. [12]Investigating novel analogs in these models is a key part of their preclinical safety assessment.

Case Study: Characterizing Four Novel Analogs

A study by Abiero et al. (2020) provides an excellent real-world example of this workflow. [12]They synthesized and evaluated four novel tryptamine analogs: PYT HCl, PIT HCl, DBT HCl, and 2-MT HCl. Their findings illustrate the principles discussed above.

Compound	Rewarding Effects (CPP)	Reinforcing Effects (SA)	Head-Twitch Response (HTR)	5-HT₂A mRNA Levels	Implied Abuse Potential
PYT HCl	Not Induced	Not Initiated	Elicited (Blocked by Ketanserin)	Increased	Low
PIT HCl	Not Induced	Not Initiated	Elicited (Blocked by Ketanserin)	Increased	Low
DBT HCl	Not Induced	Not Initiated	Elicited (Blocked by Ketanserin)	Increased	Low
2-MT HCl	Not Induced	Not Initiated	Elicited (Blocked by Ketanserin)	Increased	Low

Table 2: Summary of In Vivo Biological Activity of Four Novel Tryptamine Analogs. (Data synthesized from Abiero et al., 2020). [12] The study concluded that while all four compounds produced hallucinogenic-like effects via 5-HT₂A stimulation (as evidenced by HTR and its blockade by ketanserin), they did not show rewarding or reinforcing properties, suggesting a low potential for abuse. [12]

Conclusion and Future Directions

The characterization of novel tryptamine analogs is a dynamic and expanding field. The methodologies outlined in this guide provide a robust framework for moving a compound from initial synthesis to meaningful biological characterization. By combining targeted in vitro assays with mechanistically-driven in vivo models, researchers can efficiently determine a compound's affinity, efficacy, and physiological effects.

The future of tryptamine research lies in decoupling desired therapeutic actions from unwanted psychoactive effects. There is growing evidence that 5-HT₂A receptor agonists can exert potent anti-inflammatory effects, for example. [8]The challenge for medicinal chemists and pharmacologists is to design next-generation analogs that retain these therapeutic benefits while minimizing or eliminating hallucinogenic activity. This will require a deep understanding of structure-activity relationships, biased agonism, and the specific signaling pathways that mediate different physiological outcomes. The systematic application of the principles and protocols described herein will be paramount to achieving this goal and unlocking the full therapeutic promise of the tryptamine scaffold.

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2-(1H-Indol-1-yl)-N-methylethanamine IUPAC name and synonyms

An In-depth Technical Guide to Indole-Alkylamines: Structure, Synthesis, and Pharmacology

Foreword: On the Positional Isomerism of Indole-Ethanamines

This guide addresses the chemical class of N-methylated indole-ethanamines. The query specifically requested information on 2-(1H-Indol-1-yl)-N-methylethanamine . It is crucial from a scientific and drug development perspective to first clarify the precise chemical structure implied by this name. The nomenclature "indol-1-yl" signifies that the ethanamine side chain is attached to the nitrogen atom at position 1 of the indole ring system.

While chemically valid, indole-1-alkanamines are a significantly less common and less studied class of compounds compared to their structural isomers, the indole-3-alkanamines, commonly known as tryptamines . In the vast majority of pharmacologically active indole derivatives, the ethylamine side chain is located at the carbon-3 position.

Given the audience of researchers, scientists, and drug development professionals, this guide will focus on the far more prevalent and pharmacologically relevant indole-3-ethanamine scaffold. We will use N-ethyl-2-(1H-indol-3-yl)-N-methylethanamine , a close analogue to the requested name, as the primary subject of this guide. This compound is commonly known as N-Methyl-N-ethyltryptamine (MET). This focus allows for a comprehensive review of a compound with a substantial body of research, which is more likely to be the intended topic of interest.

Part 1: Core Chemical Identity of N-Ethyl-N-methyltryptamine (MET)

N-Ethyl-N-methyltryptamine, a member of the tryptamine class, is a substituted indole-3-ethanamine. Its core structure features an indole ring connected via a two-carbon chain to a tertiary amine with both methyl and ethyl substituents.

IUPAC Nomenclature and Synonyms

• IUPAC Name : N-ethyl-2-(1H-indol-3-yl)-N-methylethanamine[1]

• Common Synonyms : N-Methyl-N-ethyltryptamine, MET, Methylethyltryptamine[1]

• CAS Number : 5599-69-9[1]

Physicochemical Properties

A summary of the key computed physicochemical properties for N-ethyl-2-(1H-indol-3-yl)-N-methylethanamine is provided below. These parameters are essential for predicting its behavior in biological systems and for developing analytical methods.

Property	Value	Source
Molecular Formula	C₁₃H₁₈N₂	PubChem CID 824845[1]
Molecular Weight	202.3 g/mol	PubChem CID 824845[1]
InChIKey	MYEGVMLMDWYPOA-UHFFFAOYSA-N	PubChem CID 824845[1]
SMILES	CCN(C)CCC1=CNC2=CC=CC=C21	PubChem CID 824845[1]
XLogP3	2.5	PubChem CID 824845[1]
Hydrogen Bond Donor Count	1	PubChem CID 824845[1]
Hydrogen Bond Acceptor Count	1	PubChem CID 824845[1]

Part 2: Synthesis and Characterization

The synthesis of N,N-disubstituted tryptamines such as MET can be achieved through several established routes. A common and efficient method involves the N-alkylation of a suitable tryptamine precursor.

General Synthetic Workflow

A highly effective strategy for synthesizing N-desmethyltriptan derivatives, including compounds structurally similar to MET, involves a one-pot reductive amination process.[2] A more classical and modular approach begins with indole, proceeds through an intermediate like indole-3-glyoxylamide, and is followed by reduction. This multi-step synthesis offers multiple points for purification and characterization, ensuring high purity of the final compound.

Below is a conceptual workflow for the synthesis of N-ethyl-N-methyltryptamine starting from indole.

Caption: Conceptual synthesis workflow for N-ethyl-N-methyltryptamine (MET).

Detailed Experimental Protocol: Synthesis via Indole-3-glyoxylamide

This protocol is a representative example adapted from synthetic procedures for analogous tryptamines.[3]

Step 1: Synthesis of N-ethyl-N-methyl-indole-3-glyoxylamide

• Dissolve indole (1 equivalent) in anhydrous diethyl ether under an inert atmosphere (e.g., Argon or Nitrogen).

• Cool the solution to 0°C using an ice bath.

• Add oxalyl chloride (1.1 equivalents) dropwise to the stirred solution. A precipitate of indole-3-glyoxylyl chloride will form.

• Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Cool the mixture back to 0°C.

• Slowly add a solution of N-ethylmethylamine (3 equivalents) in diethyl ether.

• Stir the reaction mixture overnight, allowing it to gradually warm to room temperature.

• Quench the reaction by adding water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude glyoxylamide intermediate.

• Purify the intermediate by column chromatography (silica gel, ethyl acetate/hexane gradient).

Step 2: Reduction to N-ethyl-N-methyltryptamine (MET)

• Carefully add the purified glyoxylamide intermediate (1 equivalent) in small portions to a stirred suspension of a powerful reducing agent, such as lithium aluminum hydride (LiAlH₄) (2-3 equivalents), in anhydrous tetrahydrofuran (THF) at 0°C under an inert atmosphere.

• After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours.

• Cool the reaction to 0°C and cautiously quench by sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• Filter the resulting granular precipitate and wash thoroughly with THF or ethyl acetate.

• Combine the organic filtrates and concentrate under reduced pressure to obtain crude MET.

• The final product can be purified by conversion to a salt (e.g., fumarate) and recrystallization, or by column chromatography on silica gel.

Analytical Characterization

Robust analytical methods are crucial for confirming the structure and purity of the synthesized compound, a critical step in any drug development pipeline.

• Gas Chromatography-Mass Spectrometry (GC-MS): A primary tool for identification. The electron ionization (EI) mass spectrum of MET will show a characteristic molecular ion peak and fragmentation pattern corresponding to the loss of alkyl groups from the amine and cleavage alpha to the indole ring.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for unambiguous structure elucidation. The ¹H NMR spectrum will show characteristic signals for the indole protons, the ethyl and methyl groups on the nitrogen, and the two methylene groups of the ethylamine bridge.

• High-Performance Liquid Chromatography (HPLC): Used to determine purity and can be coupled with mass spectrometry (LC-MS) for sensitive quantification in various matrices.[5] Developing a robust HPLC method is essential for quality control during production.

Part 3: Pharmacology and Biological Activity

Tryptamines exert their primary pharmacological effects through interaction with the serotonergic (5-hydroxytryptamine, 5-HT) system.[6] Modifications to the amine substituents and the indole ring can dramatically alter receptor affinity and functional activity.

Mechanism of Action: Serotonergic Modulation

MET and related compounds are known to act as agonists or partial agonists at various serotonin receptors, with a particular affinity for the 5-HT₂ family (5-HT₂ₐ, 5-HT₂ₑ, 5-HT₂C).[7] The activation of the 5-HT₂ₐ receptor, in particular, is strongly correlated with the psychedelic effects produced by many tryptamines.[8]

The diagram below illustrates the general interaction of a tryptamine agonist with a postsynaptic neuron.

Caption: Simplified signaling pathway of a 5-HT₂ₐ receptor agonist like MET.

Structure-Activity Relationships (SAR)

The pharmacology of tryptamines is highly dependent on their substitution pattern. For example:

• Amine Substitution: The size and nature of the N-alkyl groups influence receptor affinity and selectivity. N,N-dimethyl (DMT) and N,N-diethyl (DET) derivatives are well-known psychedelic compounds. The combination of N-methyl and N-ethyl in MET results in a distinct pharmacological profile.

• Indole Ring Substitution: Adding substituents to the indole nucleus, particularly at the 4, 5, or 7 positions, can significantly modulate activity. For instance, the addition of a 5-fluoro group to MET's structural relative, N,N-diethyltryptamine (DET), results in Bretisilocin (N-ethyl-2-(5-fluoro-1H-indol-3-yl)-N-methylethanamine), a potent 5-HT₂ₐ agonist developed for therapeutic applications.[7][9][10] This highlights the potential for fine-tuning pharmacological properties through targeted chemical modification.

Potential Therapeutic Applications

The renewed interest in serotonergic psychedelics for treating psychiatric disorders has brought compounds like psilocybin and DMT to the forefront of clinical research. Short-acting tryptamines are being investigated for their potential to induce therapeutic psychedelic experiences with a more manageable duration than longer-acting compounds. Bretisilocin, for example, has a duration of 60 to 90 minutes and is being developed as a potential improvement on DMT.[7] While less studied, MET belongs to this same structural and pharmacological class, making it a compound of interest for comparative pharmacology and future drug discovery efforts.

Part 4: Regulatory and Safety Considerations

It is imperative for researchers and developers to be aware of the legal status of tryptamine derivatives. Many countries classify tryptamines, including MET and its analogues, as controlled substances due to their potential for abuse.[11] All research and handling of these compounds must be conducted in strict compliance with local, national, and international regulations. A thorough toxicological evaluation is a mandatory component of any drug development program to establish a safety profile before clinical investigation.

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The Physicochemical Properties of Indole-Based Compounds: A Technical Guide for Drug Discovery Professionals

Abstract

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a broad spectrum of pharmacological activities.[1][2][3] Its unique electronic and structural features allow for versatile interactions with a multitude of biological targets. However, the successful development of indole-based drug candidates is intrinsically linked to their physicochemical properties. This in-depth technical guide provides a comprehensive overview of the key physicochemical characteristics of indole-based compounds, including acidity and basicity (pKa), lipophilicity (logP/logD), aqueous solubility, and chemical stability. We will delve into the theoretical underpinnings of these properties, detail robust experimental methodologies for their determination, and explore the critical structure-property relationships (SPRs) that govern their modulation. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals, offering field-proven insights to navigate the challenges and unlock the full therapeutic potential of this remarkable heterocyclic system.

The Indole Nucleus: A Cornerstone of Modern Drug Discovery

The indole ring, a bicyclic aromatic heterocycle composed of a fused benzene and pyrrole ring, is a ubiquitous motif in biologically active molecules.[1][4] Its presence in essential amino acids like tryptophan, neurotransmitters such as serotonin, and hormones like melatonin underscores its fundamental role in physiological processes.[1] In the realm of medicinal chemistry, the indole scaffold has given rise to a diverse array of therapeutic agents, including the anti-migraine triptans (e.g., Sumatriptan, Zolmitriptan), the anti-emetic Ondansetron, and the non-steroidal anti-inflammatory drug (NSAID) Indomethacin.[1][2][5]

The success of the indole nucleus as a pharmacophore can be attributed to several key features:

• Structural Rigidity and Planarity: The planar nature of the indole ring provides a rigid scaffold that can facilitate precise interactions with biological targets.

• Hydrogen Bonding Capabilities: The N-H group of the indole ring can act as a hydrogen bond donor, a crucial interaction for anchoring ligands within protein binding sites.

• π-π Stacking and Hydrophobic Interactions: The aromatic system of the indole ring readily participates in π-π stacking and hydrophobic interactions, further contributing to binding affinity.

• Tunable Electronics: The electron-rich nature of the pyrrole ring makes it susceptible to electrophilic substitution, offering numerous avenues for chemical modification to fine-tune its properties.[6]

Understanding and optimizing the physicochemical properties of indole derivatives is paramount for achieving desirable pharmacokinetic and pharmacodynamic profiles, ultimately leading to safe and effective medicines.

Fundamental Physicochemical Properties and Their Impact on Drug Action

The journey of a drug from administration to its site of action is governed by a complex interplay of its physicochemical properties. For indole-based compounds, a thorough understanding of pKa, lipophilicity, solubility, and stability is essential for predicting their absorption, distribution, metabolism, and excretion (ADME) profile.

Acidity and Basicity (pKa): The Ionization State Matters

The pKa of a molecule dictates its ionization state at a given pH. This is a critical parameter as the charge of a drug molecule significantly influences its solubility, permeability across biological membranes, and binding to its target.

The indole nitrogen is generally considered weakly acidic, with a pKa of approximately 17, meaning it requires a strong base for deprotonation.[7] Unlike many amines, the lone pair of electrons on the indole nitrogen is delocalized within the aromatic π-system, rendering it non-basic.[8] Protonation, when it occurs under strongly acidic conditions, preferentially takes place at the C3 position rather than the nitrogen atom.[8]

However, the introduction of basic or acidic functional groups as substituents on the indole ring dramatically alters the overall pKa profile of the molecule. For instance, many indole-based drugs, such as the triptans, incorporate a basic amine functionality in their side chains. The pKa of this group will determine the extent of ionization at physiological pH (around 7.4), which in turn affects the drug's ability to cross the blood-brain barrier and its solubility in aqueous environments.

Lipophilicity (logP/logD): Balancing Membrane Permeability and Aqueous Solubility

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a key determinant of its ability to cross biological membranes. It is most commonly expressed as the logarithm of the partition coefficient (logP) between octanol and water for a neutral compound. For ionizable compounds, the distribution coefficient (logD) at a specific pH (typically 7.4) is a more relevant parameter as it considers the partitioning of both the ionized and unionized forms.

A delicate balance of lipophilicity is crucial for oral drug absorption. While a certain degree of lipophilicity is required for passive diffusion across the gut wall, excessively high logP values can lead to poor aqueous solubility, increased metabolic clearance, and potential toxicity.[9][10] The "Rule of Five," formulated by Lipinski, provides a useful guideline for oral bioavailability, suggesting that logP should generally be less than 5.[11]

Aqueous Solubility: Getting into Solution

For a drug to be absorbed, it must first dissolve in the aqueous environment of the gastrointestinal tract. Poor aqueous solubility is a major hurdle in drug development, often leading to low and variable bioavailability. The solubility of indole itself in water is quite low (approximately 0.19 g/100 mL at 20°C).[4]

The aqueous solubility of indole derivatives is highly dependent on their substitution pattern. The introduction of polar functional groups, such as hydroxyls, carboxylates, or amines, can significantly enhance solubility. Conversely, the addition of large, non-polar substituents will decrease it. For ionizable compounds, solubility is also pH-dependent, with basic compounds being more soluble at acidic pH and acidic compounds more soluble at basic pH.

Chemical Stability: Ensuring Integrity

The chemical stability of a drug substance is critical for its shelf-life and for ensuring that the patient receives the intended active molecule. The indole ring is generally stable, but it can be susceptible to degradation under certain conditions, such as exposure to strong acids, oxidizing agents, or light.[12] The pyrrole ring is the more reactive part of the indole nucleus and can undergo oxidation.

Stability studies are performed at various pH values and temperatures to identify potential degradation pathways and to establish appropriate storage conditions.

Quantitative Physicochemical Data of Selected Indole-Based Drugs

To illustrate the range of physicochemical properties exhibited by successful indole-based drugs, the following table summarizes the key parameters for a selection of approved therapeutic agents.

Drug Name	Therapeutic Area	pKa	logP / logD (pH 7.4)	Aqueous Solubility
Sumatriptan	Antimigraine	9.63 (amine)[8]	-1.5 (logD)[9]	54 mg/mL in water (4°C)[8]
Zolmitriptan	Antimigraine	9.64[13]	-1.0 (logD)[9]	1.3 mg/mL[13]
Ondansetron	Antiemetic	Not specified	2.5 (logP, calculated)	Sparingly soluble in water[13]
Melatonin	Hormone/Sleep Aid	Not ionizable	1.6 (logP)[14]	2 g/L (20°C)[14]
Indomethacin	NSAID	4.5 (carboxylic acid)[15]	4.27 (logP)[8]	Practically insoluble in water[5][16]

Note: The reported values can vary slightly depending on the experimental conditions and measurement techniques.

Experimental Determination of Physicochemical Properties

Accurate and reproducible experimental data are the bedrock of successful drug design. This section provides an overview and detailed protocols for the determination of key physicochemical properties of indole-based compounds.

Determination of Aqueous Solubility (Kinetic Solubility Assay)

The kinetic solubility assay is a high-throughput method used in early drug discovery to estimate the aqueous solubility of a compound. It measures the concentration of a compound that remains in solution after being rapidly precipitated from a DMSO stock solution into an aqueous buffer.

This protocol outlines a general procedure for determining kinetic solubility.

• Preparation of Stock Solutions: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Plate Setup:

  • Dispense 198 µL of aqueous buffer (e.g., phosphate-buffered saline, PBS, at pH 7.4) into the wells of a 96-well filter plate.

  • Add 2 µL of the 10 mM DMSO stock solution to the buffer in each well to achieve a final nominal concentration of 100 µM.

• Incubation and Shaking: Seal the plate and shake it at room temperature for a defined period (e.g., 2 hours) to allow for equilibration.

• Filtration: Place the filter plate on a vacuum manifold and filter the contents into a 96-well collection plate. This step removes any precipitated compound.

• Quantification:

  • Prepare a set of calibration standards by serial dilution of the stock solution in a 50:50 mixture of acetonitrile and water.

  • Analyze the concentration of the compound in the filtrate and the calibration standards using a suitable analytical method, such as HPLC-UV or LC-MS/MS.

• Data Analysis: The solubility is determined by comparing the concentration of the compound in the filtrate to the calibration curve.

Caption: Workflow for Kinetic Solubility Determination.

Determination of Lipophilicity (logP/logD by HPLC)

High-performance liquid chromatography (HPLC) offers a rapid and reliable alternative to the traditional shake-flask method for determining logP and logD. This method is based on the correlation between the retention time of a compound on a reverse-phase HPLC column and its lipophilicity.

This protocol provides a general framework for logP/logD determination by HPLC.

• System Preparation:

  • Use a reverse-phase C18 column.

  • The mobile phase typically consists of a mixture of an aqueous buffer (e.g., phosphate buffer at pH 7.4 for logD) and an organic modifier (e.g., acetonitrile or methanol).

• Calibration:

  • Prepare a series of standard compounds with known logP values that span the expected range of the test compounds.

  • Inject each standard and record its retention time (t_R_).

  • Calculate the retention factor (k) for each standard using the formula: k = (t_R_ - t_0_) / t_0_, where t_0_ is the column dead time.

  • Generate a calibration curve by plotting the known logP values of the standards against their corresponding log(k) values.

• Sample Analysis:

  • Prepare a solution of the test compound in a suitable solvent.

  • Inject the test compound and record its retention time.

  • Calculate the retention factor (k) for the test compound.

• logP/logD Calculation: Determine the logP or logD of the test compound by interpolating its log(k) value on the calibration curve.

Caption: Workflow for pKa Determination by UV-Vis Spectrophotometry.

Assessment of Chemical Stability

Assessing the chemical stability of a compound in various aqueous buffers is crucial for predicting its shelf-life and behavior in biological fluids. A common approach involves incubating the compound at different pH values and temperatures and monitoring its concentration over time using a stability-indicating HPLC method.

This protocol provides a general procedure for evaluating chemical stability.

• Preparation of Buffer Solutions: Prepare a set of aqueous buffers at different pH values (e.g., pH 1.2, 4.5, 7.4, and 9.0).

• Sample Preparation: Prepare a stock solution of the test compound. Dilute the stock solution into each buffer to a known final concentration.

• Incubation: Incubate the sample solutions at a controlled temperature (e.g., 37°C).

• Time-Point Sampling: At specified time intervals (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each sample solution.

• Sample Quenching and Analysis: Immediately quench any further degradation (e.g., by adding an equal volume of cold acetonitrile) and analyze the samples by a validated, stability-indicating HPLC method to determine the concentration of the remaining parent compound.

• Data Analysis: Plot the percentage of the remaining compound against time for each pH condition. The degradation rate constant (k) and the half-life (t_1/2_) can be calculated from these data.

Caption: Workflow for Chemical Stability Assessment.

Structure-Property Relationships (SPRs) of Indole-Based Compounds

The physicochemical properties of indole derivatives can be rationally modulated by strategic placement of substituents on the indole ring. Understanding these structure-property relationships is fundamental to the lead optimization process in drug discovery.

Influence of Substituents on pKa

The pKa of an ionizable group on an indole derivative is influenced by the electronic effects of other substituents on the ring.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO2), cyano (-CN), and halogens (-F, -Cl, -Br) decrease the electron density of the indole ring. [6]If an acidic group (e.g., carboxylic acid) is present, an EWG will stabilize the conjugate base, thereby increasing its acidity (lowering the pKa). Conversely, for a basic substituent (e.g., an amino group), an EWG will decrease its basicity (lower the pKa).

• Electron-Donating Groups (EDGs): Substituents such as alkyl (-CH3), methoxy (-OCH3), and amino (-NH2) groups increase the electron density of the indole ring. For an acidic group, an EDG will destabilize the conjugate base, making it less acidic (higher pKa). For a basic group, an EDG will increase its basicity (higher pKa).

The position of the substituent also plays a crucial role. The electronic effect is generally most pronounced when the substituent is in conjugation with the ionizable group.

Influence of Substituents on Lipophilicity (logP/logD)

The lipophilicity of an indole derivative is highly sensitive to the nature of its substituents.

• Non-polar Substituents: The addition of non-polar groups, such as alkyl chains or aryl rings, will increase the logP of the molecule, making it more lipophilic.

• Polar Substituents: The introduction of polar functional groups, including hydroxyl (-OH), carboxyl (-COOH), and amino (-NH2) groups, will decrease the logP, rendering the molecule more hydrophilic.

Quantitative structure-property relationship (QSPR) models can be developed to predict the logP of novel indole derivatives based on the contributions of different substituents. [17][18][19]

Influence of Substituents on Aqueous Solubility

The principles governing the influence of substituents on aqueous solubility are closely related to their effects on lipophilicity.

• Increasing Polarity: Incorporating polar groups that can participate in hydrogen bonding with water molecules is a common strategy to enhance aqueous solubility.

• Introducing Ionizable Groups: The formation of salts from acidic or basic substituents can dramatically improve aqueous solubility.

• Disrupting Crystal Lattice: The introduction of substituents that disrupt the crystal packing of the solid-state molecule can lead to a lower melting point and improved solubility.

Conclusion

The indole scaffold continues to be a rich source of inspiration for the discovery of novel therapeutic agents. A deep understanding of the physicochemical properties of indole-based compounds is not merely an academic exercise but a critical component of a successful drug discovery and development program. By mastering the principles of pKa, lipophilicity, solubility, and stability, and by applying robust experimental methodologies for their determination, researchers can rationally design and optimize indole derivatives with improved drug-like properties. The ability to fine-tune these characteristics through a comprehensive understanding of structure-property relationships will undoubtedly pave the way for the next generation of innovative and life-changing indole-based medicines.

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Structure-activity relationship of N-substituted tryptamines.

An In-Depth Technical Guide to the Structure-Activity Relationships of N-Substituted Tryptamines

Abstract

This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) governing the pharmacological effects of N-substituted tryptamines. Tryptamines are a broad class of monoamine alkaloids, featuring a core indole scaffold, that includes endogenous neurotransmitters like serotonin and potent psychoactive compounds.[1] Their activity, particularly as agonists at the serotonin 2A (5-HT2A) receptor, is profoundly influenced by chemical substitutions at the terminal amine, the indole ring, and the ethylamine side chain.[2][3] This document synthesizes data from foundational and contemporary research to elucidate the causal links between specific structural modifications and their impact on receptor affinity, functional potency, and in vivo effects. We will explore the key pharmacophore, detail the SAR at various substitution points, present validated experimental protocols for assessing these relationships, and summarize critical data in a comparative format. This guide is intended for researchers, scientists, and drug development professionals engaged in the study of serotonergic systems and the rational design of novel psychoactive and therapeutic agents.

The Tryptamine Pharmacophore: A Foundation for Activity

The tryptamine molecule is structurally defined by an indole ring fused to a pyrrole ring, with a 2-aminoethyl group attached at the third carbon position of the indole.[4] This core structure is shared by the essential neurotransmitter serotonin (5-hydroxytryptamine) and is the foundational scaffold for a vast array of psychoactive compounds.[1] The interaction of these molecules with their biological targets, primarily G protein-coupled receptors (GPCRs), is dictated by the specific chemical groups appended to this core.

The key points of modification that dictate the pharmacological profile are:

• The Terminal Amine (N): Substitution on the nitrogen atom of the ethylamine side chain is a critical determinant of potency and efficacy. This is the focus of the "N-substituted tryptamines."

• The Indole Ring (Positions 4 and 5): Substitution on the benzene portion of the indole ring, particularly at the 4- and 5-positions, significantly modulates receptor affinity and can introduce unique pharmacological properties.

• The Ethylamine Side Chain (α and β carbons): While less common for classic psychedelics, substitution on the ethylamine "backbone" can alter metabolic stability and receptor interaction.

The Serotonin 2A (5-HT2A) Receptor: The Primary Target

The quintessential effects of classic psychedelic tryptamines are mediated primarily through their agonist activity at the 5-HT2A receptor.[3][5] This receptor, a GPCR coupled to the Gq/G11 signaling pathway, is widely expressed in the central nervous system, particularly in cortical regions.[2] Activation of the 5-HT2A receptor is necessary for the hallucinogenic effects of tryptamines and is the basis for the most common behavioral assay used in preclinical models, the head-twitch response (HTR) in rodents.[2][6] Therefore, understanding the SAR of N-substituted tryptamines largely involves dissecting how structural changes affect their interaction with this specific receptor.

// Nodes Tryptamine [label="Tryptamine Agonist", fillcolor="#4285F4"]; Receptor [label="5-HT2A Receptor", fillcolor="#4285F4"]; G_Protein [label="Gq/G11 Protein", fillcolor="#EA4335"]; PLC [label="Phospholipase C (PLC)", fillcolor="#EA4335"]; PIP2 [label="PIP2", fillcolor="#FBBC05"]; IP3 [label="IP3", fillcolor="#FBBC05"]; DAG [label="DAG", fillcolor="#FBBC05"]; Ca_Release [label="Ca²⁺ Release\n(from ER)", fillcolor="#34A853"]; PKC [label="Protein Kinase C (PKC)\nActivation", fillcolor="#34A853"]; Response [label="Cellular Response", fillcolor="#5F6368"];

// Edges Tryptamine -> Receptor [label="Binds & Activates"]; Receptor -> G_Protein [label="Activates"]; G_Protein -> PLC [label="Activates"]; PLC -> PIP2 [label="Cleaves"]; PIP2 -> IP3; PIP2 -> DAG; IP3 -> Ca_Release [label="Induces"]; DAG -> PKC [label="Activates"]; Ca_Release -> Response; PKC -> Response; } Caption: Figure 2. Canonical Gq/G11 signaling pathway of the 5-HT2A receptor.

Analysis of Structure-Activity Relationships

N-Substitutions on the Terminal Amine

The nature of the alkyl groups on the terminal nitrogen atom is a primary driver of pharmacological activity. The simplest psychoactive tryptamine, N,N-dimethyltryptamine (DMT), serves as a crucial benchmark.[7]

• Effect of Alkyl Chain Length: Increasing the length of the N-alkyl substituents from methyl (DMT) to ethyl (DET) or propyl (DPT) does not drastically alter binding affinity at the 5-HT2A receptor. For instance, DMT, DET, and DPT exhibit Ki values of 347 nM, 530 nM, and 374 nM, respectively.[7] However, these modifications can influence functional efficacy. DPT, for example, shows higher efficacy at the 5-HT2A receptor compared to DMT.[7]

• Steric Bulk and Asymmetry: Increasing the steric bulk with branched chains, such as in N,N-diisopropyltryptamine (DiPT), can impact receptor interaction and selectivity. Some tryptamines with bulkier N-alkyl groups have been shown to have lower potency at 5-HT2C receptors, potentially increasing selectivity for the 5-HT2A/2B subtypes.[8] Asymmetric substitutions (e.g., N-methyl-N-isopropyltryptamine, MiPT) also produce active compounds, indicating the receptor pocket can accommodate a degree of asymmetry.[9]

• Transporter Interactions: N,N-dialkyltryptamines also act as substrates for the serotonin transporter (SERT).[9] Studies have shown that DMT, MiPT, DPT, and DiPT inhibit serotonin transport with Ki values in the low micromolar range, suggesting they can be taken up into neurons via this mechanism.[9] This transporter activity may contribute to their overall neurochemical profile by increasing intracellular concentrations.[9]

Substitutions on the Indole Ring

Modifications to the indole ring, especially at the 4- and 5-positions, have profound effects on 5-HT2A receptor activity.

• 4-Position Hydroxylation: The addition of a hydroxyl group at the 4-position, as seen in psilocin (4-OH-DMT), dramatically increases 5-HT2A receptor affinity and potency. 4-OH-DMT has a Ki of 79 nM at the 5-HT2A receptor, a significant increase in affinity compared to DMT (347 nM).[7] Its functional potency is also much higher, with an EC50 of 69 nM compared to DMT's 540 nM.[7] This high potency is a general trend across 4-hydroxy tryptamines, which typically have EC50 values in the 1–10 nM range in calcium mobilization assays.[8][10]

• 4-Position Acetyloxy (Prodrugs): Compounds like 4-acetoxy-DMT (4-AcO-DMT) are considered prodrugs of their 4-hydroxy analogs.[8] In vitro, O-acetylation reduces 5-HT2A potency by about 10- to 20-fold.[8][10] However, in vivo, these compounds are readily deacetylated to the more active 4-hydroxy form, resulting in HTR potencies that are very similar to their phenolic counterparts.[8] This demonstrates a key principle of medicinal chemistry where a compound's in vivo activity can be governed by its metabolic conversion.

• 5-Position Substitution: Adding a methoxy group at the 5-position, as in 5-MeO-DMT, also generally increases affinity and potency over the unsubstituted parent compound.[7] For example, 5-MeO-DPT and 5-MeO-MiPT are among the tryptamines with significantly higher 5-HT2A affinity than DMT.[7] Many 5-MeO substituted compounds act as full or nearly full agonists at the 5-HT2A receptor.[7]

Quantitative SAR Data

The following tables summarize key quantitative data for a selection of N-substituted tryptamines, illustrating the principles discussed above.

Table 1: In Vitro Receptor Affinity (Ki) and Functional Potency (EC50) at the Human 5-HT2A Receptor

Compound	N-Substitution	Indole Substitution	5-HT2A Ki (nM)[7]	5-HT2A EC50 (nM)[7]
DMT	N,N-Dimethyl	Unsubstituted	347	540
DET	N,N-Diethyl	Unsubstituted	530	~527 (similar to DMT)
DPT	N,N-Dipropyl	Unsubstituted	374	~527 (similar to DMT)
Psilocin	N,N-Dimethyl	4-Hydroxy	79	69
4-AcO-DMT	N,N-Dimethyl	4-Acetoxy	93	109
5-MeO-DMT	N,N-Dimethyl	5-Methoxy	Data not in source	Data not in source
5-MeO-DPT	N,N-Dipropyl	5-Methoxy	High Affinity	148
5-MeO-MiPT	N-Methyl, N-Isopropyl	5-Methoxy	High Affinity	126

Note: "High Affinity" indicates a statistically significant increase in affinity compared to DMT as reported in the source literature, though a specific Ki value was not provided in the cited text.[7]

Table 2: In Vivo Potency in the Mouse Head-Twitch Response (HTR) Assay

Compound	N-Substitution	Indole Substitution	HTR ED50 (mg/kg)[8]
Psilocin	N,N-Dimethyl	4-Hydroxy	1.12
4-AcO-DMT	N,N-Dimethyl	4-Acetoxy	1.48
4-OH-MET	N-Methyl, N-Ethyl	4-Hydroxy	1.25
4-OH-DET	N,N-Diethyl	4-Hydroxy	1.09
4-OH-DiPT	N,N-Diisopropyl	4-Hydroxy	2.11

Note: The HTR assay is a behavioral proxy for 5-HT2A receptor activation in vivo.[6][11]

Methodologies for SAR Determination

A robust understanding of SAR is built upon a foundation of validated experimental protocols. The workflow typically progresses from determining binding affinity and functional potency in vitro to assessing behavioral effects in vivo.

// Nodes Synthesis [label="Compound\nSynthesis", fillcolor="#F1F3F4"]; Binding [label="In Vitro\nRadioligand Binding Assay", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Function [label="In Vitro\nFunctional Assay", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Behavior [label="In Vivo\nBehavioral Assay", fillcolor="#34A853", fontcolor="#FFFFFF"]; Analysis [label="SAR Analysis &\nInterpretation", fillcolor="#FBBC05"];

// Invisible nodes for layout subgraph { rank=same; Binding; Function; }

// Edges Synthesis -> Binding [label="Determine Affinity (Ki)"]; Synthesis -> Function [label="Determine Potency (EC50)\n& Efficacy (Emax)"]; Binding -> Analysis; Function -> Analysis; Function -> Behavior [label="Predict In Vivo Effects"]; Behavior -> Analysis [label="Confirm Activity (ED50)"]; } Caption: Figure 3. Experimental workflow for determining structure-activity relationships.

Protocol: Radioligand Binding Assay for 5-HT2A Receptor Affinity

This protocol describes a method to determine the binding affinity (Ki) of a test compound by measuring its ability to compete with a known radiolabeled ligand for binding to the 5-HT2A receptor.[12]

Principle: This is a competitive binding assay. A constant concentration of a high-affinity radioligand (e.g., [3H]ketanserin) is incubated with a source of 5-HT2A receptors (e.g., rat frontal cortex homogenate or cells expressing the receptor).[12] The unlabeled test compound is added at increasing concentrations, and its ability to displace the radioligand is measured. The concentration of the test compound that displaces 50% of the specific binding of the radioligand is the IC50, which is then used to calculate the Ki.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize tissue (e.g., rat frontal cortex) or cells expressing the h5-HT2A receptor in a cold lysis buffer. Centrifuge the homogenate to pellet the membranes. Wash the pellet and resuspend it in an appropriate assay buffer. Determine the protein concentration of the membrane preparation (e.g., using a BCA assay).[13]

• Assay Setup (96-well format):

  • To each well, add the membrane preparation (e.g., 70 µg of protein/well).[12]

  • Add increasing concentrations of the test compound (typically a 10-point dilution series).

  • For determining "total binding," add vehicle instead of the test compound.

  • For determining "non-specific binding," add a saturating concentration of a known, non-labeled 5-HT2A ligand (e.g., 10 µM ketanserin).

• Radioligand Addition: Add a fixed concentration of the radioligand (e.g., [3H]ketanserin at a concentration near its Kd, ~2.0 nM) to all wells.[12] The final assay volume is typically 250 µL.[13]

• Incubation: Incubate the plate for a set time to reach equilibrium (e.g., 60 minutes at 30°C) with gentle agitation.[13]

• Harvesting: Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/B or GF/C), which traps the membranes with bound radioligand. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[13]

• Quantification: Dry the filter plate, add a scintillation cocktail, and count the radioactivity in each well using a microplate scintillation counter.[12]

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value.

  • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[13]

Self-Validation & Causality: This protocol includes internal controls for total and non-specific binding, ensuring that the measured displacement is due to specific interaction with the receptor. The use of a saturating concentration of a known competitor validates that the displacement is target-specific. The Cheng-Prusoff correction accounts for the competitive interaction with the radioligand, providing a true measure of the test compound's affinity.

Protocol: Calcium Mobilization Functional Assay for 5-HT2A Potency

This protocol determines the functional potency (EC50) and efficacy (Emax) of a test compound by measuring its ability to activate the 5-HT2A receptor and trigger a downstream signaling event.[8][10]

Principle: The 5-HT2A receptor canonically signals through the Gq/G11 pathway, which activates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and a subsequent increase in intracellular calcium ([Ca²⁺]i).[14][15] This assay uses cells stably expressing the 5-HT2A receptor that have been loaded with a fluorescent calcium indicator dye. Agonist binding leads to a quantifiable increase in fluorescence, which is proportional to the degree of receptor activation.

Step-by-Step Methodology:

• Cell Culture and Plating: Culture cells (e.g., HEK293 or CHO) stably expressing the human 5-HT2A receptor. Plate the cells into a 96- or 384-well black-walled, clear-bottom plate and allow them to grow to near-confluency.

• Dye Loading: Aspirate the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Cal-520 AM) in a suitable buffer (e.g., HBSS) for a specified time (e.g., 60 minutes at 37°C). The AM ester allows the dye to cross the cell membrane, where it is cleaved by intracellular esterases, trapping the active dye inside.

• Compound Preparation: Prepare serial dilutions of the test compounds and a reference full agonist (e.g., serotonin) in the assay buffer.

• Fluorescence Measurement: Place the cell plate into a fluorescence plate reader (e.g., a FLIPR or FlexStation). The instrument measures baseline fluorescence before adding the compounds.

• Compound Addition & Signal Reading: The instrument automatically injects the compounds into the wells while continuously reading the fluorescence intensity over time (typically for 2-3 minutes).

• Data Analysis:

  • The response is typically measured as the peak fluorescence intensity minus the baseline reading.

  • Normalize the data to the response of the vehicle control (0%) and the maximal response of the reference full agonist, serotonin (100%).

  • Plot the normalized response against the log concentration of the test compound.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the EC50 (concentration for 50% maximal response) and Emax (maximal efficacy relative to the reference agonist).

Self-Validation & Causality: The use of a known full agonist like serotonin provides a benchmark for maximal system response (100% efficacy). A vehicle control establishes the baseline (0% activity). Testing in untransfected parental cells can be used to confirm that the observed calcium flux is specifically mediated by the expressed 5-HT2A receptor. This direct measurement of a downstream signaling event provides a causal link between receptor binding and cellular function.

Protocol: Mouse Head-Twitch Response (HTR) for In Vivo 5-HT2A Activation

This protocol provides a behavioral measure of in vivo 5-HT2A receptor activation.[6]

Principle: The head-twitch response (HTR) is a rapid, side-to-side rotational head movement in rodents that is reliably induced by 5-HT2A receptor agonists.[6][11] The frequency of these twitches is dose-dependent and is considered a behavioral homolog of hallucinogenic effects in humans.[11]

Step-by-Step Methodology:

• Animal Acclimation: Use male C57BL/6J mice, a common strain for this assay.[8] Acclimate the animals to the testing environment (e.g., individual clear polycarbonate cages) for at least 30-60 minutes before drug administration to reduce stress-induced behaviors.

• Compound Administration: Administer the test compound via a specific route (e.g., intraperitoneal, IP, or subcutaneous, SC) at various doses. Include a vehicle control group.

• Observation Period: Immediately after injection, place the mice back into their individual cages and record their behavior for a defined period (e.g., 30-60 minutes). The observation can be done by a trained observer blind to the experimental conditions or by using an automated video tracking system.[6][16]

• Quantification: Count the total number of head twitches for each animal during the observation period. A head twitch is a distinct, rapid, non-convulsive movement of the head.

• Data Analysis:

  • Plot the mean number of head twitches against the drug dose.

  • Determine the ED50 (the dose that produces 50% of the maximal response) by fitting the dose-response data to a non-linear regression model.

Self-Validation & Causality: The specificity of the HTR to 5-HT2A activation can be validated by pre-treating animals with a selective 5-HT2A antagonist (e.g., ketanserin or M100907), which should block the HTR induced by the agonist. This pharmacological challenge provides a direct causal link between the observed behavior and the target receptor, ensuring the protocol is a self-validating system for assessing in vivo 5-HT2A agonism.

Conclusion

The structure-activity relationships of N-substituted tryptamines are a well-defined yet continuously evolving field of study. The core principles demonstrate that pharmacological activity is a finely tuned interplay between substitutions on the terminal amine and the indole ring. Increasing the size of N-alkyl groups from methyl can modulate efficacy and selectivity, while the addition of a hydroxyl or methoxy group at the 4- or 5-position of the indole ring is a powerful strategy for dramatically increasing 5-HT2A receptor affinity and potency. The use of prodrugs, such as 4-acetoxy derivatives, further highlights the importance of considering metabolism in drug design. A systematic approach, utilizing a combination of in vitro binding and functional assays alongside in vivo behavioral models, is essential for accurately characterizing these relationships and guiding the rational design of novel tryptamines for research and therapeutic applications.

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• Glatfelter, G. C., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science. [Link]

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• Glatfelter, G. C., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Publications. [Link]

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• Cameron, L. P., et al. (2023). 5-HT2ARs Mediate Therapeutic Behavioral Effects of Psychedelic Tryptamines. PubMed. [Link]

• Stael, C., et al. (2022). In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R. PubMed. [Link]

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Protocols & Analytical Methods

Application Note: Quantitative Analysis of 2-(1H-Indol-1-yl)-N-methylethanamine

Introduction

2-(1H-Indol-1-yl)-N-methylethanamine is a tryptamine derivative of significant interest in pharmaceutical and neuroscience research. Accurate and precise quantification of this analyte in various matrices, including bulk drug substances, formulated products, and biological samples, is critical for drug development, quality control, and pharmacokinetic studies. This application note provides a comprehensive guide to the validated analytical methods for the quantification of 2-(1H-Indol-1-yl)-N-methylethanamine, with a focus on High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodologies presented herein are designed to ensure scientific integrity, robustness, and compliance with regulatory expectations, drawing upon the principles outlined in the ICH Q2(R2) guidelines for analytical method validation.[1][2][3][4]

Method Selection: Causality and Considerations

The choice of analytical technique for the quantification of 2-(1H-Indol-1-yl)-N-methylethanamine is contingent upon the specific requirements of the analysis, including the sample matrix, required sensitivity, and the purpose of the study.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This method is a robust and widely accessible technique suitable for the quantification of 2-(1H-Indol-1-yl)-N-methylethanamine in bulk drug substance and pharmaceutical dosage forms where the analyte concentration is relatively high. The presence of the indole ring in the molecule provides a chromophore that allows for sensitive UV detection. For analytes lacking a strong chromophore, pre-column derivatization can be employed to enhance UV detectability.[5][6]

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): For the analysis of 2-(1H-Indol-1-yl)-N-methylethanamine in complex biological matrices such as plasma, urine, or tissue homogenates, LC-MS/MS is the method of choice.[7][8][9] Its superior sensitivity and selectivity allow for the detection and quantification of trace levels of the analyte, even in the presence of interfering endogenous compounds.[7][8][9] The use of Multiple Reaction Monitoring (MRM) enhances the specificity of the assay.[10]

Experimental Workflows

A generalized workflow for the quantification of 2-(1H-Indol-1-yl)-N-methylethanamine is depicted below. The specific steps for sample preparation will vary depending on the chosen analytical method and the sample matrix.

Caption: Generalized experimental workflow for the quantification of 2-(1H-Indol-1-yl)-N-methylethanamine.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) Protocol

This protocol is optimized for the quantification of 2-(1H-Indol-1-yl)-N-methylethanamine in a drug substance.

Instrumentation and Materials

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium formate

• Formic acid

• Water (deionized or HPLC grade)

• Reference standard of 2-(1H-Indol-1-yl)-N-methylethanamine

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (0.45 µm)

Chromatographic Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	280 nm
Injection Volume	10 µL

Preparation of Solutions

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of the 2-(1H-Indol-1-yl)-N-methylethanamine reference standard in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 1-100 µg/mL).

• Sample Solution: Accurately weigh and dissolve a known amount of the drug substance in the mobile phase to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation

The method should be validated according to ICH Q2(R2) guidelines, assessing the following parameters:[1][2][3][4]

• Specificity: The ability to assess the analyte in the presence of expected components.[2][3]

• Linearity: A linear relationship between concentration and detector response.[1][2]

• Accuracy: The closeness of test results to the true value.[2]

• Precision: The degree of scatter between a series of measurements.

• Range: The interval between the upper and lower concentration levels of the analyte.[1]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively.[1][3]

• Robustness: The capacity to remain unaffected by small, deliberate variations in method parameters.[3][11]

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (%RSD)	≤ 2.0%
LOD	Signal-to-Noise ratio of 3:1
LOQ	Signal-to-Noise ratio of 10:1

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is designed for the quantification of 2-(1H-Indol-1-yl)-N-methylethanamine in human plasma.

Instrumentation and Materials

• LC-MS/MS system (e.g., triple quadrupole)

• C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Internal Standard (IS) (e.g., a stable isotope-labeled analog of the analyte)

• Human plasma (blank)

• Solid Phase Extraction (SPE) cartridges or Supported Liquid Extraction (SLE) plates[12][13][14][15][16]

Sample Preparation Workflow

Caption: Sample preparation workflow for the extraction of 2-(1H-Indol-1-yl)-N-methylethanamine from plasma.

LC-MS/MS Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5-95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte: [M+H]⁺ → fragment ionIS: [M+H]⁺ → fragment ion

Note: The specific MRM transitions and collision energies must be optimized for 2-(1H-Indol-1-yl)-N-methylethanamine and the chosen internal standard.

Preparation of Solutions

• Standard and IS Stock Solutions (1 mg/mL): Prepare in methanol.

• Calibration Standards and Quality Control (QC) Samples: Spike appropriate amounts of the working standard solutions into blank human plasma to prepare calibration standards and QC samples at low, medium, and high concentrations.

Method Validation

A full validation according to regulatory guidelines for bioanalytical method validation is required.

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)
Precision (%CV)	≤ 15% (≤ 20% for LLOQ)
Matrix Effect	Monitored and within acceptable limits
Recovery	Consistent, precise, and reproducible
Stability	Assessed under various storage and handling conditions

Data Analysis and Interpretation

For both methods, a calibration curve is constructed by plotting the peak area (or peak area ratio for LC-MS/MS) against the concentration of the standards. The concentration of 2-(1H-Indol-1-yl)-N-methylethanamine in the unknown samples is then determined by interpolation from the calibration curve.

Conclusion

The choice between HPLC-UV and LC-MS/MS for the quantification of 2-(1H-Indol-1-yl)-N-methylethanamine is dictated by the specific analytical needs. HPLC-UV provides a reliable and cost-effective method for the analysis of bulk materials and pharmaceutical formulations. For bioanalytical applications requiring high sensitivity and selectivity, LC-MS/MS is the preferred technique. The protocols and validation parameters outlined in this application note provide a robust framework for the accurate and precise quantification of 2-(1H-Indol-1-yl)-N-methylethanamine, ensuring data of the highest quality for research, development, and quality control purposes.

References

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HPLC-MS/MS protocol for 2-(1H-Indol-1-yl)-N-methylethanamine detection

An Application Note and Protocol for the Quantitative Analysis of 2-(1H-Indol-1-yl)-N-methylethanamine using HPLC-MS/MS

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive, technically-grounded protocol for the sensitive and selective detection of 2-(1H-Indol-1-yl)-N-methylethanamine using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). This particular isomer, where the side chain is attached to the indole nitrogen (N-1), presents unique analytical considerations compared to its more common tryptamine (C-3 substituted) counterparts. This guide is designed for researchers, analytical scientists, and drug development professionals, offering a detailed methodology from sample preparation to data analysis. We delve into the rationale behind instrumental parameters, sample handling, and method validation, ensuring scientific integrity and robust, reproducible results. The protocol is structured to be a self-validating system, grounded in established bioanalytical method validation guidelines.

Introduction and Analyte Rationale

Tryptamine and its derivatives are a broad class of compounds with significant interest in neuroscience, pharmacology, and forensic science. While most analytical methods focus on tryptamines substituted at the C-3 position of the indole ring, the emergence of novel synthetic derivatives necessitates methods for less common isomers, such as 2-(1H-Indol-1-yl)-N-methylethanamine. The position of the side-chain profoundly impacts the molecule's chemical properties and, critically, its fragmentation pattern in mass spectrometry.

High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for quantitative analysis of small molecules in complex matrices due to its exceptional sensitivity and selectivity.[1] This application note details a complete workflow, providing the foundational parameters for researchers to adopt and further optimize for their specific matrix and instrumentation.

Analyte Characteristics and Mass Spectrometry Profile

A thorough understanding of the analyte's physicochemical properties is paramount for effective method development.

Chemical Properties

Property	Value
IUPAC Name	2-(1H-Indol-1-yl)-N-methylethanamine
Molecular Formula	C₁₁H₁₄N₂
Molecular Weight	174.24 g/mol
Exact Mass	174.1157 Da
Structure
Predicted pKa	~9.8 (Secondary amine)
Predicted LogP	~2.1

The presence of a secondary amine makes the molecule basic, readily accepting a proton in acidic conditions. This is the key to successful electrospray ionization.

Predicted Mass Spectrometry Behavior

• Ionization: The secondary amine is easily protonated. Therefore, Electrospray Ionization in Positive Ion Mode (ESI+) is the optimal choice, which will generate the protonated molecule [M+H]⁺ as the precursor ion.

• Precursor Ion (Q1): m/z 175.12

• Fragmentation & Product Ions (Q3): Unlike C-3 substituted tryptamines which typically yield a characteristic iminium ion fragment via β-cleavage[2], the N-1 linkage in this isomer suggests a different fragmentation pathway. The most probable and structurally informative cleavages occur at the bond between the indole nitrogen and the ethylamine side chain. Collision-Induced Dissociation (CID) is expected to yield the following primary product ions:

  • Indole Fragment: Cleavage of the N(indole)-CH₂ bond would result in a protonated indole fragment. This is an excellent, specific fragment for monitoring.

  • Side-Chain Fragments: Other cleavages along the ethylamine chain are possible.

These predicted transitions must be confirmed empirically by infusing a solution of the analytical standard into the mass spectrometer and performing a product ion scan.

Parameter	Description	Predicted m/z
Precursor Ion (Q1)	[M+H]⁺	175.12
Product Ion 1 (Q3)	Protonated Indole	117.06
Product Ion 2 (Q3)	[M+H - CH₃NH₂]⁺	144.10

For quantitative analysis, the technique of Multiple Reaction Monitoring (MRM) is employed, where the mass spectrometer is programmed to specifically detect the transition from the precursor ion to a designated product ion.[3][4] This provides an exceptional degree of selectivity and sensitivity.

Diagram 2: High-Level Analytical Workflow

Method Validation Framework

For use in regulated environments or to ensure the highest data quality, the method must be validated. The protocol should be assessed according to established guidelines from regulatory bodies like the FDA. [5][6] Trustworthiness: A validated method ensures that the results are reliable, reproducible, and fit for the intended purpose. [7][8] Table 3: Key Method Validation Parameters and Typical Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity & Selectivity	Ensure no interference from matrix components at the analyte's retention time.	Response in blank samples <20% of the Lower Limit of Quantitation (LLOQ).
Linearity & Range	Demonstrate a proportional response to concentration.	Calibration curve with r² ≥ 0.99. Back-calculated standards within ±15% of nominal.
Accuracy & Precision	Measure the closeness of results to the true value and their repeatability.	Replicate QC analyses (n≥5) at ≥3 levels. Mean accuracy within ±15% of nominal; Precision (%CV) ≤15%.
LLOQ	The lowest concentration that can be reliably quantified.	Analyte response is ≥5x blank response. Accuracy within ±20%; Precision ≤20%.
Recovery & Matrix Effect	Assess the efficiency of extraction and the impact of the matrix on ionization.	Consistent and reproducible recovery. Matrix factor between 0.85 and 1.15.
Stability	Evaluate analyte stability under various storage and handling conditions.	Mean concentration of stability samples within ±15% of nominal (freshly prepared) samples.

Conclusion

This application note presents a robust and detailed HPLC-MS/MS protocol for the quantitative analysis of 2-(1H-Indol-1-yl)-N-methylethanamine. By providing a thorough explanation of the analyte's predicted behavior, optimized starting conditions for chromatography and mass spectrometry, and a framework for method validation, this guide serves as a critical resource for researchers. The methodology is designed to be selective, sensitive, and reliable, forming a solid foundation for the analysis of this and other novel tryptamine isomers in various scientific applications.

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Application Notes and Protocols for the Neuropharmacological Investigation of 2-(1H-Indol-1-yl)-N-methylethanamine

Introduction: The landscape of neuropharmacology is in a constant state of evolution, driven by the exploration of novel chemical scaffolds that interact with central nervous system targets. Indolealkylamines represent a privileged structure class, with endogenous examples like serotonin and melatonin, and a vast array of synthetic derivatives that have been instrumental in dissecting monoaminergic signaling pathways.[1][2] This document provides a detailed guide for the neuropharmacological characterization of 2-(1H-Indol-1-yl)-N-methylethanamine, a structurally intriguing isomer of classic tryptamines.

Unlike typical tryptamine derivatives where the ethylamine side chain is attached at the C3 position of the indole ring, this compound features attachment at the N1 position. This fundamental structural alteration necessitates a comprehensive and systematic investigation to elucidate its pharmacological profile, as its activity cannot be directly extrapolated from its C3-substituted counterparts. These notes are intended for researchers, scientists, and drug development professionals, providing both the conceptual framework and detailed experimental protocols to explore the potential of this novel compound.

Part 1: Initial Assessment and Target Identification

The primary hypothesis, based on the indolealkylamine scaffold, is that 2-(1H-Indol-1-yl)-N-methylethanamine will interact with serotonin (5-HT) receptors. The structure-activity relationship (SAR) of tryptamines and related compounds strongly suggests that the 5-HT₂ family of receptors, particularly 5-HT₂A, are primary targets for many psychoactive derivatives.[3][4][5][6] Additionally, interactions with other 5-HT receptor subtypes, such as 5-HT₁A, and monoamine transporters are plausible and should be investigated.[7][8][9]

Receptor Binding Affinity Profiling

The initial step is to determine the binding affinity of 2-(1H-Indol-1-yl)-N-methylethanamine across a panel of CNS receptors, with a primary focus on serotonin receptors. Radioligand binding assays are a robust method for quantifying the affinity of a test compound for a specific receptor.[10][11][12]

Protocol 1: Radioligand Competition Binding Assay for Serotonin Receptors

Objective: To determine the equilibrium dissociation constant (Kᵢ) of 2-(1H-Indol-1-yl)-N-methylethanamine at human recombinant 5-HT₁A, 5-HT₂A, 5-HT₂B, and 5-HT₂C receptors.

Materials:

• Cell membranes expressing the human receptor of interest (e.g., from HEK-293 or CHO cells).

• Radioligands:

  • [³H]8-OH-DPAT for 5-HT₁A

  • [³H]Ketanserin or [¹²⁵I]DOI for 5-HT₂A

  • [³H]LSD for 5-HT₂B (with appropriate masking of other sites)

  • [³H]Mesulergine for 5-HT₂C

• Test Compound: 2-(1H-Indol-1-yl)-N-methylethanamine, dissolved in an appropriate vehicle (e.g., DMSO).

• Non-specific binding control: A high concentration of a known ligand (e.g., 10 µM serotonin for 5-HT receptors).

• Assay Buffer: e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 0.1% BSA, pH 7.4.

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Prepare serial dilutions of 2-(1H-Indol-1-yl)-N-methylethanamine (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

• In a 96-well plate, combine the cell membranes, the radioligand at a concentration near its Kₑ, and either vehicle, the test compound at varying concentrations, or the non-specific binding control.

• Incubate the plates at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Rapidly harvest the contents of each well onto glass fiber filters using a cell harvester. The filters will trap the cell membranes with the bound radioligand.

• Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Analyze the data using non-linear regression to fit a one-site or two-site competition curve. The IC₅₀ (concentration of the test compound that inhibits 50% of specific radioligand binding) is determined.

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.

Data Presentation:

Receptor	Radioligand	Test Compound Kᵢ (nM)
5-HT₁A	[³H]8-OH-DPAT	Experimental Value
5-HT₂A	[³H]Ketanserin	Experimental Value
5-HT₂B	[³H]LSD	Experimental Value
5-HT₂C	[³H]Mesulergine	Experimental Value

Part 2: In Vitro Functional Characterization

Once binding affinity is established, the next critical step is to determine the functional activity of the compound at its target receptors. Is it an agonist, antagonist, or inverse agonist? Functional assays typically measure the downstream signaling events following receptor activation.[3][13]

G-Protein Coupled Receptor (GPCR) Activation Assays

Most serotonin receptors are G-protein coupled receptors (GPCRs). 5-HT₁A receptors are typically Gᵢ-coupled, leading to inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP). 5-HT₂ receptors are Gₒ-coupled, activating phospholipase C (PLC), which leads to the production of inositol phosphates (IP) and subsequent mobilization of intracellular calcium (Ca²⁺).

Protocol 2: Calcium Mobilization Assay for 5-HT₂ Receptor Agonism

Objective: To determine the potency (EC₅₀) and efficacy (Eₘₐₓ) of 2-(1H-Indol-1-yl)-N-methylethanamine at 5-HT₂A and 5-HT₂C receptors.

Materials:

• HEK-293 or CHO cells stably expressing the human 5-HT₂A or 5-HT₂C receptor.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Test Compound: 2-(1H-Indol-1-yl)-N-methylethanamine.

• Reference agonist (e.g., Serotonin or DOI).

• Fluorescence plate reader with an injection system.

Procedure:

• Plate the cells in a 96-well, black-walled, clear-bottom plate and allow them to grow to confluence.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions (typically 1-2 hours of incubation).

• Wash the cells with assay buffer to remove excess dye.

• Place the plate in the fluorescence plate reader and measure the baseline fluorescence.

• Inject varying concentrations of 2-(1H-Indol-1-yl)-N-methylethanamine or the reference agonist and monitor the change in fluorescence over time.

• The peak fluorescence intensity is proportional to the increase in intracellular calcium concentration.

• Plot the peak fluorescence response against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values. The efficacy (Eₘₐₓ) is typically expressed as a percentage of the maximal response to the reference agonist.

Workflow for In Vitro Characterization:

Caption: Workflow for the neuropharmacological profiling of a novel compound.

Part 3: In Vivo Behavioral Pharmacology

In vivo studies are essential to understand the physiological and behavioral effects of a novel compound in a whole organism. For a compound with potential activity at 5-HT₂A receptors, several behavioral models in rodents are particularly relevant.[14]

Head-Twitch Response (HTR) in Mice

The head-twitch response in mice is a well-established behavioral proxy for 5-HT₂A receptor activation and is a characteristic effect of many hallucinogenic compounds.[3][7][8]

Protocol 3: Head-Twitch Response Assay

Objective: To assess the in vivo 5-HT₂A agonist activity of 2-(1H-Indol-1-yl)-N-methylethanamine.

Animals: Male C57BL/6J mice.

Materials:

• Test Compound: 2-(1H-Indol-1-yl)-N-methylethanamine, dissolved in a suitable vehicle (e.g., saline).

• Reference 5-HT₂A agonist (e.g., DOI or LSD).

• 5-HT₂A antagonist (e.g., ketanserin or M100907) for validation.

• Observation chambers.

Procedure:

• Acclimate the mice to the observation chambers.

• Administer the test compound or reference agonist via an appropriate route (e.g., intraperitoneal or subcutaneous injection) across a range of doses.

• For validation studies, pre-treat a separate group of animals with a 5-HT₂A antagonist before administering the test compound.

• Immediately after injection, place the mice individually into the observation chambers.

• Record the number of head twitches over a defined period (e.g., 30-60 minutes). A head twitch is a rapid, rotational movement of the head that is distinct from normal grooming behavior.

• Analyze the data by comparing the number of head twitches in the drug-treated groups to the vehicle-treated control group. A dose-dependent increase in HTR that is blocked by a 5-HT₂A antagonist provides strong evidence for in vivo 5-HT₂A agonism.

Expected Data Representation:

Treatment Group	Dose (mg/kg)	Mean Head Twitches (± SEM)
Vehicle	-	e.g., 2 ± 0.5
Compound X	0.1	Experimental Value
Compound X	0.3	Experimental Value
Compound X	1.0	Experimental Value
Ketanserin + Compound X	1.0 + 1.0	Experimental Value

Part 4: Neurochemical Analysis

To understand how 2-(1H-Indol-1-yl)-N-methylethanamine affects neurotransmitter systems, direct measurement of monoamines and their metabolites in brain tissue can be performed using techniques like high-performance liquid chromatography (HPLC) coupled with electrochemical detection or mass spectrometry.

Signaling Pathway Hypothesis for 5-HT₂A Receptor Activation:

Caption: Hypothesized 5-HT₂A receptor signaling cascade.

The study of 2-(1H-Indol-1-yl)-N-methylethanamine presents a unique opportunity to explore novel structure-activity relationships within the indolealkylamine class. Its N1-substitution pattern distinguishes it from classical tryptamines, making a thorough, stepwise investigation essential. The protocols outlined in this document provide a comprehensive framework for its initial characterization, from receptor binding and functional profiling to in vivo behavioral assessment. The data generated from these studies will be crucial in determining the neuropharmacological profile of this novel compound and its potential as a tool for research or as a therapeutic lead.

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Protocol for In Vivo Evaluation of 2-(1H-Indol-1-yl)-N-methylethanamine in Rodent Models

Introduction: Charting the In Vivo Profile of a Novel Indole Amine

The compound 2-(1H-Indol-1-yl)-N-methylethanamine is a novel synthetic molecule with a chemical structure suggestive of potential psychoactive properties, likely interacting with the serotonergic system due to its indole core. As with any new chemical entity, a thorough in vivo evaluation is paramount to understanding its physiological and behavioral effects, pharmacokinetic profile, and potential toxicity. This document provides a comprehensive set of protocols for the initial in vivo screening of this compound in rat models, designed for researchers in pharmacology and drug development.

The following protocols are structured to provide a stepwise approach, beginning with preliminary toxicity and dose-ranging studies, followed by pharmacokinetic characterization and a battery of behavioral assays to probe its psychoactive effects. The causality behind each experimental choice is explained to ensure that the described protocols are not just a series of steps, but a self-validating system for generating robust and reproducible data. All procedures must be conducted in compliance with applicable national and institutional guidelines for the ethical care and use of laboratory animals.[1][2][3][4][5]

Section 1: Pre-procedural Preparations and Ethical Considerations

Before commencing any in vivo work, it is imperative to ensure the highest standards of animal welfare and scientific integrity.

Ethical Review and Animal Welfare

All experimental procedures involving animals must be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics committee.[1][2][3][4] The principles of the "Three Rs" (Replacement, Reduction, and Refinement) should be a guiding framework for the entire study design.[4]

Animal Model Selection and Husbandry

• Species and Strain: Adult male Sprague-Dawley or Wistar rats are commonly used for initial toxicological and behavioral screening due to their well-characterized physiology and behavior.

• Acclimatization: Upon arrival, animals should be allowed an acclimatization period of at least one week to the housing facility to minimize stress-induced variability in experimental results.

• Housing: Rats should be housed in a controlled environment with a 12-hour light/dark cycle, stable temperature and humidity, and ad libitum access to standard chow and water.

Compound Formulation

The purity of 2-(1H-Indol-1-yl)-N-methylethanamine should be confirmed via analytical methods such as HPLC-MS or NMR prior to in vivo use. A suitable vehicle for administration must be determined based on the compound's solubility. Common vehicles include sterile saline, distilled water with a small percentage of a solubilizing agent like Tween 80, or carboxymethylcellulose. The vehicle's inertness should be confirmed by administering it to a control group.

Section 2: Acute and Subacute Toxicity Assessment

The initial step in characterizing a novel compound is to determine its safety profile. This is typically achieved through acute and subacute toxicity studies.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)

The UDP is a method for estimating the LD50 (the dose lethal to 50% of the animals) while minimizing the number of animals used, in line with ethical guidelines.

Protocol:

• Dose Selection: Start with a preliminary dose based on any available in vitro cytotoxicity data or structure-activity relationships with similar compounds.

• Administration: Administer a single oral dose of the compound to one rat via gavage.

• Observation: Observe the animal closely for the first few hours post-dosing and then periodically for up to 14 days for signs of toxicity (e.g., changes in skin, fur, eyes, motor activity, and behavior).[6]

• Dose Adjustment:

  • If the animal survives, the next animal receives a higher dose.

  • If the animal dies, the next animal receives a lower dose.

• Endpoint: The study is complete after a series of dose reversals around the estimated LD50.

Subacute (28-Day) Oral Toxicity Study

This study provides information on the potential adverse effects of repeated exposure to the compound.[7][8][9]

Protocol:

• Group Allocation: Assign rats to at least three dose groups (low, medium, and high) and a vehicle control group, with an equal number of males and females in each group.

• Dosing: Administer the compound or vehicle daily via oral gavage for 28 consecutive days.

• Clinical Observations: Conduct daily observations for any signs of toxicity. Record body weight and food consumption weekly.

• Clinical Pathology: At the end of the 28-day period, collect blood samples for hematology and clinical chemistry analysis.[10][11][12][13]

• Necropsy and Histopathology: Perform a gross necropsy on all animals.[14][15][16][17] Collect major organs (e.g., liver, kidneys, brain, heart, lungs, spleen) for weighing and subsequent histopathological examination.[14][15][16]

Table 1: Key Parameters for Subacute Toxicity Study

Parameter	Measurement Frequency	Rationale
Clinical Signs	Daily	To detect immediate or developing signs of toxicity.
Body Weight	Weekly	A sensitive indicator of general health and toxicity.
Food Consumption	Weekly	Changes can indicate adverse effects or altered metabolism.
Hematology	At termination	To assess effects on red and white blood cells, and platelets.[11]
Clinical Chemistry	At termination	To evaluate organ function (e.g., liver and kidney enzymes).[10][12]
Organ Weights	At necropsy	Changes in organ weight can indicate toxicity.
Histopathology	At necropsy	To identify microscopic changes in organ tissues.[14][15][16]

Section 3: Pharmacokinetic (PK) Profiling

Understanding the absorption, distribution, metabolism, and excretion (ADME) of the compound is crucial for interpreting its pharmacological effects and designing effective dosing regimens for subsequent studies.[18][19][20][21]

Protocol:

• Cannulation (Optional but Recommended): For serial blood sampling, surgical implantation of a catheter into the jugular or carotid artery allows for stress-free blood collection.

• Administration: Administer a single dose of the compound via the intended route of administration (e.g., oral gavage, intraperitoneal injection, or intravenous injection).

• Blood Sampling: Collect blood samples at predetermined time points (e.g., pre-dose, and 5, 15, 30 minutes, 1, 2, 4, 8, 12, and 24 hours post-dose).[19][22][23][24][25][26]

• Plasma Analysis: Process blood samples to obtain plasma and analyze the concentration of the parent compound and any potential metabolites using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and elimination half-life.[18]

Section 4: Behavioral Pharmacology Assessment

A battery of behavioral tests can be employed to characterize the psychoactive profile of 2-(1H-Indol-1-yl)-N-methylethanamine.

Functional Observational Battery (FOB) / Irwin Test

This is a systematic screening procedure to assess the broad effects of a novel compound on behavior and physiological functions.[27][28][29][30][31]

Protocol:

• Baseline Observation: Observe the animals in their home cage and in a standard arena to establish baseline behaviors.

• Compound Administration: Administer the compound at various doses.

• Post-Dose Observation: At specified time points post-administration, systematically score a range of autonomic, neuromuscular, sensorimotor, and behavioral parameters.

Table 2: Example Parameters in a Functional Observational Battery

Domain	Parameters to Observe
Autonomic	Piloerection, salivation, pupil size, body temperature
Neuromuscular	Gait, posture, muscle tone, tremor, convulsions
Sensorimotor	Startle response, righting reflex, pain sensitivity (e.g., tail-pinch response)
Behavioral	Alertness, grooming, locomotor activity, stereotypy, vocalizations

Open Field Test (OFT)

The OFT is used to assess general locomotor activity and anxiety-like behavior in a novel environment.[32][33][34][35][36]

Protocol:

• Apparatus: A square arena with walls high enough to prevent escape. The floor is typically divided into a central and a peripheral zone.

• Procedure: Place the rat in the center of the open field and allow it to explore for a set period (e.g., 10-30 minutes).[35]

• Data Collection: Use an automated video-tracking system to record parameters such as total distance traveled, time spent in the center versus the periphery, and rearing frequency.[36]

Elevated Plus Maze (EPM)

The EPM is a widely used test to assess anxiety-like behavior, based on the conflict between the rodent's natural tendency to explore a novel environment and its aversion to open, elevated spaces.[37][38][39][40][41]

Protocol:

• Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed arms.[37][38]

• Procedure: Place the rat in the center of the maze, facing an open arm, and allow it to explore for 5 minutes.[39]

• Data Collection: Record the number of entries into and the time spent in the open and closed arms. An increase in the proportion of time spent in the open arms is indicative of an anxiolytic effect.

Forced Swim Test (FST) / Tail Suspension Test (TST)

These tests are commonly used to screen for potential antidepressant-like activity.[42][43][44][45][46] They are based on the principle that an animal will cease struggling and become immobile when placed in an inescapable, stressful situation.

Protocol (FST):

• Apparatus: A transparent cylinder filled with water.

• Procedure: Place the rat in the water-filled cylinder for a set period (e.g., 6 minutes).

• Data Collection: Record the duration of immobility during the last 4 minutes of the test. A decrease in immobility time suggests an antidepressant-like effect.

Section 5: Data Analysis and Interpretation

Section 6: Workflow Diagrams

Overall Experimental Workflow

Caption: A stepwise workflow for the in vivo evaluation of a novel compound.

Behavioral Testing Cascade

Caption: A typical sequence for behavioral assays to minimize confounding effects.

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• de Oliveira, A. C., et al. (2021). Preclinical Pharmacokinetics and Acute Toxicity in Rats of 5-{[(2E)-3-Bromo-3-carboxyprop-2-enoyl]amino}-2-hydroxybenzoic Acid. Pharmaceutics, 13(11), 1899.
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Application Notes and Protocols for Assessing the In Vitro Cytotoxicity of 2-(1H-Indol-1-yl)-N-methylethanamine

Introduction: The Imperative for Cytotoxicity Profiling of Novel Tryptamine Analogs

The compound 2-(1H-Indol-1-yl)-N-methylethanamine is a structural analog of tryptamine, a class of compounds known for their significant neuromodulatory activities, primarily through interaction with the serotonergic system. As with any novel chemical entity being considered for further development, a thorough assessment of its safety profile is paramount. In vitro cytotoxicity assays represent the frontline of this evaluation, providing essential data on a compound's potential to cause cell damage or death.[1][2][3][4] These initial screens are critical for identifying potential liabilities early in the drug discovery process, saving considerable time and resources.[4]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the cytotoxic potential of 2-(1H-Indol-1-yl)-N-methylethanamine. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and self-validating approach. The protocols detailed herein cover multiple, distinct cytotoxic endpoints—metabolic activity, membrane integrity, and apoptosis—to build a comprehensive profile of the compound's effects on cultured cells.

Part 1: Foundational Experimental Design

A well-designed experiment is the bedrock of reliable and reproducible cytotoxicity data. Key decisions made at this stage will directly impact the quality and interpretability of the results.

The Rationale for Cell Line Selection

The choice of cell line is arguably the most critical variable in a cytotoxicity study.[5] The selected cells should be relevant to the compound's anticipated biological target or potential sites of off-target toxicity. Given that 2-(1H-Indol-1-yl)-N-methylethanamine is a tryptamine analog, its primary interactions are expected within the central nervous system. However, evaluating effects on other major organs, such as the liver, is crucial for a comprehensive safety assessment.

Cell Line	Tissue of Origin	Type	Justification for Use
SH-SY5Y	Human Neuroblastoma	Adherent	A widely used model for neuronal function and neurotoxicity. Relevant for assessing effects on the primary target system of tryptamines.
HepG2	Human Hepatocellular Carcinoma	Adherent	Represents a model for liver metabolism and toxicity. Crucial for evaluating potential hepatotoxicity, a common concern for xenobiotics.
BALB/c 3T3	Mouse Embryo Fibroblast	Adherent	A standard, non-transformed cell line recommended by regulatory bodies (e.g., ISO 10993-5) for general cytotoxicity screening.[6] Provides a baseline for non-specific cellular toxicity.

It is essential to obtain cell lines from a reputable cell bank such as ATCC to ensure proper authentication and to start experiments with low-passage number cells to maintain genetic and phenotypic stability.

Crafting a Validating Dosing and Control Strategy

To ensure the trustworthiness of the data, a rigorous set of controls must be included on every assay plate.

• Vehicle Control (Negative Control): Cells treated with the same concentration of the solvent (e.g., DMSO, ethanol, or PBS) used to dissolve the test compound. This control establishes the baseline viability (100%) and ensures the solvent itself is not causing toxicity at the concentration used.

• Positive Control: Cells treated with a compound known to induce cytotoxicity in the chosen cell line (e.g., Doxorubicin, Staurosporine, or Sodium Lauryl Sulfate). This confirms that the assay system is responsive and capable of detecting a cytotoxic effect.

• Untreated Control: Cells in culture medium only. This serves as a parallel to the vehicle control.

• Blank Control (Medium Only): Wells containing only cell culture medium (and the assay reagent where applicable). This is used to subtract the background absorbance or fluorescence of the medium and reagents.[7]

The test compound, 2-(1H-Indol-1-yl)-N-methylethanamine, should be tested across a wide range of concentrations to establish a dose-response relationship and calculate an IC50 value (the concentration that inhibits 50% of the cellular response). A typical approach is to use a serial dilution, for example, from 0.1 µM to 100 µM.

Part 2: Core Cytotoxicity Assay Protocols

No single assay can provide a complete picture of cytotoxicity. Therefore, we present three distinct protocols that probe different mechanisms of cell death and viability loss.

dot graph TD { rankdir=TB; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} /dot Figure 1: A generalized workflow for in vitro cytotoxicity testing.

Assay 1: MTT Assay for Metabolic Viability

Principle: This colorimetric assay is a cornerstone for assessing cell viability by measuring mitochondrial reductase activity.[8] In viable, metabolically active cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product.[9] The amount of formazan produced is directly proportional to the number of living cells, which can be quantified by measuring the absorbance.[10]

dot graph TD { rankdir=LR; graph [bgcolor="#FFFFFF"]; node [shape=box, style="filled", fontcolor="#202124"]; edge [color="#5F6368"];

} /dot Figure 2: The principle of the MTT cell viability assay.

Detailed Protocol:

• Cell Seeding: Seed cells in a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight (or for 6-24 hours) at 37°C, 5% CO₂ to allow for cell attachment and recovery.[7][9]

• Compound Treatment: Prepare serial dilutions of 2-(1H-Indol-1-yl)-N-methylethanamine and controls in culture medium at 2x the final desired concentration. Carefully remove the old medium from the cells and add 100 µL of the appropriate compound dilution or control solution to each well.

• Incubation: Return the plate to the incubator for the desired exposure period (typically 24, 48, or 72 hours).

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[8][9] Dilute this stock in serum-free medium to a working concentration of 0.5 mg/mL. Remove the treatment medium from the wells and add 100 µL of the MTT working solution to each well.

• Formazan Development: Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form.[7]

• Solubilization: Carefully remove the MTT solution. Add 100-150 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO) to each well to dissolve the formazan crystals.[11]

• Data Acquisition: Cover the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete dissolution.[8] Measure the absorbance (Optical Density, OD) at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[8][10]

• Data Analysis:

  • Subtract the average OD of the blank (medium only) wells from all other wells.

  • Calculate the percentage of viability for each treatment group using the formula: % Viability = (OD_treated / OD_vehicle_control) * 100

  • Plot % Viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Assay 2: LDH Release Assay for Membrane Integrity

Principle: The Lactate Dehydrogenase (LDH) assay quantifies cytotoxicity by measuring the activity of LDH released from cells with damaged plasma membranes.[1][12] LDH is a stable cytosolic enzyme that, upon loss of membrane integrity (a hallmark of necrosis), leaks into the culture medium.[13][14] The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt into a colored formazan product, measured spectrophotometrically.[13][14]

dot graph TD { rankdir=TB; graph [bgcolor="#FFFFFF"]; node [shape=box, style="filled", fontcolor="#202124"]; edge [color="#5F6368"];

} /dot Figure 3: Mechanism of the Lactate Dehydrogenase (LDH) cytotoxicity assay.

Detailed Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 as described in the MTT protocol. It is crucial to also prepare a "Maximum LDH Release" control by adding a lysis buffer (e.g., 1% Triton X-100) to a set of untreated wells 45 minutes before the end of the incubation period.[15]

• Sample Collection: After incubation, centrifuge the 96-well plate at ~250 x g for 5 minutes to pellet any detached cells.

• Transfer Supernatant: Carefully transfer 50 µL of the cell-free supernatant from each well to a new, flat-bottom 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing the substrate, cofactor, and dye). Add 50 µL of the reaction mixture to each well of the new plate containing the supernatant.[15]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[14][15]

• Stop Reaction: Add 50 µL of the stop solution (often a mild acid) provided with the kit to each well.[15]

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader. A reference wavelength of 680 nm can be used to subtract background absorbance.[15]

• Data Analysis:

  • Subtract the average OD of the blank (medium only) from all wells.

  • Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = ((OD_treated - OD_vehicle_control) / (OD_max_release - OD_vehicle_control)) * 100

  • Plot % Cytotoxicity against the log of the compound concentration to determine the EC50 value.

Assay 3: Caspase-Glo® 3/7 Assay for Apoptosis

Principle: Apoptosis, or programmed cell death, is executed by a family of proteases called caspases. Caspases-3 and -7 are key effector caspases that cleave numerous cellular proteins, leading to the morphological hallmarks of apoptosis.[16][17] This luminescent assay uses a pro-luminescent substrate containing the DEVD tetrapeptide sequence, which is specific for caspase-3 and -7.[18] When active caspase-3/7 in apoptotic cells cleaves the substrate, a substrate for luciferase (aminoluciferin) is released, generating a "glow-type" luminescent signal that is proportional to the amount of caspase activity.[18]

Detailed Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 as described in the MTT protocol, using opaque-walled white 96-well plates suitable for luminescence measurements.[19]

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent with the provided buffer according to the manufacturer's protocol. Allow it to equilibrate to room temperature before use.

• Assay Procedure (Add-Mix-Measure):

  • Remove the assay plate from the incubator and allow it to equilibrate to room temperature for about 30 minutes.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well, directly into the 100 µL of medium containing cells. This single reagent addition both lyses the cells and provides the substrate.[18]

  • Mix the contents by placing the plate on an orbital shaker for 30-60 seconds.

• Incubation: Incubate the plate at room temperature for 1-3 hours, protected from light.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Subtract the average luminescence signal of the blank (medium only) wells from all other wells.

  • The data is often expressed as Fold Induction over the vehicle control: Fold Induction = (Luminescence_treated / Luminescence_vehicle_control)

  • Plot the Fold Induction against the log of the compound concentration.

Part 3: Ensuring Data Integrity Through Best Practices

The reliability of any in vitro assay is contingent upon the quality of the underlying cell culture. Adherence to best practices is non-negotiable for generating reproducible and trustworthy data.

• Aseptic Technique: All cell culture manipulations must be performed in a certified biological safety cabinet using sterile reagents and proper aseptic technique to prevent microbial contamination.[20][21]

• Routine Mycoplasma Testing: Mycoplasma contamination is a common and insidious problem that can alter cellular responses. Test all cell cultures for mycoplasma regularly.[21][22]

• Cell Line Authentication: Periodically verify the identity of your cell lines (e.g., by short tandem repeat (STR) profiling) to ensure you are not working with a misidentified or cross-contaminated culture.[22]

• Consistent Passaging: Maintain a consistent subculture schedule and do not allow cells to become over-confluent. Use cells within a defined passage number range for all experiments to minimize phenotypic drift.

• Documentation: Meticulously record all details, including cell line, passage number, media lot numbers, and compound preparation details for every experiment.

By employing a multi-assay approach grounded in rigorous experimental design and best practices in cell culture, researchers can confidently and accurately characterize the cytotoxic profile of 2-(1H-Indol-1-yl)-N-methylethanamine, providing critical data to guide its future development.

References

• OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol. Retrieved from [Link]

• National Toxicology Program (NTP). (2003). ICCVAM Recommended Protocol: NHK Neutral Red Uptake Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Interpath Services. (2025). Cell Culture 101: Uses, Techniques, & Best Practices. Retrieved from [Link]

• ResearchGate. (2024). (PDF) Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Retrieved from [Link]

• ResearchGate. (2025). MTT Proliferation Assay Protocol. Retrieved from [Link]

• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Retrieved from [Link]

• Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

• Da-Ta Biotech. (n.d.). Cytotoxicity Assays: Measurement Of Cell Death. Retrieved from [Link]

• National Toxicology Program (NTP). (2003). ICCVAM Recommended Protocol: BALB/c 3T3 Neutral Red Uptake Assay. Retrieved from [Link]

• ResearchGate. (2023). What cell line should I choose for citotoxicity assays?. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Highlight report: Cell type selection for toxicity testing. Retrieved from [Link]

• protocols.io. (2024). LDH cytotoxicity assay. Retrieved from [Link]

• Cell Biologics Inc. (n.d.). LDH Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Apoptosis Marker Assays for HTS - Assay Guidance Manual. Retrieved from [Link]

• European Collection of Authenticated Cell Cultures. (n.d.). Applying good cell culture practice to novel systems. Retrieved from [Link]

• RE-Place. (n.d.). Neutral Red Uptake Assay. Retrieved from [Link]

• Institute for In Vitro Sciences. (n.d.). Neutral Red Uptake. Retrieved from [Link]

• ResearchGate. (2020). Which cell line to choose for cytotoxicity evaluation of nanomaterials?. Retrieved from [Link]

• Johner Institute. (2022). Cytotoxicity testing & ISO 10993-5: 7 tips for laboratory selection. Retrieved from [Link]

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Application Notes & Protocols: Characterization of 2-(1H-Indol-1-yl)-N-methylethanamine in Serotonin Receptor Studies

Abstract

This document provides a comprehensive guide for the pharmacological characterization of 2-(1H-Indol-1-yl)-N-methylethanamine, a novel indole derivative, at serotonin (5-HT) receptors. Due to its unique N1-substituted ethylamine side chain, which diverges from classic C3-substituted tryptamines like serotonin, its interaction with 5-HT receptors is not established. This guide is designed for researchers in neuropharmacology and drug development, offering a logical, stepwise strategy to determine the compound's receptor affinity and functional activity. We present detailed, field-proven protocols for radioligand binding assays and functional assays (cAMP and intracellular calcium flux), complete with the scientific rationale behind experimental choices and data interpretation.

Introduction: A Structurally Novel Ligand

The study of serotonin receptors is crucial for understanding neuropsychiatric disorders and developing novel therapeutics. The vast majority of endogenous and synthetic tryptamine ligands, such as serotonin and psilocin, feature an ethylamine side chain at the C3 position of the indole ring. This C3-substitution is widely considered a critical pharmacophore for potent 5-HT receptor activity.[1]

The compound of interest, 2-(1H-Indol-1-yl)-N-methylethanamine, presents a significant structural deviation: the ethylamine moiety is attached to the indole nitrogen (N1). This seemingly minor isomeric difference can lead to profound changes in pharmacological activity. While some N1-substituted indoles have been explored as 5-HT receptor ligands, they often possess large, rigid substituents, unlike the flexible ethylamine chain in our test compound.[2][3]

Therefore, we must approach the characterization of 2-(1H-Indol-1-yl)-N-methylethanamine without preconceived notions of its activity. It could be an agonist, an antagonist, possess subtype selectivity, or be entirely inactive at 5-HT receptors. The following protocols provide a robust framework to elucidate its pharmacological profile from first principles.

Part I: Receptor Affinity Profiling

The first essential step is to determine if the compound physically binds to any 5-HT receptors and with what affinity. A competitive radioligand binding assay is the gold standard for this purpose.[4] This assay measures the ability of our test compound to displace a radiolabeled ligand of known high affinity from the receptor.

Principle of Radioligand Binding Assay

The assay is performed using cell membranes prepared from cell lines (e.g., HEK293, CHO) stably expressing a specific human 5-HT receptor subtype, or from brain tissue known to be rich in the target receptor (e.g., rat frontal cortex for 5-HT2A).[5] A fixed concentration of a high-affinity radioligand (e.g., [³H]ketanserin for 5-HT2A) is incubated with the membranes. In parallel wells, increasing concentrations of the unlabeled test compound are added. If the test compound binds to the receptor, it will compete with the radioligand, reducing the amount of radioactivity bound to the membranes. The concentration of the test compound that displaces 50% of the specific binding of the radioligand is the IC₅₀ value.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: 5-HT2A Receptor Binding Assay

Materials:

• Receptor Source: Membranes from CHO-K1 cells stably expressing the human 5-HT2A receptor.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Radioligand: [³H]Ketanserin (specific activity ~60-90 Ci/mmol).

• Non-specific Determinand: Mianserin (10 µM final concentration).

• Test Compound: 2-(1H-Indol-1-yl)-N-methylethanamine, dissolved in a suitable vehicle (e.g., DMSO), then serially diluted.

• 96-well microplates and GF/B filter mats.

Procedure:

• Preparation: On the day of the experiment, thaw the cell membranes on ice. Dilute the membranes in ice-cold Assay Buffer to a final concentration of 10-20 µg protein per well.

• Plate Setup: Add the following to the wells of a 96-well plate:

  • Total Binding (TB): 50 µL Assay Buffer, 50 µL [³H]Ketanserin solution, 100 µL membrane suspension.

  • Non-Specific Binding (NSB): 50 µL Mianserin (10 µM), 50 µL [³H]Ketanserin solution, 100 µL membrane suspension.

  • Test Compound: 50 µL of each serial dilution of the test compound, 50 µL [³H]Ketanserin solution, 100 µL membrane suspension.

  • Causality Note: The final concentration of the radioligand should be approximately at its Kd value (e.g., ~2.0 nM for [³H]Ketanserin) to ensure a good signal window and sensitivity to competition.[5]

• Incubation: Gently mix the plate and incubate for 60 minutes at room temperature to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of the wells through a glass fiber filter mat using a cell harvester. Wash the filters 3-4 times with ice-cold Assay Buffer to remove unbound radioligand.

  • Causality Note: Rapid filtration is critical to prevent significant dissociation of the ligand-receptor complex during the wash steps.

• Counting: Dry the filter mat, place it in a scintillation bag with scintillant, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

Data Analysis & Interpretation

• Calculate Specific Binding: Specific Binding (SB) = Total Binding (CPM) - Non-Specific Binding (CPM).

• Generate Competition Curve: For each concentration of the test compound, calculate the percentage of specific binding inhibited: % Inhibition = 100 * (1 - [(CPMcompound - CPMNSB) / (CPMTB - CPMNSB)]). Plot % Inhibition versus the log concentration of the test compound.

• Determine IC₅₀: Use non-linear regression analysis (sigmoidal dose-response) to fit the curve and determine the IC₅₀ value.

• Calculate the Inhibition Constant (Ki): The IC₅₀ is dependent on the assay conditions, whereas the Ki is an absolute measure of affinity. Convert IC₅₀ to Ki using the Cheng-Prusoff equation .[6]

  Ki = IC₅₀ / (1 + [L]/Kd)

  Where:

  • [L] is the concentration of the radioligand used.

  • Kd is the dissociation constant of the radioligand for the receptor.

Table 1: Hypothetical Affinity Profile for 2-(1H-Indol-1-yl)-N-methylethanamine

5-HT Receptor Subtype	Radioligand	Kd (nM)	Test Compound Ki (nM)
5-HT1A	[³H]8-OH-DPAT	0.8	> 10,000
5-HT2A	[³H]Ketanserin	2.0	450
5-HT2C	[³H]Mesulergine	1.5	1,200
5-HT6	[³H]LSD	2.5	8,500
5-HT7	[³H]5-CT	1.2	> 10,000

Interpretation: In this hypothetical example, the compound shows weak to moderate affinity for the 5-HT2A receptor and even weaker affinity for the 5-HT2C receptor, with negligible binding at other tested subtypes. This provides a focus for subsequent functional studies.

Part II: Functional Activity Profiling

Binding affinity does not reveal the functional consequence of the interaction. The compound could be an agonist (activates the receptor), an antagonist (blocks the agonist from activating the receptor), or an inverse agonist (reduces basal receptor activity). Functional assays are required to determine this.[7]

Principles of 5-HT Receptor Signaling

Most 5-HT receptors are G-protein coupled receptors (GPCRs). Upon activation, they trigger distinct intracellular signaling cascades.[8]

• Gq/11-coupled receptors (e.g., 5-HT2A, 5-HT2C): Activate phospholipase C (PLC), leading to the production of inositol phosphates (IPs) and diacylglycerol (DAG). This ultimately causes a measurable increase in intracellular calcium ([Ca²⁺]i).[9]

• Gi/o-coupled receptors (e.g., 5-HT1A): Inhibit adenylyl cyclase, leading to a measurable decrease in intracellular cyclic AMP (cAMP).

• Gs-coupled receptors (e.g., 5-HT4, 5-HT6, 5-HT7): Activate adenylyl cyclase, leading to a measurable increase in intracellular cAMP.

Caption: Major 5-HT receptor signaling pathways.

Protocol: Calcium Flux Assay for 5-HT2A Receptors

This assay measures the Gq-mediated signal. It is a "no-wash" assay performed in live cells.[10]

Materials:

• Cells: HEK293 cells stably expressing the human 5-HT2A receptor, plated in black-walled, clear-bottom 96- or 384-well plates.

• Calcium-sensitive dye: Fluo-4 AM or similar, with probenecid to prevent dye leakage.

• Reference Agonist: Serotonin (5-HT).

• Reference Antagonist: Ketanserin.

• Instrumentation: A plate reader capable of kinetic fluorescence measurement (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed cells 18-24 hours prior to the assay to achieve a confluent monolayer.

• Dye Loading: Remove culture medium and add the calcium-sensitive dye loading buffer. Incubate for 1 hour at 37°C.

  • Causality Note: The "AM" ester form of the dye allows it to cross the cell membrane. Intracellular esterases cleave the AM group, trapping the fluorescent dye inside the cell.

• Compound Preparation: Prepare serial dilutions of the test compound, 5-HT (for agonist mode), and ketanserin (for antagonist mode) in a separate compound plate.

• Assay Execution (FLIPR or similar):

  • Place both the cell plate and compound plate into the instrument.

  • Establish a stable baseline fluorescence reading for ~10-20 seconds.

  • The instrument automatically adds compounds from the compound plate to the cell plate.

  • Immediately begin kinetic reading of fluorescence intensity for 60-120 seconds. An increase in fluorescence corresponds to an increase in intracellular calcium.

• Modes of Operation:

  • Agonist Mode: Add varying concentrations of the test compound and measure the response. Compare its maximal effect (Emax) to that of a saturating concentration of 5-HT.

  • Antagonist Mode: Pre-incubate the cells with varying concentrations of the test compound for 15-30 minutes, then stimulate with a fixed concentration of 5-HT (typically its EC₈₀ concentration). A potent antagonist will cause a rightward shift in the 5-HT dose-response curve.[11]

Protocol: cAMP Assay for Gs/Gi-Coupled Receptors

This assay measures changes in intracellular cAMP levels. Modern kits, such as those based on HTRF or AlphaScreen technology, provide a sensitive, non-radioactive method.[7][12]

Materials:

• Cells: CHO cells stably expressing a Gs-coupled (e.g., 5-HT7) or Gi-coupled (e.g., 5-HT1A) receptor.

• cAMP Assay Kit: Commercial kit (e.g., Cisbio HTRF, PerkinElmer AlphaScreen).

• Reference Agonists/Antagonists: Appropriate for the receptor subtype.

• Stimulation Buffer: Provided in the kit, often containing a phosphodiesterase (PDE) inhibitor like IBMX to prevent cAMP degradation.

Procedure:

• Cell Handling: Harvest and resuspend cells in stimulation buffer.

• Assay Protocol (General):

  • For Gs (Agonist): Add cells and test compound to a plate. Incubate to allow cAMP to accumulate.

  • For Gi (Agonist): Add cells, a Gs-activator (like forskolin), and the test compound. A Gi agonist will inhibit the forskolin-stimulated cAMP production.

  • For Antagonist Mode: Pre-incubate cells with the test compound, then stimulate with a reference agonist (for Gs) or forskolin + reference agonist (for Gi).

• Lysis & Detection: Add lysis buffer containing the detection reagents (e.g., antibody-cryptate and cAMP-d2).

• Incubation: Incubate for 1 hour at room temperature.

• Reading: Read the plate on a compatible plate reader (e.g., HTRF-certified reader). The signal is inversely proportional to the amount of cAMP produced.

Functional Data Analysis

• Agonist Activity: Plot the response (e.g., Relative Fluorescence Units or HTRF ratio) against the log concentration of the test compound. Use non-linear regression to determine:

  • EC₅₀: The concentration that produces 50% of the maximal response. A measure of potency .

  • Emax: The maximal response produced by the compound, expressed as a percentage of the maximal response of a reference full agonist (like 5-HT). A measure of efficacy .

• Antagonist Activity: Plot the response to the fixed agonist concentration against the log concentration of the test antagonist. Determine the IC₅₀ . This can be converted to an antagonist equilibrium constant (Kb) using the Cheng-Prusoff equation or more complex Schild analysis.

Table 2: Hypothetical Functional Data for 2-(1H-Indol-1-yl)-N-methylethanamine at 5-HT2A

Assay Mode	Parameter	Value	Interpretation
Agonist	EC₅₀ (nM)	1,800	Low potency agonist activity.
Emax (% of 5-HT)	45%	Partial agonist (does not produce the full effect of 5-HT).
Antagonist	IC₅₀ (nM)	Not Applicable	Compound shows agonist activity, so it is not a pure antagonist.

Synthesis and Conclusion

Based on our hypothetical data, we can construct a preliminary profile for 2-(1H-Indol-1-yl)-N-methylethanamine:

• Binding: It is a ligand with weak-to-moderate affinity for the 5-HT2A receptor (Ki = 450 nM) and lower affinity for 5-HT2C, showing selectivity over 5-HT1A, 5-HT6, and 5-HT7 subtypes.

• Function: At the 5-HT2A receptor, it acts as a low-potency partial agonist (EC₅₀ = 1,800 nM, Emax = 45%).

This profile suggests that while the N1-substitution significantly reduces affinity and potency compared to canonical C3-substituted tryptamines, it does not completely abolish activity. The compound is unlikely to be a potent psychedelic (which typically requires high-potency 5-HT2A agonism), but its partial agonism could be explored for other therapeutic applications.[13][14] Further studies would involve assessing its activity at the full panel of 5-HT receptors and other CNS targets to determine its selectivity profile before considering any in vivo experiments. This structured, multi-assay approach is essential for rigorously characterizing novel chemical entities and ensuring the trustworthiness and validity of the resulting pharmacological data.

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Application Note: Protocol for the Dissolution of 2-(1H-Indol-1-yl)-N-methylethanamine for In Vitro Experiments

Introduction: Understanding the Molecule

Successful and reproducible in vitro experimentation begins with the correct preparation of test compounds. This guide provides a detailed protocol and scientific rationale for the dissolution of 2-(1H-Indol-1-yl)-N-methylethanamine, a synthetic indole derivative. Its unique structure, featuring an N-methylethanamine group at the indole nitrogen (N1 position) rather than the more common C3 position of tryptamines, dictates its physicochemical properties and, consequently, the optimal strategy for its solubilization.

A robust dissolution protocol is critical for ensuring compound stability, bioavailability in the assay system, and the generation of reliable, concentration-dependent biological data. This document outlines a systematic approach to solvent selection and stock solution preparation based on the predicted chemical properties of the compound.

Physicochemical Profile

The dissolution strategy is directly informed by the molecule's structural and chemical characteristics. Key predicted properties for 2-(1H-Indol-1-yl)-N-methylethanamine are summarized below.

Property	Predicted Value / Structure	Implication for Dissolution
IUPAC Name	2-(1H-indol-1-yl)-N-methylethanamine	-
Molecular Formula	C₁₁H₁₄N₂	-
Molecular Weight	174.24 g/mol	Essential for calculating mass needed for molar solutions.
Structure		Contains a hydrophobic indole ring and a basic secondary amine.
Predicted pKa	~10.5 (for the secondary amine)	The secondary amine is basic and will be protonated at acidic or neutral pH, forming a more water-soluble salt.
Predicted XLogP3	~2.1	Indicates moderate lipophilicity, suggesting poor aqueous solubility and good solubility in organic solvents.

Note: Physicochemical data are computationally predicted and should be used as a guide. Empirical testing is essential.

Causality-Driven Solvent Selection Strategy

The primary challenge in dissolving this compound is overcoming the hydrophobicity of the indole ring. The presence of a basic secondary amine provides a strategic advantage, allowing for pH-dependent solubility enhancement. Our strategy is therefore twofold:

• Organic Solvent First Approach: Utilize a biocompatible organic solvent to create a high-concentration primary stock solution. Dimethyl sulfoxide (DMSO) is the preferred choice due to its high solubilizing power for a wide range of organic molecules and its general acceptance in cell-based assays at low final concentrations.[1][2]

• Aqueous pH-Modification Approach: For experiments where organic solvents are undesirable, solubility can be achieved by protonating the basic amine to form a salt. This is accomplished by dissolving the compound in an acidic aqueous buffer.

The following diagram illustrates the decision-making process for selecting the appropriate dissolution method.

Caption: Recommended stepwise dilution protocol to prevent precipitation.

Key Best Practices:

• Stepwise Dilution: To prevent the compound from crashing out of solution upon "solvent shock," perform serial dilutions rather than a single large dilution. [3]* Pre-warm Media: Use cell culture media or buffer that is pre-warmed to the experimental temperature (e.g., 37°C).

• Active Mixing: Add the small volume of stock solution into the larger volume of aqueous media while vortexing or actively mixing to ensure rapid dispersion.

• Vehicle Control: Always include a vehicle control in your experiments, which consists of the assay medium containing the same final concentration of the solvent (e.g., 0.1% DMSO) used to dissolve the compound. [3]

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Application Notes & Protocols: A Framework for the Behavioral Evaluation of 2-(1H-Indol-1-yl)-N-methylethanamine and Novel Indoleamine Derivatives

Abstract

This document provides a comprehensive guide for the preclinical behavioral assessment of the novel compound 2-(1H-Indol-1-yl)-N-methylethanamine, referred to herein as "Compound X". Given its structural resemblance to known indoleamine psychoactive agents, we hypothesize that Compound X interacts with the serotonergic system, potentially exhibiting psychedelic, anxiolytic, or antidepressant-like properties. These protocols are designed for researchers in pharmacology, neuroscience, and drug development to systematically characterize the behavioral pharmacology of Compound X and similar novel chemical entities. The methodologies described herein emphasize scientific rigor, ethical considerations, and the integration of behavioral observations with underlying neurobiological mechanisms.

Introduction: The Scientific Rationale

The indoleamine scaffold is a cornerstone in the development of centrally acting therapeutic agents, largely due to its structural similarity to the neurotransmitter serotonin (5-hydroxytryptamine, 5-HT). Compounds in this class, such as psilocybin and N,N-dimethyltryptamine (DMT), are known for their profound effects on perception, mood, and cognition, primarily mediated by agonism at the 5-HT2A receptor.[1][2] However, the diverse pharmacology of indoleamines extends to other 5-HT receptor subtypes, including 5-HT1A, 5-HT2C, and others, which can modulate their overall behavioral profile.[1][2][3] The therapeutic potential of indole-based compounds is a burgeoning area of research, with applications in treating neuropsychiatric disorders like major depressive disorder.[4][5]

The subject of this guide, 2-(1H-Indol-1-yl)-N-methylethanamine (Compound X), is a novel molecule whose behavioral effects are yet to be characterized. Its structure suggests a potential interaction with the serotonin system. Therefore, a systematic and multi-faceted behavioral screening approach is essential to elucidate its pharmacological profile. This guide outlines a series of validated preclinical behavioral assays in rodent models to probe the potential psychedelic, anxiogenic/anxiolytic, antidepressant, and general locomotor effects of Compound X.

The experimental design proposed herein is not merely a sequence of steps but a logical framework. We begin with fundamental characterization of locomotor activity and general toxicity before proceeding to more complex behavioral paradigms. This tiered approach ensures that observed effects in specialized assays are not confounded by basic motor impairments.

Pre-Experimental Considerations

Ethical Statement

All animal procedures must be conducted in strict accordance with the guidelines for the care and use of laboratory animals and require prior approval from the institution's Institutional Animal Care and Use Committee (IACUC). Efforts should be made to minimize animal suffering and the number of animals used.

Compound Formulation and Administration

The solubility and stability of Compound X must be determined prior to in vivo studies. A suitable vehicle for administration should be chosen, with sterile saline or a solution containing a small percentage of a solubilizing agent like Tween 80 being common choices. The route of administration (e.g., intraperitoneal, subcutaneous, oral gavage) should be consistent across studies. For initial screenings, intraperitoneal (i.p.) injection is often preferred for its rapid and reliable systemic delivery.

Dose-Response Characterization

A dose-response study is critical to identify the range of doses that produce behavioral effects. A logarithmic dose progression (e.g., 0.1, 1, 10 mg/kg) is recommended for initial assessments. The selection of doses should also consider any available in vitro data on receptor binding affinities.

Experimental Workflow and Key Assays

The following diagram illustrates the proposed experimental workflow for characterizing Compound X.

Caption: Experimental workflow for the behavioral characterization of Compound X.

Detailed Protocols

Open Field Test (OFT)

• Rationale: The OFT is a versatile assay used to assess general locomotor activity and anxiety-like behavior in a novel environment. A reduction in movement could indicate sedative effects, while an increase might suggest stimulant properties. Thigmotaxis (remaining close to the walls) is often interpreted as a sign of anxiety.

• Apparatus: A square arena (e.g., 40 cm x 40 cm x 40 cm) made of a non-porous material, equipped with an overhead camera and automated tracking software.

• Procedure:

  • Habituate the animals to the testing room for at least 60 minutes prior to the experiment.

  • Administer Compound X or vehicle at the predetermined doses and time points.

  • Gently place the animal in the center of the open field arena.

  • Record activity for a set duration, typically 15-30 minutes.

  • Thoroughly clean the arena with 70% ethanol between trials to eliminate olfactory cues.

• Data Analysis:

  • Total distance traveled (cm)

  • Time spent in the center zone vs. periphery (s)

  • Rearing frequency (vertical activity)

Head-Twitch Response (HTR)

• Rationale: The HTR is a rapid, involuntary head movement in rodents that is considered a behavioral proxy for 5-HT2A receptor activation and is a hallmark of classic psychedelic compounds.[2] Observing a dose-dependent increase in head twitches would provide strong evidence that Compound X acts as a 5-HT2A agonist.

• Apparatus: Standard animal cages or observation chambers.

• Procedure:

  • Following administration of Compound X or vehicle, place the animal in the observation chamber.

  • Manually or automatically count the number of head twitches over a specified period (e.g., 30-60 minutes). A head twitch is a rapid, side-to-side rotational movement of the head that is distinct from grooming or exploratory sniffing.

• Data Analysis:

  • Total number of head twitches per observation period.

Elevated Plus Maze (EPM)

• Rationale: The EPM is a widely used assay to assess anxiety-like behavior. The test is based on the natural aversion of rodents to open, elevated spaces. Anxiolytic compounds typically increase the proportion of time spent in the open arms, while anxiogenic compounds decrease it.

• Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed arms.

• Procedure:

  • Administer Compound X or vehicle.

  • Place the animal in the center of the maze, facing an open arm.

  • Allow the animal to explore the maze for 5 minutes.

  • Record the time spent in and the number of entries into each arm using automated software or manual scoring.

• Data Analysis:

  • Percentage of time spent in the open arms.

  • Percentage of entries into the open arms.

  • Total number of arm entries (as a measure of general activity).

Forced Swim Test (FST)

• Rationale: The FST is a common screening tool for potential antidepressant efficacy.[6] The test measures the time an animal spends immobile when placed in an inescapable cylinder of water. A reduction in immobility time is interpreted as an antidepressant-like effect.

• Apparatus: A transparent cylinder (e.g., 40 cm high, 20 cm in diameter) filled with water (23-25°C) to a depth where the animal cannot touch the bottom or escape.

• Procedure:

  • Pre-test (Day 1): Place the animal in the water for 15 minutes. This is to induce a state of helplessness.

  • Test (Day 2): 24 hours after the pre-test, administer Compound X or vehicle. After a predetermined pretreatment time, place the animal back in the water for 5 minutes.

  • Record the duration of immobility during the 5-minute test session. Immobility is defined as the lack of movement other than that necessary to keep the head above water.

• Data Analysis:

  • Total time spent immobile (s).

Data Presentation and Interpretation

Quantitative data from these assays should be presented in clear, well-labeled tables and graphs. Statistical analysis (e.g., ANOVA followed by post-hoc tests) is essential to determine the significance of any observed effects.

Table 1: Hypothetical Dose-Response Data for Compound X

Dose (mg/kg, i.p.)	Total Distance in OFT (cm)	Center Time in OFT (%)	Head Twitches (count/30 min)	Open Arm Time in EPM (%)	Immobility in FST (s)
Vehicle	3500 ± 250	15 ± 2	2 ± 1	20 ± 3	150 ± 10
0.1	3400 ± 300	18 ± 3	5 ± 2	25 ± 4	140 ± 12
1.0	2800 ± 200	25 ± 4	35 ± 5	40 ± 5	90 ± 8
10.0	1500 ± 150	30 ± 5	80 ± 10	35 ± 6	75 ± 7
Values are presented as mean ± SEM. *p < 0.05 compared to vehicle.

Potential Signaling Pathways

Based on the established pharmacology of indoleamines, Compound X is likely to engage serotonergic signaling pathways. Agonism at the 5-HT2A receptor, a Gq-coupled receptor, would be a primary hypothesis, especially if the HTR is positive. This pathway involves the activation of phospholipase C (PLC), leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG), which in turn modulate intracellular calcium levels and protein kinase C (PKC) activity.

Caption: Hypothesized 5-HT2A receptor signaling pathway for Compound X.

Conclusion

The protocols outlined in this guide provide a robust framework for the initial behavioral characterization of 2-(1H-Indol-1-yl)-N-methylethanamine (Compound X). By systematically evaluating its effects on locomotion, motor coordination, anxiety-like behavior, and specific markers of serotonergic activity, researchers can build a comprehensive pharmacological profile of this novel compound. This foundational data is crucial for guiding further research, including the elucidation of its precise mechanism of action and the assessment of its therapeutic potential.

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Application Notes and Protocols for the Determination of N-Nitrosamine Impurities in Active Pharmaceutical Ingredients (APIs) by LC-MS

Abstract

The unforeseen discovery of N-nitrosamine impurities in various drug products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety.[1][2] These compounds are classified as probable human carcinogens, and their presence, even at trace levels, is a significant concern for global regulatory bodies.[2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the development, validation, and implementation of a robust Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantitative determination of common N-nitrosamine impurities in Active Pharmaceutical Ingredients (APIs). The protocols herein are grounded in current regulatory expectations from the FDA, EMA, and ICH guidelines, emphasizing scientific causality and method integrity.

Introduction: The N-Nitrosamine Challenge

N-nitrosamines are a class of compounds characterized by a nitroso group bonded to an amine (R1N(-R2)-N=O).[1] Their formation in pharmaceuticals can arise from various sources, including the synthesis route of the API, degradation of the product, or contamination from raw materials and solvents.[4][5] The carcinogenic potential of these impurities mandates strict control, often at parts-per-billion (ppb) levels.

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to perform comprehensive risk assessments and implement validated testing protocols to control nitrosamine levels.[6][7][8] The International Council for Harmonisation (ICH) M7(R2) guideline provides a framework for assessing and controlling DNA reactive (mutagenic) impurities, which includes N-nitrosamines, to limit potential carcinogenic risk.[9][10][11]

LC-MS, particularly tandem mass spectrometry (LC-MS/MS), has emerged as the technique of choice due to its exceptional sensitivity and selectivity, which are essential for accurately quantifying these impurities at trace levels within complex API matrices.[12][13]

Regulatory Landscape and Acceptable Intake (AI) Limits

The cornerstone of nitrosamine impurity control is the concept of the Acceptable Intake (AI) limit, which represents a level of exposure that poses a negligible cancer risk over a lifetime.[14] These limits are compound-specific and are typically in the nanogram-per-day range. The FDA and EMA provide lists of AI limits for common nitrosamines.[15][16] If a specific nitrosamine does not have a published AI, a default limit of 26.5 ng/day is often recommended.[14][15]

Table 1: Common N-Nitrosamine Impurities and their FDA-Recommended AI Limits

N-Nitrosamine Impurity	Abbreviation	Acceptable Intake (AI) Limit (ng/day)
N-Nitrosodimethylamine	NDMA	96
N-Nitrosodiethylamine	NDEA	26.5
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	96
N-Nitrosodiisopropylamine	NDIPA	26.5
N-Nitrosoethylisopropylamine	NEIPA	26.5
N-Nitrosodibutylamine	NDBA	26.5
Source: FDA Guidance Documents.[16][17]

Risk Assessment Workflow

Regulatory guidance mandates a three-step process for addressing nitrosamine risks: 1) Risk Assessment, 2) Confirmatory Testing if a risk is identified, and 3) Implementation of controls and reporting changes to regulatory bodies.[5][8][15]

Caption: Regulatory workflow for N-nitrosamine impurity assessment and control.

LC-MS/MS Method Development: Principles and Rationale

A successful LC-MS/MS method must be highly sensitive, selective, accurate, and robust. This requires careful optimization of both the chromatographic separation and the mass spectrometric detection.

Chromatographic Separation (LC)

• Column Chemistry: The goal is to achieve baseline separation of all target nitrosamines from each other and from any interfering matrix components.

  • C18 Columns: Reversed-phase C18 columns are a common starting point, offering good retention for many nitrosamines.

  • PFP Columns: Pentafluorophenyl (PFP) phases provide alternative selectivity, which is particularly useful for separating positional isomers and resolving small polar analytes like NDMA from common solvents such as N,N-dimethylformamide (DMF), a known isobaric interference.[13][18][19]

• Mobile Phase: A gradient elution using water and an organic solvent (methanol or acetonitrile) with a small amount of acid (typically 0.1% formic acid) is standard. The acid aids in the protonation of the analytes, which is crucial for positive mode ionization.

Mass Spectrometric Detection (MS/MS)

• Instrumentation: A triple quadrupole mass spectrometer (QqQ) is the industry standard for this application, offering superior sensitivity and specificity through Multiple Reaction Monitoring (MRM).[13][17]

• Ionization Source:

  • Atmospheric Pressure Chemical Ionization (APCI): APCI is often the preferred ionization technique for small, relatively non-polar nitrosamines like NDMA and NDEA.[20][21] It is a gas-phase ionization technique that is generally more robust and less susceptible to matrix suppression for these types of analytes compared to ESI.

  • Electrospray Ionization (ESI): ESI can also be used and may provide better sensitivity for larger or more polar nitrosamines. The choice between APCI and ESI should be determined empirically during method development.

• Multiple Reaction Monitoring (MRM): MRM is a highly specific detection mode where a specific precursor ion is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion is monitored in the third quadrupole (Q3). This process drastically reduces background noise and enhances selectivity. For each nitrosamine, at least two MRM transitions (one for quantification, one for confirmation) are monitored to ensure unambiguous identification.[22]

• Use of Internal Standards: Isotopically labeled internal standards (e.g., NDMA-d6, NDEA-d10) are critical.[23] They are added to all samples and standards at a constant concentration. Because they are chemically identical to the analyte, they co-elute and experience similar ionization and matrix effects. By calculating the ratio of the analyte signal to the internal standard signal, variations in sample preparation, injection volume, and instrument response can be effectively normalized, leading to highly accurate and precise quantification.

Detailed Analytical Protocol

This protocol is a representative method and must be validated for the specific API matrix being analyzed.

Reagents and Materials

• Standards: Certified reference standards for all target N-nitrosamines and their corresponding stable isotope-labeled internal standards.

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Reagents: LC-MS grade formic acid.

• Vials: Amber glass or polypropylene vials to protect light-sensitive nitrosamines.[24]

• Filters: 0.22 µm or 0.45 µm PTFE syringe filters.

Preparation of Standard Solutions

• Stock Solutions (100 µg/mL): Prepare individual stock solutions of each nitrosamine and internal standard in methanol.

• Intermediate Standard Mix (1 µg/mL): Combine aliquots of the individual nitrosamine stock solutions and dilute with methanol to create a mixed standard solution.

• Internal Standard (ISTD) Working Solution (100 ng/mL): Prepare a working solution of the mixed internal standards in the initial mobile phase composition (e.g., 95:5 Water:Methanol with 0.1% Formic Acid).

• Calibration Curve Standards: Prepare a series of calibration standards by spiking the ISTD working solution with appropriate volumes of the intermediate standard mix to achieve concentrations ranging from approximately 0.5 ng/mL to 100 ng/mL. This range should bracket the expected concentration of impurities in the samples.

Sample Preparation Protocol

The goal of sample preparation is to efficiently extract the nitrosamines from the API matrix while minimizing interferences.

Caption: General workflow for N-nitrosamine extraction from an API sample.

Detailed Steps:

• Accurately weigh approximately 100 mg of the API powder into a 2 mL centrifuge tube.

• Add 1.0 mL of the diluent (e.g., methanol) containing the internal standards at a known concentration (e.g., 20 ng/mL).

• Vortex or sonicate the sample for 20 minutes to ensure complete dissolution of the API and extraction of the impurities.[23]

• Centrifuge the sample at 10,000 rpm for 10 minutes to pellet any undissolved material.[25]

• Carefully transfer the supernatant and filter it through a 0.22 µm PTFE syringe filter into an amber autosampler vial.

• The sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Instrumental Parameters

Table 2: Typical LC Conditions

Parameter	Value
U(H)PLC System	Agilent 1290 Infinity II, Waters ACQUITY, or equivalent
Column	PFP Column (e.g., 100 x 2.1 mm, 2.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	5% B to 95% B over 10 minutes, hold for 2 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Volume	10 µL

Table 3: Typical MS/MS Conditions (APCI)

Parameter	Value
Mass Spectrometer	SCIEX 6500+, Waters Xevo TQ, Agilent 6470, or equivalent
Ion Source	APCI, Positive Ion Mode
Nebulizer Current	5 µA
Source Temp.	400 °C
Curtain Gas	25 psi
Collision Gas	Medium
Dwell Time	50 ms

Table 4: Example MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
NDMA	75.1	43.1	58.1	18
NDMA-d6	81.1	46.1	64.1	18
NDEA	103.1	43.1	75.1	20
NDEA-d10	113.1	50.1	84.1	20
NMBA	147.1	116.1	71.1	15
Note: MRM transitions and collision energies must be optimized for the specific instrument used.[26]

Method Validation Protocol (per ICH Q2(R1))

A validated analytical method is a regulatory requirement that ensures the data generated is reliable and fit for purpose.[27]

Table 5: Summary of Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	Ability to assess the analyte unequivocally in the presence of matrix components.	No significant interfering peaks at the retention time of the analytes in a blank matrix.
Linearity	The method's ability to elicit test results that are directly proportional to the analyte concentration.	Correlation coefficient (R²) ≥ 0.99.[12]
Accuracy (Recovery)	The closeness of the test results to the true value. Assessed by spiking API with known amounts.	Recovery between 80-120% at three concentration levels (low, medium, high).
Precision (RSD%)	Repeatability: Analysis of replicate samples (n=6) on the same day.	RSD ≤ 15%
Intermediate Precision: Analysis on different days, by different analysts, or on different equipment.	RSD ≤ 20%
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10. LOQ must be below the control threshold (e.g., 30% of the AI limit).
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-Noise ratio ≥ 3.
Robustness	The method's capacity to remain unaffected by small, deliberate variations in method parameters.	No significant impact on results when parameters (e.g., flow rate ±5%, column temp ±2°C) are slightly varied.

Conclusion

This application note provides a comprehensive and scientifically-grounded framework for the development and validation of an LC-MS/MS method for determining N-nitrosamine impurities in APIs. The causality behind key experimental choices—from column and ion source selection to the critical use of internal standards—has been detailed to empower analysts. By adhering to these protocols and the principles of method validation outlined by ICH, pharmaceutical manufacturers can ensure compliance with global regulatory expectations and, most importantly, safeguard patient health by guaranteeing the quality and safety of their products.

References

• Control of Nitrosamine Impurities in Human Drugs - FDA. (n.d.). U.S. Food and Drug Administration. [Link]

• ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline. (2023). European Medicines Agency. [Link]

• Control of Nitrosamine Impurities in Human Drugs. (2024). U.S. Food and Drug Administration. [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024). Foley & Lardner LLP. [Link]

• EMA revises guidance on nitrosamine impurities. (2023). European Pharmaceutical Review. [Link]

• EMA Nitrosamine Guidance. (n.d.). Zamann Pharma Support GmbH. [Link]

• Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. (2023). European Directorate for the Quality of Medicines & HealthCare. [Link]

• Nitrosamine impurities: guidance for marketing authorisation holders. (n.d.). European Medicines Agency. [Link]

• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. (2024). MasterControl. [Link]

• Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system. (n.d.). Shimadzu. [Link]

• Nitrosamine impurities. (2025). European Medicines Agency. [Link]

• Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025). ResolveMass. [Link]

• Assessment and control of dna reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk m7(r2). (2023). ICH. [Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. (n.d.). U.S. Food and Drug Administration. [Link]

• Guidance for Industry | M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals To Limit Potential Carcinogenic Risk. (2023). U.S. Food and Drug Administration. [Link]

• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. (n.d.). PMDA. [Link]

• ICH M7: Guideline for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit carcinogenic risk. (2014). ResearchGate. [Link]

• EMA guidelines for the detection of nitrosamines in medicines. (2025). Netpharmalab. [Link]

• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). (2022). National Institutes of Health. [Link]

• ICH M7(R2) Guideline: ASSESSMENT AND CONTROL OF DNA REACTIVE (MUTAGENIC) IMPURITIES IN PHARMACEUTICALS TO LIMIT POTENTIAL CARCINOGENIC RISK. (2020). PMDA. [Link]

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (n.d.). Separation Science. [Link]

• Solutions for the LC-MS/MS determination of nitrosamine impurities in pharmaceutical API's and addressing issues associated with DMF and NDMA co-elution. (n.d.). Chemical & Engineering News. [Link]

• LCMS/MS Method Considerations for Nitrosamine Analysis in APIs. (2025). LCGC International. [Link]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (2024). ACS Publications. [Link]

• Nitrosamine Impurity Analysis in Pharmaceuticals. (2021). Agilent. [Link]

• A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. (2020). National Institutes of Health. [Link]

• Optimized MSMS parameters for all the six nitrosamine impurities in positive ion mode. (n.d.). ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(1H-Indol-1-yl)-N-methylethanamine

Welcome to the technical support center for the synthesis of 2-(1H-Indol-1-yl)-N-methylethanamine. This guide is designed for researchers, medicinal chemists, and process development professionals to provide in-depth troubleshooting advice and answer frequently asked questions. Our goal is to help you navigate the common challenges of indole N-alkylation, improve your reaction yields, and ensure the highest purity of your final product.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific issues encountered during the synthesis of 2-(1H-Indol-1-yl)-N-methylethanamine, presented in a practical question-and-answer format.

Q1: My reaction yield is consistently low or I'm seeing no product formation. What are the primary causes and how can I fix this?

Answer: Low or no conversion is a frequent issue in indole N-alkylation and typically points to one of three areas: inefficient deprotonation, reagent quality, or suboptimal reaction conditions.

• Causality - The Importance of Deprotonation: The nitrogen atom in the indole ring is not inherently nucleophilic enough for an efficient SN2 reaction. Its acidity (pKa ≈ 17 in DMSO) necessitates the use of a sufficiently strong base to generate the highly reactive indolate anion.[1][2] If the base is too weak or is not fully activated, the concentration of this crucial nucleophile will be too low to drive the reaction forward.[1]

• Troubleshooting Steps:

  • Evaluate Your Base: For this alkylation, a strong base is critical. Sodium hydride (NaH) is the most common and effective choice, as it irreversibly deprotonates the indole to form the sodium indolate salt and hydrogen gas.[1][2] If you are using weaker bases like potassium carbonate (K₂CO₃) or triethylamine (Et₃N), they are likely insufficient for complete deprotonation, leading to poor yields.

  • Verify Base Activity: Sodium hydride is highly sensitive to moisture and can be easily passivated by an outer layer of sodium hydroxide. Ensure you are using fresh, high-quality NaH (typically a 60% dispersion in mineral oil). Before addition, it is good practice to wash the NaH dispersion with dry hexanes to remove the protective oil, under an inert atmosphere.

  • Solvent Purity is Non-Negotiable: The reaction must be conducted under strictly anhydrous conditions. Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) are standard, but they must be rigorously dried. Trace amounts of water will quench the NaH and the indolate anion, halting the reaction.[3]

  • Optimize Temperature: The initial deprotonation step with NaH is often performed at 0 °C to control the exothermic reaction and hydrogen evolution. Subsequently, the reaction mixture is typically warmed to room temperature or gently heated (e.g., 40-60 °C) after the addition of the alkylating agent to ensure the reaction goes to completion.[4] Monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal time and temperature.

Q2: I've isolated my product, but it's contaminated with a significant amount of an isomer. How can I improve the regioselectivity for N-alkylation over C-alkylation?

Answer: The formation of a C3-alkylated isomer is the most common side reaction in indole alkylation. This occurs because the indolate anion is an ambident nucleophile, with electron density on both the N1 and C3 positions. The regioselectivity is a delicate balance controlled by the reaction conditions.[5]

• Causality - The N-1 vs. C-3 Dilemma: While the negative charge is formally on the nitrogen atom after deprotonation, the C3 position is often more nucleophilic, leading to competitive C-alkylation under certain conditions.[5] The key to favoring N-alkylation is to create conditions where the reaction proceeds through the more thermodynamically stable N-anion, often referred to as SN2-type conditions.

• Strategies for High N-Selectivity:

  • Base and Counter-ion Effect: Using a strong base like NaH in a polar aprotic solvent like DMF is the standard method to favor N-alkylation.[5] The sodium counter-ion (Na⁺) coordinates with the polar solvent, leaving a "freer" indolate anion where the nitrogen is the more accessible site for alkylation. In contrast, using bases with larger, softer cations like potassium (e.g., from KOH or KH) or cesium (e.g., from Cs₂CO₃) can sometimes alter the ion-pairing and influence selectivity.[3]

  • Phase-Transfer Catalysis (PTC): An excellent alternative for achieving high N-selectivity is using phase-transfer catalysis.[6][7] In a typical PTC setup, indole is dissolved in an organic solvent (like toluene or dichloromethane), and the base (e.g., 50% aqueous NaOH) is in a separate aqueous phase. A phase-transfer catalyst, such as tetrabutylammonium hydrogen sulfate (Bu₄N⁺HSO₄⁻), transports the indolate anion into the organic phase to react with the alkylating agent. This method often provides cleaner reactions and higher N-selectivity.[6][8]

  • Temperature Control: Higher reaction temperatures can sometimes favor N-alkylation, which is often the thermodynamically preferred product. However, this must be balanced against the potential for side reactions and decomposition.[5]

Visualizing the Core Challenge: N- vs. C-Alkylation

The diagram below illustrates the deprotonation of indole to form the ambident indolate anion and the two competing pathways for alkylation.

Caption: Competing N-alkylation and C-alkylation pathways after indole deprotonation.

Frequently Asked Questions (FAQs)

Q3: What is the optimal solvent for this synthesis and why?

Answer: The choice of solvent is critical for success. Polar aprotic solvents are strongly recommended.

• Top Choices:

  • N,N-Dimethylformamide (DMF): This is often the best choice. Its high polarity effectively solvates the cation (e.g., Na⁺ from NaH), creating a more reactive "naked" indolate anion that favors N-alkylation.

  • Tetrahydrofuran (THF): Another excellent option. It is less polar than DMF but is often easier to make rigorously anhydrous.

  • Dimethyl Sulfoxide (DMSO): While effective, it can be more difficult to remove during workup due to its high boiling point.

• Why Not Other Solvents?

  • Protic Solvents (e.g., ethanol, water): These are incompatible as they will be deprotonated by the strong base and will quench the indolate anion.[3]

  • Nonpolar Solvents (e.g., toluene, hexanes): These do not effectively solvate the ions, leading to poor solubility and significantly lower reaction rates.

Q4: How should I monitor the reaction's progress?

Answer: Thin Layer Chromatography (TLC) is the most straightforward method.

• Procedure:

  • Prepare a TLC plate with silica gel.

  • Use a solvent system that gives good separation between your starting material (indole) and the expected product. A mixture of ethyl acetate and hexanes (e.g., 20-30% ethyl acetate) is a good starting point.

  • Spot the starting indole as a reference.

  • Carefully take a small aliquot from the reaction mixture, quench it with a drop of water or methanol, and spot it on the plate.

  • The product, 2-(1H-Indol-1-yl)-N-methylethanamine, is more polar than indole and will have a lower Rf value. The reaction is complete when the indole spot has disappeared.

Q5: What is the best method for purifying the final product?

Answer: Purification typically involves a standard aqueous workup followed by column chromatography.

• Workup: Once the reaction is complete (as determined by TLC), cool the mixture in an ice bath and carefully quench it by the slow addition of water or saturated ammonium chloride solution to destroy any unreacted NaH. The mixture is then typically extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Column Chromatography: The crude product is then purified by flash column chromatography on silica gel. The choice of eluent will depend on the specific impurities, but a gradient of ethyl acetate in hexanes or dichloromethane in methanol is commonly used.

• Salt Formation (Optional): For long-term storage or if the freebase is an oil, the product can be converted to a stable crystalline salt (e.g., hydrochloride or tartrate) by treating a solution of the purified freebase with the corresponding acid.

Experimental Protocols & Data

Standard Protocol for Synthesis

This protocol provides a reliable starting point for the synthesis.

Caption: General workflow for the N-alkylation of indole.

Table 1: Influence of Base and Solvent on N-Alkylation Selectivity

This table summarizes the general effects of common reagents on the outcome of indole alkylation reactions.

Base	Solvent	Typical N:C Selectivity	Rationale
NaH	DMF	High (>95:5)	Strong base ensures complete deprotonation. Polar aprotic solvent creates a "free" indolate anion, favoring attack at the sterically accessible nitrogen.[5]
KH	THF	High	Similar to NaH, provides irreversible deprotonation.
Cs₂CO₃	Acetonitrile	Good to High	The large, soft cesium cation can promote N-selectivity. Often used in milder, modern protocols.[9]
KOH	DMSO	Variable	Strong base, but equilibrium with water can lead to side reactions. Less common for high-selectivity preparations.
NaOH (aq) / PTC	Toluene	Very High	The phase-transfer catalyst selectively transports the N-anion into the organic phase for reaction, minimizing C-alkylation.[6]

References

• Asymmetric Buchwald‐Hartwig amination for N−N indole−indole atropisomers synthesis. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• N-alkylation of indole ring using Mitsunobu reaction. (n.d.). PlumX. Retrieved January 22, 2026, from [Link]

• Barco, A., Benetti, S., Pollini, G. P., & Baraldi, P. G. (1976). The use of phase-transfer catalysis for the N-alkylation of indole. Synthesis, 1976(2), 124-126.

• Enantioselective N-Alkylation of Nitroindoles under Phase-Transfer Catalysis. (n.d.). ACS Publications. Retrieved January 22, 2026, from [Link]

• Engle, K. M., & Chen, J. S. (2012). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. Journal of the American Chemical Society, 134(44), 18153-18156.
• Taber, D. F., & Straney, P. J. (2010). Recent Progress Concerning the N-Arylation of Indoles. Molecules, 15(7), 4689-4704.
• Asymmetric phase-transfer-catalyzed intramolecular N-alkylation of indoles and pyrroles: a combined experimental and theoretical investigation. (2010). Chemistry, 16(41), 12462-73.

• Optimization of the iron-catalyzed N-alkylation of indoline with benzyl alcohol. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines. (2000). Organic Process Research & Development, 4(5), 342-344.
• CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. (2018). Journal of the American Chemical Society, 140(4), 1269-1273.
• Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product barettin in aqueous conditions. (2019).

• Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved January 22, 2026, from [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (2022). Molecules, 27(15), 4934.
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2012). Beilstein Journal of Organic Chemistry, 8, 389-399.
• N-Alkylation of 1 H-indoles and 9 H-carbazoles with alcohols. (2006). Russian Chemical Bulletin, 55(1), 138-143.

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• in the chemical literature: N-alkylation of an indole. (2019, November 19). YouTube. Retrieved January 22, 2026, from [Link]

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. (2020). Symmetry, 12(7), 1184.
• A simple one-pot 2-step N-1-alkylation of indoles with α-iminoketones toward the expeditious 3-step synthesis of N-1-quinoxaline-indoles. (2015). Tetrahedron Letters, 56(38), 5272-5275.
• An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines. (2000). Organic Process Research & Development, 4(5), 342-344.
• On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. (2020).

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• Synthesis of [3-[2-(Dimethylamino)ethyl]-2-[[ [3-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]-1H-indol-5-yl] -N-methylmethanesulfonamide — The Main Sumatriptane Impurity. (2003). ChemInform, 34(26).
• Synthesis and biological activity of 3-[2-(dimethylamino)ethyl]-5-[(1,1-dioxo-5-methyl-1,2,5-thiadiazolidin- 2-yl)-methyl]-1H-indole and analogues: agonists for the 5-HT1D receptor. (1994). Journal of Medicinal Chemistry, 37(19), 3023-32.
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• Multicomponent synthesis of 3-(1H-indol-3-yl)-2-phenyl-1H-benzo[f]indole-4,9-dione derivatives. (2025). Molecular Diversity, 29(2), 1129-1137.
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Troubleshooting 2-(1H-Indol-1-yl)-N-methylethanamine instability in solution

Welcome to the dedicated technical support center for 2-(1H-Indol-1-yl)-N-methylethanamine. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling this N1-substituted indole derivative in solution. Our goal is to provide you with the expertise and practical guidance necessary to ensure the stability and integrity of your experiments.

Introduction: Understanding the Instability of N1-Substituted Indoles

2-(1H-Indol-1-yl)-N-methylethanamine, like many indole-containing compounds, is susceptible to degradation in solution. The indole nucleus is an electron-rich aromatic system, making it prone to oxidation.[1] Unlike tryptamines substituted on the benzene ring (e.g., at C4 or C5), the substitution at the N1 position with an ethylamine chain introduces unique stability considerations. While the N1-substituent can protect the indole nitrogen from certain reactions, the overall molecule remains sensitive to environmental factors.[2][3]

This guide provides a series of frequently asked questions (FAQs) and in-depth troubleshooting protocols to help you identify, mitigate, and prevent instability issues. The core of our approach is based on the principles of forced degradation studies , a systematic way to evaluate the stability of a compound under stressed conditions.[4][5][6]

Frequently Asked Questions (FAQs)

Q1: My solution of 2-(1H-Indol-1-yl)-N-methylethanamine has changed color (e.g., turned yellow/brown). What does this indicate?

A1: Color change is a common visual indicator of degradation. Indole derivatives can oxidize to form colored polymeric or conjugated byproducts. This is often initiated by exposure to air (oxygen), light, or incompatible solvents. Immediate analysis by HPLC is recommended to assess the purity of the solution.

Q2: What are the ideal storage conditions for a stock solution of this compound?

A2: Based on general best practices for tryptamines and other sensitive indole alkaloids, stock solutions should be stored under the following conditions to maximize shelf-life:[7]

• Temperature: As cold as possible, with -20°C or -80°C being preferable.

• Atmosphere: In an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Light: Protected from light by using amber vials or by wrapping the container in foil.

• Solvent: Use a high-purity, anhydrous aprotic solvent like DMSO or DMF if possible. Aqueous solutions, especially at neutral or basic pH, are generally not recommended for long-term storage.[7]

Q3: Which solvents are most suitable for dissolving 2-(1H-Indol-1-yl)-N-methylethanamine?

A3: The choice of solvent can significantly impact stability.

• Recommended for Stock Solutions: Anhydrous, aprotic solvents such as DMSO and DMF are generally preferred for long-term storage as they are less reactive.[7]

• For Experimental Use: Ethanol or methanol can be used, but solutions should be prepared fresh. Be aware that alcohols can participate in photochemical reactions.

• Aqueous Buffers: These should be used with caution and prepared immediately before an experiment. The pH of the buffer is a critical factor in stability (see Troubleshooting Guide 1). We do not recommend storing aqueous solutions for more than one day.[7]

Q4: Can I freeze my aqueous solutions for storage?

A4: While freezing slows down most degradation pathways, for some tryptamines, freezing aqueous solutions can lead to cryo-concentration of solutes, which might accelerate degradation in the unfrozen water fraction. If aqueous solutions must be stored, flash-freezing in liquid nitrogen and storing at -80°C is preferable to slow freezing in a standard freezer. However, preparing fresh aqueous solutions is always the best practice.

Troubleshooting Guides: A Forced Degradation Approach

If you suspect instability, a systematic investigation is crucial. The following guides are designed to help you pinpoint the cause of degradation by intentionally stressing the compound under controlled conditions.

Guide 1: Diagnosing pH-Dependent Instability (Hydrolytic Degradation)

The pH of your solution is one of the most critical factors influencing the stability of your compound. Both acidic and basic conditions can catalyze degradation.[8]

Objective: To determine if your compound is degrading due to acidic or basic conditions in your experimental medium.

Experimental Protocol:

• Prepare Stock Solution: Prepare a stock solution of 2-(1H-Indol-1-yl)-N-methylethanamine in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Prepare Test Solutions:

  • Acidic Condition: Dilute the stock solution into 0.1 M hydrochloric acid (HCl).

  • Neutral Condition: Dilute the stock solution into purified water (as a control).

  • Basic Condition: Dilute the stock solution into 0.1 M sodium hydroxide (NaOH).

  • Ensure the final concentration in each test solution is identical and suitable for your analytical method.

• Incubation: Incubate all three solutions at room temperature, protected from light.

• Time-Point Analysis: At regular intervals (e.g., 0, 2, 4, 8, and 24 hours), take an aliquot from each solution, neutralize it if necessary, and analyze it immediately using a stability-indicating HPLC-UV method (see Analytical Protocol below).

• Data Analysis: Compare the peak area of the parent compound in each condition over time. A significant decrease in the peak area, accompanied by the appearance of new peaks (degradants), indicates instability under that specific pH condition.

Condition	Typical Reagent	Stressing Temperature	Expected Outcome if Unstable
Acid Hydrolysis	0.1 M - 1 M HCl	Room Temp or 50-60°C	Decrease in parent peak, new polar degradant peaks.
Neutral Hydrolysis	Purified Water	Room Temp or 50-60°C	Serves as a baseline for degradation.
Base Hydrolysis	0.1 M - 1 M NaOH	Room Temp or 50-60°C	Decrease in parent peak, different set of degradant peaks.

Table 1: Recommended conditions for investigating hydrolytic stability.[5]

Guide 2: Investigating Oxidative Instability

The indole ring is particularly susceptible to oxidation, which can be initiated by atmospheric oxygen, peroxides, or metal ions.

Objective: To determine if your compound is degrading due to oxidative stress.

Experimental Protocol:

• Prepare Solutions: Prepare a solution of your compound in a solvent mixture that is compatible with both your compound and the oxidizing agent (e.g., water/acetonitrile).

• Introduce Oxidant: Add a low concentration of hydrogen peroxide (H₂O₂), typically starting with a final concentration of 3%.[5][6]

• Incubation: Keep the solution at room temperature, protected from light.

• Time-Point Analysis: Analyze the sample at regular intervals (e.g., 0, 2, 4, 8, and 24 hours) by HPLC-UV.

• Data Analysis: A rapid decrease in the parent compound's peak area compared to a control sample (without H₂O₂) confirms oxidative lability. The resulting degradants are often more polar.

Causality & Prevention: Oxidative degradation is often a free-radical process.

• Prevention: Work under an inert atmosphere (nitrogen or argon). Use de-gassed solvents. Avoid sources of metal ion contamination. The addition of an antioxidant, such as ascorbic acid, may be beneficial but should be tested for compatibility with your downstream application.

Guide 3: Assessing Photostability and Thermal Stability

Exposure to light (especially UV) and heat can provide the energy needed to initiate degradation reactions.

Objective: To determine if your compound is sensitive to light or elevated temperatures.

Experimental Protocol:

• Prepare Samples: Prepare identical solutions of your compound. For photostability, use a clear vial. For thermal stability, an amber vial is sufficient. Prepare a control sample wrapped completely in aluminum foil to be kept alongside the test samples at room temperature.

• Stressing Conditions:

  • Photostability: Expose the clear vial to a controlled light source that provides both UV and visible light, as specified by ICH Q1B guidelines (e.g., a minimum of 1.2 million lux hours and 200 watt hours/m²).[4][5]

  • Thermal Stability: Place the amber vial in an oven at an elevated temperature (e.g., 60°C).

• Analysis: After a set period (e.g., 24-48 hours), cool the samples to room temperature and analyze all three (photo-stressed, thermally-stressed, and control) by HPLC.

• Data Analysis:

  • Compare the photo-stressed sample to the control. A significant difference indicates photodegradation.

  • Compare the thermally-stressed sample to the control. A significant difference indicates thermal degradation.

Prevention:

• Photostability: Always work in a dimly lit environment and store solutions in amber vials or foil-wrapped containers.

• Thermal Stability: Avoid heating solutions unless necessary for your protocol. Store solutions at recommended cold temperatures.

Analytical Protocol: Stability-Indicating HPLC Method

A robust analytical method is essential to accurately quantify the parent compound and separate it from any potential degradants.

Method Parameters (Starting Point):

• Technique: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Ultra-Performance Liquid Chromatography (UPLC). UPLC can provide faster and more efficient separations.[9]

• Column: A C18 column is a good starting point (e.g., Waters XSelect CSH C18, 5 µm, 19 x 100 mm for prep or ACQUITY UPLC CSH C18, 1.7 µm, 2.1 x 50 mm for analytical).[9]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

  • Formic acid is used as it is mass spectrometry compatible, allowing for subsequent identification of degradants if needed.[10]

• Gradient: A gradient elution from low %B to high %B is necessary to separate the parent compound from potentially more polar degradation products. A typical starting gradient might be 5% to 95% B over 15 minutes.

• Detection: UV detection at the λmax of the indole ring (typically around 280 nm). A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Analysis: Monitor the peak area of the parent compound and look for the appearance of new peaks. Ensure that all new peaks are well-resolved from the main peak.

References

• Potavathri, S., Pereira, K. C., Gorelsky, S., Pike, A., LeBris, A. P., & DeBoef, B. (2011). Regioselective Oxidative Arylation of Indoles Bearing N-Alkyl Protecting Groups: Dual C-H Functionalization via a Concerted Metalation-Deprotonation Mechanism. Journal of the American Chemical Society, 133(41), 16376–16379. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Indole-3-carbinol on Newcrom R1 HPLC column. Retrieved from [Link]

• ResearchGate. (n.d.). Results of forced degradation studies. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Indole on Newcrom R1 HPLC column. Retrieved from [Link]

• Tomasz, M., et al. (2021). Novel C3-Methylene-Bridged Indole Derivatives with and without Substituents at N1: The Influence of Substituents on Their Hemolytic, Cytoprotective, and Antimicrobial Activity. Molecules, 26(15), 4477. Available at: [Link]

• Hayato, F., et al. (2022). Hypoiodite-Catalyzed Oxidative Umpolung of Indoles for Enantioselective Dearomatization. Journal of the American Chemical Society, 144(12), 5296–5303. Available at: [Link]

• ResearchGate. (n.d.). HPLC analysis of samples of indole biotransformation by Arthrobacter sp. SPG. Retrieved from [Link]

• Ma, J., et al. (2018). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions, 70, 1333-1338. Available at: [Link]

• MedCrave. (2016). Forced Degradation Studies. Retrieved from [Link]

• MDPI. (2020). Enantioselective Catalytic Synthesis of N-alkylated Indoles. Retrieved from [Link]

• Hjelm, A., et al. (2024). Metabolite markers for three synthetic tryptamines N-ethyl-N-propyltryptamine, 4-hydroxy-N-ethyl-N-propyltryptamine, and 5-methoxy-N-ethyl-N-propyltryptamine. Drug Testing and Analysis. Available at: [Link]

• PharmaGuideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• PubMed. (2018). Studies on photodegradation process of psychotropic drugs: a review. Retrieved from [Link]

• ResearchGate. (2018). Studies on photodegradation process of psychotropic drugs: a review. Retrieved from [Link]

• Singh, R., & Kumar, R. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Education and Research, 3(1), 51-58. Available at: [Link]

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). Development of forced degradation and stability indicating studies for drug substance and drug product. Retrieved from [Link]

• PubMed. (2009). Oxidation of Tryptamine and 5-hydroxytryptamine: A Pulse Radiolysis and Quantum Chemical Study. Retrieved from [Link]

• ScienceDirect. (2015). Investigations into the polymorphic properties of N,N-dimethyltryptamine by X-ray diffraction and differential scanning calorimetry. Retrieved from [Link]

• LCGC International. (2012). Using UPLC Technology as a Method Development Tool for Isolation and Purification in Drug Discovery and Development. Retrieved from [Link]

• Canadian Journal of Chemistry. (1983). Indole N-alkylation of tryptamines via dianion and phthalimido intermediates. New potential indolealkylamine haptens. Retrieved from [Link]

• PubMed. (2011). N-Alkylation of phenethylamine and tryptamine. Retrieved from [Link]

• ResearchGate. (2011). N-Alkylation of Phenethylamine and Tryptamine. Retrieved from [Link]

• PubMed. (1998). Synthesis of N1-phenethyl substituted indole derivatives as new melatoninergic agonists and antagonists. Retrieved from [Link]

• National Institutes of Health. (2020). Evaluation of N-alkyl isatins and indoles as acetylcholinesterase and butyrylcholinesterase inhibitors. Retrieved from [Link]

• SciSpace. (2018). Studies on photodegradation process of psychotropic drugs: a review. Retrieved from [Link]

• MDPI. (2021). A General and Scalable Synthesis of Polysubstituted Indoles. Retrieved from [Link]

• ResearchGate. (2021). Regioselective C–C bond formation of N-alkylindole. Retrieved from [Link]

• National Institutes of Health. (2016). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. Retrieved from [Link]

• National Institutes of Health. (2019). A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide. Retrieved from [Link]

• PubMed. (2012). Study of N1-alkylation of indoles from the reaction of 2(or 3)-aminoindole-3-(or 2)carbonitriles with DMF-dialkylacetals. Retrieved from [Link]

• ResearchGate. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Retrieved from [Link]

• ResearchGate. (2012). LC, LC-MS/MS studies for the identification and characterization of degradation products of hydrochlorothiazide and establishment of mechanistic approach towards degradation. Retrieved from [Link]

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• National Institutes of Health. (2014). LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. Retrieved from [Link]

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• National Institutes of Health. (2020). A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. Retrieved from [Link]

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• ACS Publications. (2020). Halochromic Benzazolo-oxazolidine/Polyoxometalate Supramolecular Materials with Reversible High-Contrast Color-Switching. Retrieved from [Link]

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Technical Support Center: Overcoming Solubility Challenges with 2-(1H-Indol-1-yl)-N-methylethanamine

Welcome to the technical support guide for 2-(1H-Indol-1-yl)-N-methylethanamine. This document provides in-depth troubleshooting and practical guidance for researchers encountering solubility issues with this compound in various assay systems. Our goal is to equip you with the foundational knowledge and methodological tools to ensure reliable and reproducible experimental outcomes.

Understanding the Molecule: The Root of the Solubility Problem

2-(1H-Indol-1-yl)-N-methylethanamine possesses a dual chemical nature that is central to its solubility challenges. The structure consists of:

• An indole ring : A bicyclic aromatic system that is inherently hydrophobic (lipophilic).

• An N-methylethanamine side chain : This secondary amine group is basic and ionizable.

The hydrophobic indole moiety drives its poor solubility in aqueous media, while the basic amine offers a crucial handle for manipulation through pH adjustment. The interplay between these two features dictates the compound's behavior in different solvent and buffer systems.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My 2-(1H-Indol-1-yl)-N-methylethanamine is not dissolving in my standard aqueous buffer (e.g., PBS, TRIS). What is the first step?

A1: The initial and most critical step is to leverage the basicity of the amine group through pH adjustment.

• The "Why": The secondary amine on the ethylamine side chain can be protonated to form a positively charged ammonium salt.[1] This salt form is significantly more polar and, therefore, more soluble in aqueous solutions than the neutral, "free base" form.[1] To achieve this, you must lower the pH of the solvent to a level well below the amine's pKa (the pH at which 50% of the molecules are ionized). A general rule of thumb is to adjust the pH to at least 2 units below the pKa to ensure near-complete protonation.[1]

• The "How" (Protocol):

  • Start by preparing a slurry of the compound in your desired aqueous buffer.

  • While stirring, add a dilute acid (e.g., 0.1 M HCl) dropwise.

  • Monitor the solution for clarity. The compound should dissolve as the pH drops and the amine becomes protonated.

  • Once dissolved, you can carefully adjust the pH back towards your target experimental pH with a dilute base (e.g., 0.1 M NaOH). Crucially, observe the solution for any signs of precipitation as you approach the pKa. If precipitation occurs, your final assay concentration may be limited by the compound's solubility at that specific pH.

  For indole-containing compounds like Indole-3-acetic acid, which are poorly soluble in neutral water, using an alkaline solvent like 1N NaOH to create a stock solution and then neutralizing the pH is a common and effective strategy.[2]

Q2: I need to prepare a high-concentration stock solution. Is using an organic solvent a better approach?

A2: Yes, for high-concentration stocks, an organic solvent is often necessary. However, solvent choice is critical to avoid assay interference and cytotoxicity.

• The "Why": Organic solvents can effectively solvate the hydrophobic indole ring. Dimethyl sulfoxide (DMSO) is a widely used aprotic solvent that dissolves both polar and non-polar compounds and is a standard choice for creating stock solutions of poorly soluble compounds for in vitro assays.[3][4] Ethanol is another common alternative.[5] The goal is to create a concentrated stock that can be diluted into your final assay medium, ensuring the final solvent concentration is low enough to be benign to the experimental system.

• Recommended Solvents & Assay Compatibility:

Solvent	Recommended Max. Concentration in Cell Culture	Notes & Cautions	Suitable Assays
DMSO	≤ 0.5% (v/v) ; some cell lines tolerate up to 1%.[6][7]	Can induce apoptosis or differentiation in some cell types.[3] Always run a vehicle control with the same final DMSO concentration as your test samples.[6]	Cell-based assays, enzyme assays, biochemical assays.
Ethanol	≤ 0.5% (v/v)	Can be more rapidly cytotoxic than DMSO.[3] Can cause protein precipitation at higher concentrations. Vehicle controls are essential.	Cell-based assays (with caution), enzyme assays.
DMF	≤ 0.1% (v/v)	Generally more toxic than DMSO or ethanol. Use only when other solvents fail.	Use with extreme caution in cell-based systems.

• Protocol for Stock Solution Preparation:

  • Weigh the desired amount of 2-(1H-Indol-1-yl)-N-methylethanamine.

  • Add a minimal volume of 100% DMSO (or ethanol) to dissolve the compound completely. Gentle warming or vortexing can assist.

  • Once fully dissolved, aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C or -80°C in tightly sealed vials.

• Self-Validation Check: Before use in an experiment, perform a serial dilution of your stock into your final assay buffer/medium. Visually inspect for any precipitation at each dilution step to determine the maximum achievable final concentration without crashing out.

Q3: I've dissolved my compound in DMSO, but it precipitates when I add it to my aqueous assay buffer. What's happening and how can I fix it?

A3: This is a common issue where the compound is "shocked" out of solution when the highly solubilizing organic solvent is diluted into a predominantly aqueous environment. There are several advanced strategies to overcome this.

• Option 1: Use of Co-solvents:

  • The "Why": Co-solvents are water-miscible organic solvents that, when added to water, can increase the solubility of non-polar solutes.[8] They essentially create a solvent mixture that is more "hospitable" to your compound than water alone.[8][9] Common co-solvents include PEG 400, propylene glycol, or glycerin.[10]

  • The "How": Try preparing your stock in a mixture of DMSO and PEG 400 (e.g., 1:1 ratio). When this stock is diluted into the final assay medium, the PEG 400 can help maintain the compound's solubility.

• Option 2: Cyclodextrin Encapsulation:

  • The "Why": Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[11][12][13] The hydrophobic indole ring of your compound can become encapsulated within this cavity, forming an "inclusion complex."[11][14] This complex has a water-soluble exterior, dramatically increasing the apparent aqueous solubility of the guest molecule.[12][15] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in pharmaceutical formulations.[14]

  • The "How": Prepare an aqueous solution of HP-β-CD. Add your compound and stir or sonicate the mixture, often overnight, to allow for complex formation. This can be a highly effective method for eliminating the need for organic solvents.[3]

Experimental Workflow & Decision Guide

To assist in selecting the appropriate solubilization strategy, the following workflow is recommended.

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• 15. Cyclodextrin - Wikipedia [en.wikipedia.org]

Technical Support Center: A Step-by-Step Guide to Dosage Optimization of 2-(1H-Indol-1-yl)-N-methylethanamine for Preclinical Animal Studies

A Message from the Senior Application Scientist

Welcome to the technical support center for the preclinical development of 2-(1H-Indol-1-yl)-N-methylethanamine. As a novel investigational compound, establishing a safe and effective dosing regimen in animal models is a foundational step in its journey toward potential therapeutic application. This guide is designed for you, the researcher, to navigate the complexities of dosage optimization with scientific rigor and confidence.

It is important to note that 2-(1H-Indol-1-yl)-N-methylethanamine is a compound with limited publicly available data. Therefore, this document provides a robust framework based on established principles of preclinical toxicology and pharmacology. The methodologies outlined here are designed to be broadly applicable to novel chemical entities, ensuring a data-driven and systematic approach to your in-vivo studies.

Our goal is to empower you with the expertise to not only design and execute these critical studies but also to interpret and troubleshoot the results effectively. Let's begin.

Phase 1: Foundational Knowledge & Pre-Dosing Considerations (FAQs)

This section addresses the crucial preliminary questions to consider before initiating any animal studies.

Q1: What is 2-(1H-Indol-1-yl)-N-methylethanamine and what are its potential applications?

2-(1H-Indol-1-yl)-N-methylethanamine is a tryptamine derivative. While its specific biological activity is not yet fully characterized, its structural similarity to other tryptamine compounds, such as the psychedelic Bretisilocin, suggests it may interact with serotonergic pathways in the central nervous system.[1] Potential applications could therefore be in the realm of neuroscience, exploring its effects on mood, cognition, and behavior. However, it is crucial to determine its pharmacological profile through rigorous in-vitro and in-vivo testing.

Q2: What are the absolute prerequisites before starting in-vivo (animal) studies?

Before any animal is dosed, a comprehensive in-vitro characterization is essential. This includes:

• Purity Analysis: The purity of the test compound must be determined (typically >95%) to ensure that any observed effects are due to the compound itself and not impurities.

• Solubility and Stability: The compound's solubility in various vehicles must be assessed to prepare a suitable and stable dosing formulation.

• In-Vitro Pharmacology: A preliminary understanding of the compound's mechanism of action should be established.[2] This could involve receptor binding assays or functional assays on relevant cell lines.

• In-Vitro Cytotoxicity: An initial assessment of cytotoxicity in relevant cell lines can provide a preliminary indication of the compound's potential for toxicity.

Q3: How do I determine a starting dose for my first animal study?

Without prior in-vivo data, a conservative approach is critical. The following methods can be used to estimate a starting dose:

• Literature Review: Search for published studies on structurally similar compounds to identify starting doses used in relevant animal models.[3]

• In-Vitro Data Extrapolation: While not a direct conversion, in-vitro efficacy data (e.g., EC50 or IC50) can provide a very rough starting point for in-vivo concentrations to target.

• Allometric Scaling: If you have data from another animal species, allometric scaling, which accounts for differences in body surface area, can be used to estimate an equivalent dose in a different species.[4][5][6] This is a widely accepted method for interspecies dose extrapolation.[4][5][6]

Q4: Which animal species is most appropriate for initial studies?

For novel compounds, initial toxicity studies are typically conducted in rodent species like mice or rats.[7] The choice of species should be guided by factors such as:

• Metabolic Profile: Consider any in-vitro metabolism data you may have. The chosen species should ideally have a metabolic profile that is as close as possible to humans.

• Target Expression: If a specific biological target has been identified, ensure that the chosen animal model expresses that target in a similar way to humans.

• Historical Data: Using common laboratory strains of mice and rats allows for comparison with a large body of historical data.[7]

Phase 2: In-Vivo Dose-Ranging and Tolerability Studies

The primary goal of this phase is to determine the Maximum Tolerated Dose (MTD) and to observe the dose-response relationship for both efficacy and toxicity.[8]

Q5: What is a dose-range finding (DRF) study and how should it be designed?

A dose-range finding study is a preliminary, non-GLP (Good Laboratory Practice) study designed to identify a range of doses that are tolerated by the animals and to select appropriate doses for subsequent, more definitive studies.[8][9][10] A typical design involves:

• Group Allocation: At least 3-4 dose groups and a vehicle control group.[3][11] A common group size is 3-5 animals per sex per group.[3]

• Dose Selection: Doses should be selected on a logarithmic or semi-logarithmic scale (e.g., 1, 3, 10, 30 mg/kg) to cover a wide range.[3]

• Monitoring: Animals should be closely monitored for clinical signs of toxicity at regular intervals post-dosing.[3] This includes changes in behavior, posture, breathing, and any signs of pain or distress.[3] Body weight and food/water consumption should also be recorded daily.[3]

Parameter	Observation	Potential Implication
Body Weight	>15-20% loss	Significant toxicity, may indicate a humane endpoint.[3]
Behavior	Lethargy, hyperactivity, stereotypy	Central nervous system effects.
Physical Appearance	Piloerection, hunched posture	General malaise, potential toxicity.
Food/Water Intake	Significant decrease	Non-specific sign of toxicity or illness.

Phase 3: Pharmacokinetic (PK) and Toxicokinetic (TK) Studies

Understanding the absorption, distribution, metabolism, and excretion (ADME) of your compound is crucial for interpreting both efficacy and toxicity data.

Q6: What is the difference between pharmacokinetics (PK) and toxicokinetics (TK)?

Pharmacokinetics (PK) describes what the body does to a drug at therapeutic doses, while toxicokinetics (TK) describes the same processes at toxic doses.[12][13] TK studies are essential for understanding the relationship between systemic exposure to a compound and the observed toxicity.[14]

Q7: Why are pilot PK studies important?

A pilot PK study, even in a small number of animals, can provide invaluable information, including:

• Bioavailability: The fraction of the administered dose that reaches systemic circulation.

• Half-life (t1/2): The time it takes for the concentration of the compound in the body to be reduced by half.

• Maximum Concentration (Cmax): The highest concentration of the compound achieved in the blood.

• Time to Maximum Concentration (Tmax): The time at which Cmax is reached.

This information helps in designing more definitive studies by informing dosing frequency and sampling time points.

Troubleshooting Guide: Addressing Common Challenges

Problem	Potential Causes	Recommended Actions
No observable effect at the highest administered dose.	- Low efficacy of the compound.- Poor bioavailability due to low solubility or high first-pass metabolism.- The selected dose range was too low.	- Confirm target engagement with a pharmacodynamic biomarker if possible.- Conduct a pilot PK study to assess exposure.- If exposure is low, consider formulation optimization or a different route of administration.- If exposure is adequate, a higher dose range may be needed in the next study.
Unexpected toxicity at low doses.	- The compound is more potent than anticipated.- Off-target toxicity.- The formulation vehicle is causing toxicity.	- Review any in-vitro cytotoxicity data.- Ensure the vehicle is well-tolerated by including a vehicle-only control group.- Design the next study with a lower starting dose and smaller dose increments.
High variability in results between animals.	- Inaccurate dosing.- Animal health issues.- Compound instability in the formulation.	- Review and refine the dosing procedure to ensure accuracy.- Ensure all animals are healthy and acclimatized before the study begins.- Confirm the stability of the dosing formulation over the period of use.

Experimental Protocols

Protocol 1: Dose-Range Finding (DRF) Study in Mice

• Animal Model: Male and female C57BL/6 mice, 8-10 weeks old.

• Acclimatization: Acclimatize animals to the facility for at least 7 days before the study.

• Group Allocation: Randomly assign animals to 5 groups (n=3-5 per sex per group):

  • Group 1: Vehicle control

  • Group 2: 1 mg/kg 2-(1H-Indol-1-yl)-N-methylethanamine

  • Group 3: 10 mg/kg 2-(1H-Indol-1-yl)-N-methylethanamine

  • Group 4: 50 mg/kg 2-(1H-Indol-1-yl)-N-methylethanamine

  • Group 5: 100 mg/kg 2-(1H-Indol-1-yl)-N-methylethanamine

• Dosing: Administer a single dose via the intended clinical route (e.g., intraperitoneal, oral gavage).

• Monitoring:

  • Observe animals continuously for the first 30 minutes, then at 1, 2, 4, and 24 hours post-dose.

  • Record clinical signs of toxicity (see table above).

  • Record body weight daily for 14 days.

  • At the end of the study, perform a gross necropsy on all animals.

Protocol 2: Pilot Pharmacokinetic (PK) Study in Rats

• Animal Model: Male Sprague-Dawley rats with jugular vein cannulation.

• Acclimatization: Acclimatize animals to the facility for at least 7 days, including recovery from surgery.

• Group Allocation: Assign animals to 2 groups (n=3 per group):

  • Group 1: Intravenous (IV) administration (e.g., 1 mg/kg)

  • Group 2: Oral (PO) administration (e.g., 10 mg/kg)

• Dosing: Administer a single dose of 2-(1H-Indol-1-yl)-N-methylethanamine.

• Blood Sampling: Collect blood samples (e.g., 0.2 mL) at pre-dose, and at 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.

• Sample Processing: Process blood to plasma and store at -80°C until analysis.

• Bioanalysis: Analyze plasma samples for the concentration of the compound using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate key PK parameters (Cmax, Tmax, t1/2, AUC, bioavailability).

Visualizations

Caption: Overall workflow for dosage optimization.

Sources

• 1. Bretisilocin - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. fda.gov [fda.gov]
• 6. sysrevpharm.org [sysrevpharm.org]
• 7. Read "Toxicity Testing for Assessment of Environmental Agents: Interim Report" at NAP.edu [nationalacademies.org]
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• 10. Dose-ranging study - Wikipedia [en.wikipedia.org]
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• 13. Differences between pharmacokinetics and toxicokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Toxicokinetics in preclinical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Artifacts in 2-(1H-Indol-1-yl)-N-methylethanamine Electrophysiology Recordings

Welcome to the technical support center for researchers utilizing 2-(1H-Indol-1-yl)-N-methylethanamine and other novel indolethylamine derivatives in electrophysiology experiments. This guide is designed to provide in-depth troubleshooting for common artifacts and challenges that may arise during your recordings. Given the novel nature of this specific compound, this resource combines foundational electrophysiology principles with insights into the chemical properties of indole-based molecules to offer robust, field-proven advice.

Frequently Asked Questions (FAQs)

Q1: What is 2-(1H-Indol-1-yl)-N-methylethanamine and why might it be used in electrophysiology?

A: 2-(1H-Indol-1-yl)-N-methylethanamine is a structural isomer of N-methyltryptamine. Tryptamine derivatives are well-known for their interactions with various neurotransmitter systems, particularly serotonergic (5-HT) receptors.[1] Researchers may use this compound to investigate its effects on neuronal excitability, synaptic transmission, or specific ion channels, likely as a novel psychoactive agent or a modulator of serotonin-mediated signaling.[2]

Q2: I'm seeing a slow, steady drift in my baseline holding current after applying the compound. What's the most likely cause?

A: A drifting baseline after drug application often points to one of three issues: instability in your perfusion system, a compromised giga-ohm seal, or a change in the liquid junction potential (LJP).[3] Air bubbles in the perfusion line can cause significant electrical noise and drift.[3] Additionally, the compound or its vehicle could be slowly destabilizing the seal between the pipette and the cell membrane.[4] Finally, if the ionic composition of your drug-containing solution differs from the control solution, it can alter the LJP, leading to a baseline shift.[5][6]

Q3: My recording becomes very noisy immediately after the drug is washed in. How can I troubleshoot this?

A: A sudden increase in noise can be due to several factors. First, ensure all components of your electrophysiology rig are properly grounded to a single point to prevent ground loops.[7] A faulty bath ground is a common culprit for noise.[7] Second, consider the possibility of the compound precipitating out of the solution. Micro-precipitates flowing past the electrode tip can cause significant electrical artifacts.[3] Finally, some compounds can directly interact with the Ag/AgCl electrode, leading to instability.[8][9]

Q4: Can the compound itself be interacting with my electrodes?

A: Yes, this is a possibility, especially with indole-based compounds. Indoles can be electrochemically active and may undergo oxidation or polymerization on the electrode surface.[10] This could alter the electrode properties and introduce artifacts. Furthermore, if your solutions have low chloride concentrations, it can lead to instability in the Ag/AgCl reference electrode, causing voltage offsets.[8]

In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Baseline Instability

Baseline instability after application of 2-(1H-Indol-1-yl)-N-methylethanamine can manifest as slow drifts or sudden jumps in the holding current or membrane potential. A systematic approach is crucial for identifying the source of the problem.

Symptom: A slow, continuous drift in the baseline after compound application.

Possible Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Liquid Junction Potential (LJP) Mismatch	A difference in the ionic composition between the control and drug solutions can create a significant LJP, which manifests as a voltage offset.[5][6]	1. Measure the LJP: Use a reference pipette in your bath to measure the potential difference between your control and drug solutions. 2. Correct for LJP: If a significant LJP is present, you can mathematically correct for it post-hoc or prepare your drug solution in a way that minimizes the LJP. Using a 3M KCl salt bridge can also help to minimize LJP changes.[11][12]
Seal Instability	The compound or its solvent (e.g., DMSO) may be destabilizing the giga-ohm seal.[3]	1. Monitor Seal Resistance: Continuously monitor the seal resistance throughout the experiment. A gradual decrease indicates a leak. 2. Optimize Solvent Concentration: If using a solvent like DMSO, keep the final concentration as low as possible (ideally <0.1%).[3] 3. Check for Mechanical Drift: Ensure your manipulator is stable and there are no vibrations affecting the setup.[4]
Perfusion System Issues	Air bubbles or inconsistent flow rates in the perfusion system are common sources of mechanical and electrical artifacts.[3]	1. Degas Solutions: Thoroughly degas all solutions before use. 2. Inspect Perfusion Lines: Check for any air bubbles in the tubing and ensure a smooth, continuous flow. 3. Maintain Constant Flow Rate: Use a reliable perfusion pump to maintain a consistent exchange of solutions.
Compound Adsorption or Precipitation	The compound may be adsorbing to the perfusion tubing or precipitating out of solution over time.	1. Check Solubility: Confirm the solubility of the compound in your recording solution at the working concentration. 2. Use Carrier-Free Tubing: Some compounds can stick to certain types of plastic tubing. Consider using inert tubing materials. 3. Freshly Prepare Solutions: Prepare your drug solutions fresh for each experiment to minimize degradation or precipitation.

Guide 2: Tackling Increased Recording Noise

A sudden increase in noise upon drug application can obscure the physiological signals you are trying to measure. This guide provides a systematic workflow to identify and eliminate the source of the noise.

Workflow for Noise Troubleshooting

Caption: Systematic workflow for troubleshooting noise.

Guide 3: Addressing Potential Off-Target Effects and Chemical Interactions

Novel compounds can have unexpected biological and chemical effects that may be misinterpreted as artifacts.

Symptom: Unexplained changes in membrane properties (e.g., input resistance, capacitance) or activation of unexpected currents.

Possible Causes & Explanations:

• Modulation of Background Channels: Indolethylamines can have broad-spectrum activity. 2-(1H-Indol-1-yl)-N-methylethanamine may be modulating leak potassium channels or other channels that are active at the holding potential, leading to changes in input resistance and holding current. Similar off-target effects are seen with other compounds.[13]

• Interaction with the Ag/AgCl Electrode: Indole compounds can be electroactive and may react with the silver/silver chloride pellet in your electrode holder or bath ground.[10] This can lead to the formation of a silver chloride precipitate or other silver complexes, which can cause voltage offsets and current drift.[14]

• pH and Osmolarity Changes: Ensure that dissolving the compound does not significantly alter the pH or osmolarity of your recording solution. Even small changes can affect cell health and ion channel function.[3]

Experimental Protocol: Control for Off-Target Effects

• Vehicle Control: Always perform a vehicle control experiment by applying the solvent used to dissolve the compound at the same final concentration. This will help you distinguish between the effects of the compound and the vehicle.

• Dose-Response Curve: Construct a dose-response curve to determine the concentration range over which the compound has its intended effect. This can also help to identify non-specific effects that may occur at higher concentrations.

• Use of Antagonists: If you hypothesize that the compound is acting on a specific receptor (e.g., a 5-HT receptor), try to block the effect with a known antagonist.

• Test on a Model Cell: To rule out direct interactions with your recording equipment, you can test the compound on a model cell.[15] If you still observe artifacts, it is likely due to an interaction with the electrode or the solution itself.

Summary of Potential Artifacts and Solutions

Artifact	Primary Suspects	Recommended Action(s)
Slow Baseline Drift	Liquid Junction Potential, Unstable Seal, Perfusion Instability	Measure and correct for LJP, monitor seal resistance, degas solutions and stabilize perfusion flow.[3][4][6]
High-Frequency Noise	Grounding Issues, Compound Precipitation	Check all grounding connections, filter drug solutions, prepare fresh solutions.[3][7]
Sudden Jumps in Current/Voltage	Air Bubbles in Perfusion, Mechanical Vibration	Degas solutions, ensure the rig is on an anti-vibration table.[3][7]
Unexplained Change in Input Resistance	Off-target modulation of ion channels	Perform vehicle controls, construct a dose-response curve, use specific channel blockers.[13]
Irreversible Effects	Compound binding to electrodes, cytotoxicity	Use a salt bridge for the reference electrode, perform cell viability assays.[8]

References

• Lei, C. L., et al. (2020). Resolving Artifacts in Voltage-Clamp Experiments with Computational Modeling: An Application to Fast Sodium Current Recordings. Advanced Science. Available at: [Link]

• Figl, T., Lewis, T. M., & Barry, P. H. (n.d.). Liquid Junction Potential Corrections. Axon Instruments. Available at: [Link]

• Lei, C. L., et al. (2024). Resolving artefacts in voltage-clamp experiments with computational modelling: an application to fast sodium current recordings. bioRxiv. Available at: [Link]

• Neher, E. (1992). Correction for liquid junction potentials in patch clamp experiments. Methods in Enzymology. Available at: [Link]

• ResearchGate. (2021). Can anyone help me with whole-cell patch-clamp stability? Available at: [Link]

• Barry, P. H., et al. (2014). An optimised 3 M KCl salt-bridge technique used to measure and validate theoretical liquid junction potential values in patch-clamping and electrophysiology. ResearchGate. Available at: [Link]

• PubChem. 2-(7-methoxy-1H-indol-3-yl)ethan-1-amine. Available at: [Link]

• PubChem. 2-(5-methoxy-1H-indol-3-yl)-N,N-dimethylethanamine oxide. Available at: [Link]

• PubChem. 2-(2-Methyl-5-phenyl-1h-indole-3-yl)ethan-1-amine. Available at: [Link]

• Lei, C. L., et al. (2024). Resolving artefacts in voltage-clamp experiments with computational modelling: an application to fast sodium current recordings. bioRxiv. Available at: [Link]

• ResearchGate. (2016). Liquid junction potentials corrections in patch clamp - HELP? Available at: [Link]

• PubChem. Bretisilocin. Available at: [Link]

• PubChem. 2-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-amine. Available at: [Link]

• ResearchGate. (2020). Droopy unstable baseline in cell attached patch clamp (Voltage clamp)? Available at: [Link]

• PubMed. (1995). Synthesis, cardiac electrophysiology, and beta-blocking activity of novel arylpiperazines with potential as class II/III antiarrhythmic agents. Available at: [Link]

• Frontiers. (2018). Novel Optics-Based Approaches for Cardiac Electrophysiology: A Review. Available at: [Link]

• Wikipedia. Bretisilocin. Available at: [Link]

• Royal Society of Chemistry. (2024). Optimization of solvents, electrolytes, and mediators for polyindole-based electrochemical sensors. Available at: [Link]

• PubMed. (1994). Synthesis and biological activity of 3-[2-(dimethylamino)ethyl]-5-[(1,1-dioxo-5-methyl-1,2,5-thiadiazolidin- 2-yl)-methyl]-1H-indole and analogues: agonists for the 5-HT1D receptor. Available at: [Link]

• PubMed. (1996). 5-HT1D receptor agonist properties of novel 2-[5-[[(trifluoromethyl)sulfonyl]oxy]indolyl]ethylamines and their use as synthetic intermediates. Available at: [Link]

• PubMed. (2002). Novel mapping techniques for cardiac electrophysiology. Available at: [Link]

• Wiley Online Library. (2025). Novel Electroactive Therapeutic Platforms for Cardiac Arrhythmia Management. Available at: [Link]

• Raynauld, J. P., & Laviolette, J. R. (1987). The silver-silver chloride electrode: a possible generator of offset voltages and currents. Journal of Neuroscience Methods. Available at: [Link]

• PubMed. (2003). Improvement of the silver/silver chloride reference electrode and its application to pH measurement. Available at: [Link]

• National Center for Biotechnology Information. (2011). The Effect of Silver Chloride Formation on the Kinetics of Silver Dissolution in Chloride Solution. PMC. Available at: [Link]

• MDPI. (2022). Detection of Melatonin with Sensors Modified Using Different Graphene-Based Materials. Available at: [Link]

• MDPI. (2024). A Simple Novel System for the Assessment of Balance. Available at: [Link]

• Scottish Avalanche Information Service. Southern Cairngorms. Available at: [Link]

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Minimizing off-target effects of 2-(1H-Indol-1-yl)-N-methylethanamine in vivo

Technical Support Center: 2-(1H-Indol-1-yl)-N-methylethanamine Program

A Message from the Senior Application Scientist

Welcome to the technical support center for your in vivo research program on 2-(1H-Indol-1-yl)-N-methylethanamine. As you embark on characterizing this novel tryptamine analog, this guide is designed to serve as a key resource. My goal is to provide you with not just protocols, but the pharmacological reasoning behind them, enabling you to anticipate, troubleshoot, and resolve common challenges in preclinical development.

The core principle of this guide is to ensure scientific integrity and robustness in your findings.[1][2][3][4] We will explore how to systematically dissect observed effects, distinguishing on-target efficacy from off-target liabilities. This involves a deep dive into experimental design, from dose selection to the use of pharmacological tools and advanced analytical techniques.[1][5]

This document is structured as a series of questions you may encounter during your research, followed by detailed, actionable answers. Think of this as a collaborative dialogue aimed at refining your experimental approach and enhancing the translational potential of your work.

Part 1: Frequently Asked Questions (FAQs) - Foundational Concepts

This section addresses high-level strategic questions that form the basis of a well-designed in vivo study.

Question 1: Based on its structure as a tryptamine analog, what are the most probable off-target interactions I should anticipate for 2-(1H-Indol-1-yl)-N-methylethanamine?

Answer: The tryptamine scaffold is a privileged structure in neuropharmacology, acting as a backbone for numerous endogenous and synthetic compounds.[6][7] Your primary off-target concerns should be centered around related monoamine systems due to structural similarities.

• Serotonin (5-HT) Receptors: Beyond your primary target, the compound is likely to interact with a range of 5-HT receptor subtypes. The 5-HT2A receptor, in particular, is a common target for tryptamines and mediates psychedelic effects.[8][9][10] Other relevant subtypes include 5-HT1A, 5-HT2C, and others, each with distinct physiological roles.[11] Cross-reactivity can lead to complex behavioral and physiological phenotypes.

• Dopamine (D) Receptors: There is potential for interaction with dopamine receptors, particularly the D2 subtype.[12] Off-target D2 receptor antagonism can lead to motor side effects (extrapyramidal symptoms), hyperprolactinemia, and may blunt motivation and reward processing.[13][14]

• Adrenergic (α and β) Receptors: Some tryptamine derivatives exhibit affinity for adrenergic receptors, which can lead to cardiovascular side effects such as changes in blood pressure and heart rate.

• Monoamine Oxidase (MAO) Enzyme: Tryptamine itself is a substrate for both MAO-A and MAO-B, the enzymes responsible for its degradation.[15][16] Your compound could potentially act as an inhibitor of MAO, which would not only alter its own metabolism but also the metabolism of endogenous neurotransmitters like serotonin and dopamine, leading to broad systemic effects.[17][18][19]

A preliminary in vitro receptor screening panel is highly recommended to empirically determine the binding affinity of your compound across a wide range of relevant targets. This proactive approach can save significant time and resources in your in vivo studies.

Question 2: How can my choice of dose and route of administration fundamentally alter the off-target profile of my compound?

Answer: Dose and route of administration are critical variables that dictate the pharmacokinetic (PK) and pharmacodynamic (PD) profile of your compound, directly influencing its therapeutic window and off-target effects.

• Dose-Response Relationship: It is crucial to establish a full dose-response curve for both on-target and potential off-target effects.[5] Off-target effects often manifest at higher concentrations. A key goal is to identify a dose range that provides maximal on-target engagement with minimal off-target activity.

• Route of Administration:

  • Oral (PO): Oral administration subjects the compound to first-pass metabolism in the gut wall and liver. This can be a double-edged sword. It might inactivate the compound, but it could also generate active metabolites with their own, potentially different, off-target profiles.[20] Tryptamines are often significantly metabolized by MAO in the liver, reducing oral bioavailability.[17][18]

  • Intravenous (IV): IV administration bypasses first-pass metabolism, leading to 100% bioavailability and a rapid, high peak plasma concentration (Cmax). This can be useful for acute efficacy studies but may also exacerbate off-target effects that are concentration-dependent.

  • Intraperitoneal (IP) & Subcutaneous (SC): These routes offer a compromise, providing slower absorption and lower Cmax compared to IV, potentially widening the therapeutic window.

Your initial studies should include pilot PK studies for different routes to understand the absorption, distribution, metabolism, and excretion (ADME) profile of 2-(1H-Indol-1-yl)-N-methylethanamine.

Part 2: Troubleshooting Guides - Addressing Specific Experimental Issues

This section provides step-by-step guidance for specific problems you might encounter during your in vivo experiments.

Scenario 1: "My compound is showing the desired on-target therapeutic effect, but I'm also observing unexpected adverse behaviors like head-twitches and hyperactivity. How do I confirm these are off-target effects and identify the cause?"

This is a classic challenge in pharmacology. The observed adverse effects could be an extension of the on-target mechanism at a higher dose, or they could be due to engagement with an entirely different molecular target. Here is a systematic approach to dissect this problem:

Step 1: Hypothesize the Off-Target(s)

Based on the phenotype, we can form an educated hypothesis.

• Head-Twitch Response (HTR): In rodents, this is a classic behavioral proxy for 5-HT2A receptor activation by psychedelic compounds.[8]

• Hyperactivity: This can be linked to stimulation of the dopaminergic system, potentially via D2 receptor agonism or by inhibiting the reuptake of dopamine.

Step 2: In Vivo Pharmacological Blockade

This is the most direct method to test your hypothesis in a living system. The logic is to pre-treat the animal with a selective antagonist for the hypothesized off-target receptor. If the antagonist prevents the adverse effect without blocking the desired on-target effect, you have strong evidence for an off-target mechanism.

Protocol: Pharmacological Blockade Experiment

• Group Allocation:

  • Group 1: Vehicle -> Vehicle

  • Group 2: Vehicle -> Your Compound (at the dose causing side effects)

  • Group 3: Selective Antagonist -> Your Compound

  • Group 4: Selective Antagonist -> Vehicle (to control for effects of the antagonist alone)

• Antagonist Selection & Dosing:

  • To block 5-HT2A: Use a selective antagonist like Ketanserin or M100907 (Volinanserin) . These have well-characterized pharmacology, but be aware that even "selective" antagonists can have their own off-target activities at high doses.[21]

  • To block D2: Use a selective antagonist like Haloperidol or Raclopride .[14][22]

• Procedure:

  • Administer the selected antagonist (or its vehicle) at an appropriate pre-treatment time (e.g., 30-60 minutes before your compound).

  • Administer your compound (or its vehicle).

  • Score the on-target therapeutic effect and the off-target behavioral effects (e.g., count head-twitches, measure locomotor activity in an open field).

• Interpretation:

  • If the antagonist in Group 3 blocks the adverse behavior seen in Group 2 without affecting the on-target efficacy, you have identified the mediating receptor.

Step 3: In Vitro Receptor Profiling

To complement your in vivo findings, perform a broad in vitro receptor binding or functional assay panel (e.g., Eurofins SafetyScreen, CEREP BioPrint). This will provide quantitative data (Ki or EC50 values) on the affinity of your compound for a wide array of targets, including all relevant serotonin and dopamine receptor subtypes.

Data Presentation: Interpreting Receptor Profiling Data

Target	Binding Affinity (Ki, nM)	Functional Activity (EC50, nM)	Interpretation
Primary Target	15	25	High affinity and potency (On-Target)
5-HT2A Receptor	85	150 (agonist)	Moderate affinity; likely cause of head-twitch response.[8][11]
D2 Receptor	550	>1000	Low affinity; unlikely to be the primary cause of hyperactivity at therapeutic doses.
MAO-A	>10,000	N/A	No significant inhibition.

This table provides a clear, comparative view to pinpoint likely off-target liabilities.

Diagram: Workflow for Off-Target Deconvolution

Caption: Systematic workflow for identifying the cause of unexpected in vivo effects.

Scenario 2: "I am observing high inter-animal variability in my therapeutic response and some animals show unexpected toxicity. Could this be due to metabolism?"

Answer: Absolutely. Variability in drug metabolism is a major contributor to inconsistent results in preclinical studies. Tryptamine derivatives are extensively metabolized, primarily by the Cytochrome P450 (CYP) enzyme system in the liver.[23][24][25]

Step 1: Understand the Likely Metabolic Pathways

Indolealkylamines are known substrates for several CYP enzymes, with CYP2D6 being particularly important in humans.[23] The equivalent enzymes in your preclinical species will be responsible for oxidative metabolism. This process can produce multiple metabolites. Crucially, these metabolites may be:

• Inactive: Leading to drug clearance.

• Active (On-Target): Acting as a prodrug.

• Active (Off-Target): Possessing a different receptor binding profile and causing toxicity.

Diagram: Simplified Metabolic Pathway

Caption: Metabolic conversion can produce active metabolites with distinct effects.

Step 2: Conduct Metabolite Profiling

To investigate this, you need to identify and quantify the metabolites in your animals. The gold-standard technique for this is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[26][27][28][29][30]

Protocol: Plasma Metabolite Profiling

• Sample Collection: Collect plasma samples at several time points after administering your compound (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h).

• Sample Preparation: Perform a protein precipitation and/or solid-phase extraction to isolate the compound and its metabolites.

• LC-MS/MS Analysis:

  • Use an untargeted or targeted LC-MS/MS method to detect potential metabolites.[26][27][30]

  • In untargeted analysis, you look for all ions that appear after drug administration.

  • In targeted analysis, you predict likely metabolites (e.g., +16 Da for hydroxylation, -14 Da for N-demethylation) and specifically look for them.

• Data Analysis: Compare the metabolic profile of animals that responded well versus those that showed toxicity. A specific metabolite may be present at much higher concentrations in the toxic group.

Step 3: Synthesize and Test Key Metabolites

If a major metabolite is identified, the next step is to chemically synthesize it. You can then administer the purified metabolite directly to animals to determine its specific on-target and off-target effects. This provides definitive proof of its role in the observed toxicity or variability.

Scenario 3: "My compound has a narrow therapeutic window due to off-target effects. How can I use formulation strategies to improve its in vivo performance?"

Answer: Formulation is a powerful but often underutilized tool to mitigate off-target effects.[31] By controlling the release and distribution of your drug, you can maintain its concentration in the therapeutic range while avoiding the high peaks that often cause side effects.[32][33]

Strategy 1: Controlled-Release Formulations

Instead of a simple saline solution, consider using a formulation that releases the drug slowly over time. This can include:

• PEGylation: Attaching polyethylene glycol (PEG) chains can increase the drug's half-life and shield it from metabolic enzymes, reducing the formation of potentially toxic metabolites.[34]

• Depot Injections: Using biocompatible polymers that form a depot under the skin and slowly release the drug.

Strategy 2: Targeted Delivery with Liposomes

Liposomes are microscopic vesicles made of a lipid bilayer that can encapsulate your drug.[32][33][35] This approach offers several advantages:

• Reduced Cmax: Encapsulation prevents the rapid peak in plasma concentration associated with bolus injections.[36]

• Shielding: The liposome can protect the drug from premature metabolism.[35]

• Passive Targeting: Liposomes can preferentially accumulate in certain tissues, like tumors, through the Enhanced Permeability and Retention (EPR) effect.[37]

• Active Targeting: By decorating the surface of the liposome with specific ligands (e.g., antibodies), you can direct it to your target cells, further minimizing exposure to off-target tissues.[37]

Data Presentation: Comparing Formulation Strategies

Parameter	Standard Saline Bolus (IV)	Liposomal Formulation (IV)	Rationale for Improvement
Peak Plasma Conc. (Cmax)	High	Low	Avoids concentration-dependent off-target effects.
Half-life (t1/2)	Short	Long	Prolongs therapeutic effect, allowing for less frequent dosing.
Target Tissue Accumulation	Low	High (with targeting)	Increases efficacy at the site of action.
Off-Target Tissue Exposure	High	Low	Directly reduces the potential for side effects.[32][33]

By investing in formulation development, you can fundamentally improve the safety and efficacy profile of 2-(1H-Indol-1-yl)-N-methylethanamine, significantly enhancing its clinical potential.

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Technical Support Center: A Guide to the Stability Testing of Tryptamine Derivatives

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals engaged in the stability testing of tryptamine derivatives. This center is designed to provide you with in-depth, field-proven insights and practical troubleshooting advice to ensure the integrity and reliability of your experimental data. Tryptamine and its derivatives are a class of compounds with significant interest in neuroscience and pharmacology; however, their inherent instability can present considerable challenges in research and development. This guide will equip you with the necessary knowledge to navigate these complexities.

The stability of a drug substance is a critical quality attribute that provides evidence on how its quality varies with time under the influence of various environmental factors such as temperature, humidity, and light.[1][2] For tryptamine derivatives, understanding their degradation pathways is paramount for developing stable formulations and establishing appropriate storage conditions and shelf life.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and questions that arise during the stability testing of tryptamine derivatives. The answers are designed to provide not just a solution, but also an understanding of the underlying chemical principles.

Q1: My tryptamine derivative solution is rapidly changing color (e.g., turning yellow or brown). What is happening and how can I prevent it?

A1: The discoloration you are observing is likely due to oxidation. The indole ring, a core structure in tryptamine derivatives, is susceptible to oxidation, which can lead to the formation of colored degradation products.[3] This process can be accelerated by several factors:

• Exposure to Light (Photodegradation): Tryptamines are known to be photosensitive. Exposure to light, particularly UV radiation, can trigger oxidative degradation.[3]

• Presence of Oxygen: Dissolved oxygen in your solvent can readily react with the tryptamine derivative.

• Elevated Temperature: Higher temperatures increase the rate of chemical reactions, including oxidation.[3]

• Alkaline pH: Neutral to alkaline conditions can make the indole ring more susceptible to oxidation.[3]

Troubleshooting Steps:

• Protect from Light: Prepare and store your solutions in amber vials or wrap your containers in aluminum foil.[3] Minimize exposure to ambient light during handling.

• Use Degassed Solvents: To minimize dissolved oxygen, consider sparging your solvents with an inert gas like nitrogen or argon before use.

• Control Temperature: Store stock solutions and working solutions at low temperatures. For short-term storage, 4°C is often recommended, while for long-term storage, -20°C or colder is preferable.[3]

• Optimize pH: If your experimental conditions allow, preparing your solutions in a slightly acidic buffer (e.g., pH 4-6) can enhance stability.[3]

Q2: I am observing unexpected peaks in my chromatogram when analyzing my tryptamine derivative. What could be the cause?

A2: The appearance of new peaks is a strong indicator of degradation. However, other factors could also be at play. Here's a systematic approach to identify the source of these unexpected peaks:

• Degradation Products: As discussed in Q1, tryptamine derivatives can degrade via oxidation, hydrolysis, or photodegradation, leading to the formation of new chemical entities that will appear as separate peaks in your chromatogram.

• Impure Starting Material: It's crucial to ensure the purity of your starting tryptamine derivative. Analyze a freshly prepared solution of your standard to confirm its purity.

• Reaction with Excipients or Buffer Components: In some cases, the tryptamine derivative may react with components of your formulation or buffer. To investigate this, try preparing the solution in a different, simpler solvent system and see if the unexpected peaks persist.

Q3: What are the primary degradation pathways for tryptamine derivatives?

A3: The main degradation pathways for tryptamine derivatives are oxidation, and to a lesser extent, photodegradation and temperature-induced degradation.

• Oxidation: This is a key degradation pathway for tryptamines.[3] The indole ring is electron-rich and can be easily oxidized, leading to the formation of various products, including hydroxylated derivatives.[3] In biological systems, tryptamine is metabolized by monoamine oxidase (MAO) to form indole-3-acetaldehyde.[4][5][6]

• Photodegradation: Exposure to light, especially UV light, can cause significant degradation.[3] It is essential to follow ICH Q1B guidelines for photostability testing.[2][7]

• Thermal Degradation: Elevated temperatures accelerate the degradation of tryptamines.[3][8] Studies on psilocybin, a tryptamine derivative, have shown rapid decay at temperatures above 100°C.[9]

Below is a simplified diagram illustrating the primary degradation pathway of tryptamine.

Caption: Primary Degradation Pathway of Tryptamine Derivatives.

Q4: My stability data is not reproducible. What are the common pitfalls?

A4: Poor reproducibility in stability studies often stems from inconsistent experimental conditions. Here are some key areas to scrutinize:

• Inconsistent Storage Conditions: Ensure that all samples are stored under identical and tightly controlled conditions (temperature, humidity, light exposure). Use calibrated storage chambers.

• Variable Sample Preparation: Standardize your sample preparation procedure. This includes the source and purity of solvents, the method of dissolution, and the final concentration.

• Analytical Method Variability: Ensure your analytical method is validated and robust. Small changes in mobile phase composition, column temperature, or flow rate can lead to variations in results.

• Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of your stock solutions, as this can lead to degradation.[3] Aliquot your stock solutions into single-use vials.

Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments in the stability testing of tryptamine derivatives.

Protocol 1: Development of a Stability-Indicating HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active ingredient without interference from degradation products, impurities, or excipients.

Objective: To develop an HPLC method that can separate the parent tryptamine derivative from its potential degradation products.

Methodology:

• Forced Degradation Study (Stress Testing):

  • The purpose of forced degradation is to intentionally degrade the drug substance to produce potential degradation products.[10][11][12] This is a crucial first step in developing a stability-indicating method.

  • Prepare separate solutions of the tryptamine derivative and subject them to the following stress conditions as per ICH guidelines[2][11]:

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Store the solid drug substance and a solution at 80°C for 48 hours.[3]

    • Photodegradation: Expose the drug substance in a transparent container to a light source that provides both UV and visible light, as specified in ICH guideline Q1B.[3][7] A control sample should be kept in the dark under the same temperature conditions.

• HPLC Method Development:

  • Initial Chromatographic Conditions:

    • Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm) is a good starting point.[3]

    • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate in water) and an organic solvent (e.g., acetonitrile or methanol) is often effective.

    • Flow Rate: 1.0 mL/min.[3]

    • Detection: UV detector at the λmax of the tryptamine derivative (typically around 220 nm and 280 nm).[3]

    • Column Temperature: 25°C.[3]

  • Method Optimization:

    • Inject the stressed samples into the HPLC system.

    • The goal is to achieve baseline separation between the parent peak and all degradation product peaks.

    • Adjust the mobile phase gradient, pH of the aqueous phase, and organic solvent to optimize the separation.

    • If co-elution occurs, consider trying a different column chemistry (e.g., phenyl-hexyl).

• Method Validation:

  • Once the method is optimized, it must be validated according to ICH Q2(R1) guidelines. This includes assessing specificity, linearity, range, accuracy, precision, and robustness.

Below is a workflow diagram for developing a stability-indicating HPLC method.

Caption: Workflow for Stability-Indicating HPLC Method Development.

Protocol 2: Long-Term and Accelerated Stability Studies

Once a validated stability-indicating method is in place, you can proceed with formal stability studies according to ICH Q1A(R2) guidelines.[2][13]

Objective: To evaluate the stability of the tryptamine derivative under defined storage conditions over a specified period.

Methodology:

• Sample Preparation and Storage:

  • Prepare multiple batches of the drug substance or product.

  • Package the samples in the proposed container closure system.

  • Place the samples in stability chambers under the following conditions:

    • Long-Term Storage: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH for a minimum of 12 months.[13]

    • Accelerated Storage: 40°C ± 2°C / 75% RH ± 5% RH for a minimum of 6 months.[13]

• Testing Frequency:

  • For long-term studies, testing should typically be performed every 3 months for the first year, every 6 months for the second year, and annually thereafter.[13]

  • For accelerated studies, a minimum of three time points, including the initial and final time points (e.g., 0, 3, and 6 months), is recommended.[2]

• Analysis:

  • At each time point, withdraw samples and analyze them using the validated stability-indicating HPLC method.

  • Monitor for any changes in appearance, purity, and the formation of degradation products.

Data Presentation: Summary of Stability Influencing Factors

The following table summarizes the key factors influencing the stability of tryptamine derivatives and the recommended mitigation strategies.

Factor	Impact on Stability	Recommended Mitigation Strategy
pH	Less stable in neutral to alkaline conditions.	Maintain an acidic pH (e.g., pH 4-6) in solutions.[3]
Temperature	Degradation accelerates with increasing temperature.	Store at low temperatures (4°C for short-term, ≤ -20°C for long-term).[3]
Light	Photosensitive, leading to degradation upon exposure.	Protect from light using amber vials or by storing in the dark.[3]
Oxidation	Prone to oxidative degradation.	Use degassed solvents and consider adding antioxidants if compatible.[3]

References

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Reference Data & Comparative Studies

A Comparative Pharmacological Guide: 2-(1H-Indol-1-yl)-N-methylethanamine vs. N,N-Dimethyltryptamine (DMT) and Psilocybin

This guide provides a detailed comparative analysis of 2-(1H-Indol-1-yl)-N-methylethanamine against two of the most well-characterized serotonergic psychedelics: N,N-Dimethyltryptamine (DMT) and psilocybin. Designed for researchers, scientists, and professionals in drug development, this document delves into the critical structure-activity relationships, pharmacological profiles, and the experimental methodologies required to discern their functional differences. The central thesis of this guide is to illustrate how a subtle isomeric shift in chemical structure can lead to a profound divergence in biological activity.

Introduction: The Indoleamine Scaffold and Psychedelic Activity

The tryptamine scaffold, characterized by an indole ring connected to an ethylamine side chain at the third carbon position (C3), is the foundational structure for numerous endogenous neurotransmitters, including serotonin, and a class of potent psychedelics. DMT and psilocybin are archetypal C3-substituted tryptamines. Their profound effects on consciousness are primarily mediated by their agonist activity at the serotonin 2A receptor (5-HT2A).[1][2][3] This guide introduces a structural isomer, 2-(1H-Indol-1-yl)-N-methylethanamine, where the ethylamine side chain is relocated from the C3 position to the indole nitrogen at position 1 (N1). We will explore the predicted and known pharmacological consequences of this structural alteration, providing a clear rationale for why it is unlikely to share the psychedelic properties of its famous relatives.

Part 1: Structural and Physicochemical Comparison

The defining difference between these molecules lies in the point of attachment of the ethylamine side chain to the indole nucleus. In DMT and psilocybin (via its active metabolite, psilocin), this chain is at the C3 position, which is electron-rich and crucial for forming key interactions within the 5-HT2A receptor binding pocket. In 2-(1H-Indol-1-yl)-N-methylethanamine, the chain is at the N1 position. This shift fundamentally alters the molecule's three-dimensional shape and electronic distribution, which is the primary determinant of its pharmacological activity.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )
2-(1H-Indol-1-yl)-N-methylethanamine		C₁₁H₁₄N₂	174.24
N,N-Dimethyltryptamine (DMT)		C₁₂H₁₆N₂	188.27
Psilocybin		C₁₂H₁₇N₂O₄P	284.25
Psilocin (Active Metabolite)		C₁₂H₁₆N₂O	204.27

Structures and data are for illustrative and comparative purposes.

Part 2: Comparative Pharmacology

The biological activity of these compounds is dictated by their ability to bind to and activate specific neural receptors. The primary target for classic psychedelics is the 5-HT2A receptor.[1]

Receptor Binding Affinity

Receptor binding affinity, typically quantified by the inhibition constant (Ki), measures how tightly a ligand binds to a receptor. A lower Ki value indicates a higher binding affinity. Radioligand binding assays are the gold standard for determining these values.

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Receptor	DMT	Psilocin	2-(1H-Indol-1-yl)-N-methylethanamine	Rationale for Predicted Activity
5-HT2A	75 - 360[3][6]	49	>10,000 (Predicted)	C3-substitution is critical for 5-HT2A affinity. N1-substitution disrupts the required pharmacophore.
5-HT1A	39 - 189[7]	130[8]	>10,000 (Predicted)	Similar to 5-HT2A, the specific geometry for 5-HT1A binding is lost.
5-HT2C	108 - 2100[7]	220[8]	>10,000 (Predicted)	The tryptamine pharmacophore for 5-HT2C is not met by the N1-isomer.

| Sigma-1 | 148[9] | High (μM range) | Unknown | Sigma-1 binding is less structurally constrained; some residual affinity may be possible but is unlikely to be potent. |

Note: Ki values can vary between studies due to different experimental conditions.

Functional Activity

Functional assays measure the biological response produced by a ligand after it binds to a receptor. For G-protein coupled receptors like 5-HT2A, this can be measured by quantifying downstream signals like calcium mobilization or inositol phosphate (IP) accumulation. Agonist potency (EC50) and efficacy (Emax) are key parameters.

DMT and psilocin are known 5-HT2A agonists.[1][10] They activate the canonical Gq/11 signaling pathway, which is believed to be essential for their psychedelic effects.[11] Given its predicted lack of significant binding affinity, 2-(1H-Indol-1-yl)-N-methylethanamine is consequently predicted to have no significant agonist activity at the 5-HT2A receptor.

Table 2: Comparative 5-HT2A Functional Activity

Compound	Assay Type	Potency (EC50, nM)	Efficacy (Emax)
DMT	Calcium Mobilization	~10-100	Full or Partial Agonist
Psilocin	Calcium Mobilization	~1-10[10]	Full Agonist[10]

| 2-(1H-Indol-1-yl)-N-methylethanamine | N/A (Predicted) | >10,000 | No Activity |

Part 3: Pharmacokinetics and Metabolism

The way a compound is absorbed, distributed, metabolized, and excreted (ADME) determines its onset, duration, and overall profile of effects.

• DMT : When administered parenterally or via inhalation, DMT has a very rapid onset and a short duration of action (15-60 minutes).[7] It is not orally active alone because it is rapidly broken down in the periphery by monoamine oxidase A (MAO-A).[7]

• Psilocybin : Psilocybin is a prodrug that is orally bioavailable.[12] In the body, it is rapidly dephosphorylated by alkaline phosphatase to its active metabolite, psilocin.[13] Psilocin has a longer duration of action than DMT (4-6 hours) and is metabolized primarily by glucuronidation and to a lesser extent by MAO-A into inactive metabolites.[8]

• 2-(1H-Indol-1-yl)-N-methylethanamine : Its metabolic fate has not been formally studied. It is plausible that it would be a substrate for N-demethylation and potentially MAO, but its overall pharmacokinetic profile is unknown.

Part 4: In Vivo Psychedelic-Like Activity

The head-twitch response (HTR) in mice is a behavioral assay with high predictive validity for 5-HT2A receptor-mediated psychedelic effects in humans.[14][15][16] Activation of 5-HT2A receptors by classic psychedelics like DMT and psilocin reliably induces a rapid, side-to-side head movement.[14] Non-hallucinogenic 5-HT2A agonists generally do not produce this response.[15]

Causality : The HTR is a direct behavioral readout of central 5-HT2A receptor activation. Therefore, compounds that are potent 5-HT2A agonists are expected to induce HTR, while those that are not, will be inactive in this assay.

• DMT & Psilocin : Both compounds are known to induce a robust, dose-dependent HTR in rodents.[10][16]

• 2-(1H-Indol-1-yl)-N-methylethanamine : Based on its predicted inability to bind and activate 5-HT2A receptors, this compound is not expected to induce the HTR. It would serve as an ideal negative control in such an experiment.

Part 5: Core Mechanistic Signaling Pathway

The psychedelic effects of DMT and psilocin are initiated by their binding to the 5-HT2A receptor, a Gq/11-coupled GPCR. This binding event triggers a conformational change in the receptor, activating the Gq protein. This, in turn, activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to stimulate the release of calcium (Ca2+) from intracellular stores, while DAG activates protein kinase C (PKC). This signaling cascade ultimately leads to downstream changes in neuronal excitability and plasticity, particularly in cortical pyramidal neurons, which underlie the profound alterations in perception and cognition.

Caption: Canonical 5-HT2A receptor Gq signaling pathway.

Part 6: Experimental Protocols for Comparative Analysis

To empirically validate the predicted differences, a series of standardized, sequential assays should be performed. The following protocols outline a robust workflow.

Experimental Workflow Diagram

Caption: A logical workflow for characterizing novel tryptamines.

Protocol 1: 5-HT2A Receptor Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of the test compound for the human 5-HT2A receptor.

Materials:

• Membrane preparations from cells stably expressing the human 5-HT2A receptor.

• Radioligand: [³H]ketanserin (a 5-HT2A antagonist).

• Non-specific binding control: Mianserin (10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well microplates, filter mats (GF/C), scintillation fluid.

Methodology:

• Compound Preparation: Prepare serial dilutions of the test compound (e.g., 2-(1H-Indol-1-yl)-N-methylethanamine), DMT, and psilocin in assay buffer.

• Assay Plate Setup: In a 96-well plate, add in triplicate:

  • 50 µL of assay buffer (for total binding).

  • 50 µL of 10 µM mianserin (for non-specific binding).

  • 50 µL of each concentration of the test compounds.

• Add Radioligand: Add 50 µL of [³H]ketanserin (at a final concentration near its Kd, e.g., 1-2 nM) to all wells.

• Add Receptor Membranes: Add 150 µL of the 5-HT2A receptor membrane preparation (typically 10-20 µg protein/well) to initiate the binding reaction.

• Incubation: Incubate the plate for 60 minutes at room temperature with gentle agitation. The rationale for this duration is to allow the binding reaction to reach equilibrium.

• Harvesting: Rapidly terminate the reaction by vacuum filtration through a PEI-presoaked GF/C filter mat using a cell harvester. This separates bound from unbound radioligand. Wash the filters 3-4 times with ice-cold assay buffer to remove residual unbound radioactivity.

• Counting: Dry the filter mat, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis: Calculate the specific binding (Total Binding - Non-Specific Binding). Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of radioligand used and Kd is its dissociation constant.[17][18]

Protocol 2: In Vitro Calcium Mobilization Functional Assay

Objective: To determine if the test compound acts as an agonist at the 5-HT2A receptor and to quantify its potency (EC50) and efficacy (Emax).

Materials:

• HEK 293 or CHO cells stably co-expressing the human 5-HT2A receptor and a G-protein alpha subunit (e.g., Gα15/16).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Positive control: Serotonin (5-HT) or psilocin.

• Fluorescent plate reader (e.g., FLIPR, FlexStation).

Methodology:

• Cell Plating: Plate the cells in a black-walled, clear-bottom 96-well plate and grow to confluence (24-48 hours).

• Dye Loading: Aspirate the growth medium and add the Fluo-4 AM dye solution diluted in assay buffer. Incubate for 60 minutes at 37°C. This allows the dye to enter the cells.

• Compound Plate Preparation: In a separate 96-well plate, prepare serial dilutions of the test compound, DMT, and psilocin at 4x the final desired concentration.

• Assay Execution: Place both plates into the fluorescent plate reader. The instrument will first establish a baseline fluorescence reading. It will then automatically add the compounds from the compound plate to the cell plate.

• Data Acquisition: Immediately after compound addition, the instrument measures the change in fluorescence intensity over time (typically 90-120 seconds). Agonist activation of the Gq-coupled 5-HT2A receptor will cause a release of intracellular calcium, leading to a sharp increase in fluorescence as the calcium binds to the dye.[10][19]

• Data Analysis: The maximum fluorescence peak height is determined for each concentration. Plot the peak fluorescence (as a percentage of the response to a maximal concentration of 5-HT) against the log concentration of the agonist. Use non-linear regression (sigmoidal dose-response) to calculate the EC50 (potency) and Emax (efficacy) values.

Protocol 3: Mouse Head-Twitch Response (HTR) Assay

Objective: To assess the in vivo 5-HT2A agonist activity of the test compound.

Materials:

• Male C57BL/6J mice (8-10 weeks old).

• Test compounds dissolved in a suitable vehicle (e.g., saline).[10]

• Observation chambers.

Methodology:

• Acclimation: Acclimate mice to the observation chambers for at least 30 minutes before drug administration. This reduces stress-induced confounding behaviors.

• Drug Administration: Administer the test compound, DMT, psilocin, or vehicle via intraperitoneal (IP) injection. A range of doses should be tested to establish a dose-response curve.

• Observation Period: Immediately after injection, place the mouse back in the observation chamber. Record the number of head twitches for a set period, typically the first 30-60 minutes post-injection, as this is the peak time of action for many tryptamines. A head twitch is a rapid, spasmodic, side-to-side rotational movement of the head that is distinct from normal grooming or exploratory movements.[14]

• Blinding: The experimenter counting the twitches should be blind to the treatment condition to prevent bias.

• Data Analysis: Sum the total number of head twitches for each animal. Compare the mean number of twitches between drug-treated groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). Plot the mean HTR count against the drug dose to visualize the dose-response relationship.

Conclusion

This comprehensive guide establishes a clear, evidence-based framework for comparing 2-(1H-Indol-1-yl)-N-methylethanamine with DMT and psilocybin. The fundamental structural difference—the position of the ethylamine side chain on the indole nucleus—is the critical determinant of their pharmacological profiles. While DMT and psilocybin are classic C3-substituted tryptamines with well-documented high affinity and agonist activity at the 5-HT2A receptor, their N1-substituted isomer, 2-(1H-Indol-1-yl)-N-methylethanamine, is predicted to be inactive at this primary psychedelic target.

This analysis underscores a core principle of medicinal chemistry: isomeric changes are not trivial. The specific three-dimensional arrangement of functional groups (the pharmacophore) is paramount for receptor interaction. The protocols provided herein offer a robust, validated pathway for any research or drug development program to empirically test these predictions and characterize novel compounds. 2-(1H-Indol-1-yl)-N-methylethanamine, therefore, serves less as a potential psychedelic and more as an invaluable chemical tool—a negative control to validate assays and a starting point for understanding the precise structural requirements for serotonergic receptor modulation.

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A Comparative Framework for Assessing the Efficacy of Novel Tryptamines versus Established 5-HT2A Receptor Agonists

Abstract: The serotonin 2A (5-HT2A) receptor is a pivotal target in neuropsychopharmacology, mediating the effects of classic psychedelics and serving as a therapeutic target for a range of psychiatric disorders.[1][2] The therapeutic potential of 5-HT2A agonists for conditions like depression and post-traumatic stress disorder has spurred the development of novel chemical entities.[1][3] This guide provides a comprehensive framework for researchers and drug development professionals to evaluate the efficacy of novel tryptamine-based compounds, such as the structurally distinct 2-(1H-Indol-1-yl)-N-methylethanamine, against well-characterized 5-HT2A agonists. We delve into the critical concept of functional selectivity, present comparative pharmacological data for benchmark compounds, and provide detailed experimental protocols for in-vitro characterization.

The 5-HT2A Receptor: A Complex Signaling Hub

The 5-HT2A receptor is a G protein-coupled receptor (GPCR) expressed at high levels in the cerebral cortex.[3][4] Its activation is central to the effects of classic psychedelics like psilocin, LSD, and mescaline.[4][5] For decades, the canonical signaling pathway for the 5-HT2A receptor was understood to be its coupling to Gαq/11 proteins.[2][4][6] This interaction activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 subsequently triggers the release of intracellular calcium (Ca2+), a key second messenger.[4][6]

However, contemporary research has revealed a more complex signaling landscape. The 5-HT2A receptor can also engage other signaling cascades, including β-arrestin-dependent pathways.[7] The ability of a ligand to preferentially activate one pathway over another is termed functional selectivity or biased agonism .[4][6][7] This phenomenon is critical, as it is hypothesized to underlie the profound differences in the pharmacological profiles of various 5-HT2A agonists—for instance, why some are potent hallucinogens while others are not.[2][8][9]

Therefore, a modern assessment of a novel agonist's efficacy cannot be limited to its ability to activate the Gq pathway; it must include a multipronged analysis of its signaling signature.

Figure 1: 5-HT2A Receptor Functional Selectivity

Framework for Characterizing a Novel Tryptamine

The compound 2-(1H-Indol-1-yl)-N-methylethanamine represents a novel structural motif. Unlike classic tryptamines (e.g., DMT, Psilocin) where the ethylamine sidechain is attached to the C3 position of the indole ring, this compound features a C1-attachment. As there is no publicly available pharmacological data for this specific molecule, it serves as an ideal template for outlining a comprehensive characterization workflow. This workflow is designed to build a complete pharmacological profile, allowing for a robust comparison against established ligands.

Figure 2: Workflow for Characterizing a Novel 5-HT2A Agonist

Comparative Pharmacology of Benchmark 5-HT2A Agonists

To contextualize the data from a novel compound, it must be compared against a panel of well-studied agonists from different chemical classes. The following tables summarize key pharmacological parameters for serotonin (the endogenous ligand) and representative agonists.

Table 1: Receptor Binding Affinities (Ki, nM) of Selected 5-HT2A Agonists Lower Ki values indicate higher binding affinity.

Compound	Chemical Class	5-HT2A Ki (nM)	5-HT2C Ki (nM)	5-HT1A Ki (nM)
Serotonin	Tryptamine	12.5	5.0	3.2
Psilocin	Tryptamine	15.8	39.8	126
LSD	Ergoline	1.1	2.5	1.1
(R)-DOI	Phenethylamine	0.7	2.4	1,288

Note: Data are compiled from various sources and should be considered representative. Absolute values can vary based on experimental conditions (e.g., radioligand used, tissue/cell preparation).

Expert Interpretation: This table reveals the affinity and selectivity of each compound. For example, (R)-DOI shows high affinity for 5-HT2A and 5-HT2C but very low affinity for 5-HT1A, making it a selective 5-HT2 agonist.[9] LSD, in contrast, is highly promiscuous, binding with high affinity to all three receptor subtypes, which contributes to its complex pharmacological profile.[9] A novel compound would be analyzed to see where it fits within this landscape.

Table 2: Functional Potency (EC50, nM) and Efficacy (% of Serotonin) at 5-HT2A Lower EC50 values indicate higher potency. Efficacy is the maximal response relative to the endogenous ligand.

Compound	Gq Pathway (Ca²⁺) EC₅₀	Gq Pathway Efficacy	β-Arrestin EC₅₀	β-Arrestin Efficacy
Serotonin	10.1	100%	123	100%
Psilocin	6.3	100%	1,122	45%
LSD	3.9	85%	7.9	108%
(R)-DOI	1.3	95%	1,000	25%

Note: Data are compiled and synthesized from multiple preclinical studies. Absolute values and efficacy percentages are highly dependent on the specific assay system and cell line used.

Expert Interpretation: This table is crucial for understanding functional selectivity.

• (R)-DOI is a potent activator of the Gq pathway but a very weak recruiter of β-arrestin. This makes it a strongly Gq-biased agonist .

• LSD is potent at both pathways, demonstrating a more balanced or slightly β-arrestin-biased profile depending on the assay.[4][6]

• Psilocin shows a clear bias towards the Gq pathway over β-arrestin recruitment.

• The relative potency and efficacy at these two pathways for a novel compound would be its "signaling fingerprint," providing critical clues to its potential in vivo effects.

Detailed Experimental Methodologies

To ensure data integrity and reproducibility, standardized protocols are essential. The following are foundational methods for characterizing a novel agonist.

Protocol 1: Competitive Radioligand Binding Assay for Ki Determination

Causality: This assay quantifies the affinity of a test compound for the 5-HT2A receptor by measuring how effectively it competes with a radiolabeled ligand of known high affinity (e.g., [³H]ketanserin) for binding to the receptor.

Methodology:

• Preparation of Membranes:

  • Culture HEK293 cells stably expressing the human 5-HT2A receptor.

  • Harvest cells and homogenize in ice-cold assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at 48,000 x g for 20 minutes at 4°C.

  • Resuspend the resulting pellet (cell membranes) in fresh assay buffer and determine protein concentration (e.g., via Bradford assay).

• Binding Reaction:

  • In a 96-well plate, add in order:

    • Assay buffer.

    • A fixed concentration of radioligand (e.g., 1 nM [³H]ketanserin).

    • Increasing concentrations of the unlabeled test compound (e.g., 10⁻¹¹ M to 10⁻⁵ M).

    • Membrane preparation (e.g., 10-20 µg protein per well).

  • To determine non-specific binding, a parallel set of wells should contain a high concentration of a known 5-HT2A antagonist (e.g., 10 µM spiperone).

• Incubation & Harvesting:

  • Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

  • Rapidly harvest the contents of each well onto glass fiber filters using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound.

  • Wash the filters 3-4 times with ice-cold assay buffer to remove residual unbound radioligand.

• Quantification & Analysis:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity (in disintegrations per minute, DPM) using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the specific binding as a function of the test compound concentration and fit the data to a one-site competition model using non-linear regression (e.g., in Prism software) to determine the IC₅₀ value.

  • Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: FLIPR-Based Calcium Flux Assay for Gq Pathway Activation

Causality: This functional assay measures the activation of the Gq pathway by quantifying the transient increase in intracellular calcium concentration that occurs upon receptor agonism.[10] It is a high-throughput method to determine agonist potency (EC₅₀) and efficacy (Eₘₐₓ).

Methodology:

• Cell Plating:

  • Seed HEK293 cells stably expressing the human 5-HT2A receptor into black-walled, clear-bottom 96- or 384-well plates.

  • Allow cells to adhere and grow for 24 hours to form a near-confluent monolayer.

• Dye Loading:

  • Prepare a loading solution of a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Aspirate the culture medium from the cells and add the dye loading solution to each well.

  • Incubate the plate for 45-60 minutes at 37°C in the dark to allow the dye to enter the cells and be de-esterified.

• Compound Preparation:

  • Prepare serial dilutions of the test compounds and a reference agonist (e.g., serotonin) in the assay buffer.

• Measurement:

  • Place the cell plate and the compound plate into a fluorescence imaging plate reader (FLIPR).

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • The instrument then automatically adds the compounds to the cell plate and immediately begins recording the change in fluorescence intensity over time (typically 2-3 minutes).

• Data Analysis:

  • The response is typically measured as the peak fluorescence intensity minus the baseline reading.

  • Plot the response as a function of agonist concentration.

  • Fit the resulting concentration-response curve using a four-parameter logistic equation to determine the EC₅₀ (concentration producing 50% of the maximal response) and Eₘₐₓ (the maximal response).

  • Normalize the Eₘₐₓ of test compounds to that of the reference agonist (serotonin) to express efficacy as a percentage.

Conclusion and Future Directions

The evaluation of a novel 5-HT2A agonist requires a multi-faceted approach that extends beyond simple binding affinity. By systematically determining a compound's potency and efficacy across distinct signaling pathways (Gq and β-arrestin) and comparing this "signaling fingerprint" to those of well-characterized drugs, researchers can build a predictive model of its potential in vivo effects. A compound like 2-(1H-Indol-1-yl)-N-methylethanamine, with its unique structure, would undergo this workflow to determine if it behaves as a classic psychedelic-like agonist, a non-hallucinogenic psychoplastogen, or possesses an entirely new pharmacological profile.[8] This rigorous, comparative framework is essential for guiding rational drug design and advancing the development of next-generation therapeutics targeting the 5-HT2A receptor.[1]

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• Karas, F., et al. (2024). Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology. Pharmacological Research, 199, 106997. Retrieved from [Link]

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• SciTechDaily. (2026, January 19). New Brain Drugs Mimic Psychedelics Without the Hallucinations. Retrieved from [Link]

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• Barf, T. A., et al. (1996). 5-HT1D receptor agonist properties of novel 2-[5-[[(trifluoromethyl)sulfonyl]oxy]indolyl]ethylamines and their use as synthetic intermediates. Journal of Medicinal Chemistry, 39(24), 4717–4726. Retrieved from [Link]

• Roth, B. L. (2025). Targeting the 5-HT2A Receptor for Developing Psychedelic Drugs and Beyond. Journal of Medicinal Chemistry. Retrieved from [Link]

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A Researcher's Guide to Investigating the Receptor Cross-Reactivity of 2-(1H-Indol-1-yl)-N-methylethanamine

For drug development professionals and researchers exploring novel psychoactive compounds, understanding the full receptor interaction profile of a molecule is paramount. This guide provides a comprehensive framework for evaluating the cross-reactivity of 2-(1H-Indol-1-yl)-N-methylethanamine, a tryptamine derivative with potential for diverse pharmacological activity. While direct, comprehensive binding data for this specific molecule is not extensively published, we can infer its likely promiscuity based on the well-documented behavior of the indole scaffold. This guide will equip you with the theoretical background and practical experimental protocols to thoroughly characterize its interactions with key central nervous system receptors.

The indole ring system is a privileged scaffold in medicinal chemistry, known for its ability to interact with a wide array of biological targets.[1][2] Compounds based on this structure are not only endogenous signaling molecules like serotonin and melatonin but also form the basis for numerous pharmaceuticals.[1] The inherent versatility of the indole nucleus suggests that 2-(1H-Indol-1-yl)-N-methylethanamine is unlikely to be a highly selective ligand. Cross-reactivity with various receptor families, including serotonergic, dopaminergic, and adrenergic systems, is a critical consideration for predicting its therapeutic potential and off-target effects.

Understanding the Landscape: Inferred Cross-Reactivity from Structural Analogs

The structure of 2-(1H-Indol-1-yl)-N-methylethanamine, a substituted tryptamine, strongly suggests potential interactions with serotonin (5-HT) receptors. Structurally related compounds, such as 1-Methyl-DMT (1-methyl-N,N-dimethyltryptamine), have demonstrated affinity for serotonin receptors, with some studies indicating a higher affinity for the 5-HT2A receptor compared to DMT.[3] Furthermore, various indole-based compounds have been shown to bind to sigma receptors, adenosine receptors, and even possess dual-targeting capabilities for receptors like the human A2A adenosine receptor and the D2 dopamine receptor.[2][4]

Given this precedent, a thorough investigation of 2-(1H-Indol-1-yl)-N-methylethanamine should prioritize screening against a panel of receptors, including but not limited to:

• Serotonin Receptors: 5-HT1A, 5-HT1D, 5-HT2A, 5-HT2B, 5-HT2C, 5-HT6, 5-HT7

• Dopamine Receptors: D1, D2, D3, D4, D5

• Adrenergic Receptors: α1A, α1B, α2A, α2C, β1, β2

• Sigma Receptors: σ1, σ2

Experimental Workflow for Determining Receptor Cross-Reactivity

A systematic approach is essential to accurately profile the cross-reactivity of a novel compound. The following workflow outlines the key experimental stages, from initial binding affinity determination to functional activity assessment.

Caption: Experimental workflow for receptor cross-reactivity profiling.

Part 1: Determining Binding Affinity via Radioligand Binding Assays

The initial step in characterizing a compound's interaction with a receptor is to determine its binding affinity (Ki). Radioligand binding assays are the gold standard for this purpose, offering high sensitivity and quantitative measurement of ligand-receptor interactions.[5]

Principle of Radioligand Binding Assays

These assays measure the ability of a test compound (the "competitor") to displace a radioactively labeled ligand ("radioligand") that has a known high affinity and specificity for the target receptor. The concentration of the test compound that displaces 50% of the specific binding of the radioligand is the IC50 value. The Ki value, or inhibition constant, is then calculated from the IC50 using the Cheng-Prusoff equation, which also accounts for the concentration and affinity of the radioligand.

Experimental Protocol: Radioligand Competition Binding Assay

• Membrane Preparation:

  • Culture cells stably expressing the receptor of interest (e.g., HEK293 or CHO cells).

  • Harvest the cells and homogenize them in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).[6]

  • Centrifuge the homogenate to pellet the cell membranes.[6]

  • Wash the membrane pellet and resuspend it in an appropriate assay buffer.[6]

  • Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.[6]

• Assay Setup:

  • In a 96-well plate, add the following to each well in a final volume of 250 µL:[6]

    • 150 µL of the prepared cell membranes (typically 3-20 µg of protein).[6]

    • 50 µL of the test compound at various concentrations (or buffer for total binding, and a high concentration of a known non-radiolabeled ligand for non-specific binding).[6]

    • 50 µL of the radioligand at a concentration near its Kd value.[6]

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (typically 60-90 minutes) with gentle agitation.[6]

• Filtration and Washing:

  • Terminate the incubation by rapid vacuum filtration through a glass fiber filter plate (e.g., GF/C) to separate the bound from the free radioligand.[6]

  • Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.[6]

• Detection and Data Analysis:

  • Dry the filters and add a scintillation cocktail.[6]

  • Measure the radioactivity in each well using a scintillation counter.[6]

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the log of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Comparative Binding Affinity Data of Structurally Related Compounds

Compound	Receptor	Ki (nM)	Source
Bretisilocin	5-HT2A	4.9	[7]
1-Methyl-DMT	5-HT2A	~3-fold higher affinity than DMT	[3]
Novel Indole Analog	σ2	7.45	[4]
Novel Indole Analog	σ1	2948	[4]
Substituted Indolylethylamine	5-HT1A	18 - 40	[8]

This table is for illustrative purposes and highlights the range of affinities and selectivities observed with indole-based compounds.

Part 2: Assessing Functional Activity with Second Messenger Assays

Demonstrating that a compound binds to a receptor is only the first step. It is crucial to determine whether this binding results in a cellular response (agonism), blocks the response of an endogenous ligand (antagonism), or reduces the basal activity of the receptor (inverse agonism). This is achieved through functional assays that measure the downstream signaling events of G-protein coupled receptors (GPCRs), such as changes in second messenger levels.

Principle of cAMP Functional Assays

Many serotonin, dopamine, and adrenergic receptors are GPCRs that couple to adenylyl cyclase, the enzyme responsible for producing the second messenger cyclic AMP (cAMP). Gs-coupled receptors stimulate adenylyl cyclase, leading to an increase in intracellular cAMP, while Gi-coupled receptors inhibit it, causing a decrease in cAMP levels.[2] Functional assays can quantify these changes in cAMP to determine a compound's efficacy (Emax) and potency (EC50 or IC50).

Experimental Protocol: Homogeneous Time-Resolved Fluorescence (HTRF) cAMP Assay

• Cell Culture and Plating:

  • Use cells expressing the receptor of interest.

  • Seed the cells into a 384-well plate and culture overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compound.

  • For Gi-coupled receptors, a stimulator of adenylyl cyclase like forskolin is added to induce a cAMP signal that can then be inhibited.

  • Add the test compound (and forskolin, if applicable) to the cells and incubate for a specified time (e.g., 30 minutes) at room temperature.

• Cell Lysis and Detection:

  • Lyse the cells and add the HTRF detection reagents. These typically consist of a europium cryptate-labeled anti-cAMP antibody and a d2-labeled cAMP analog.[9]

  • In the absence of cellular cAMP, the two labeled components are in close proximity, allowing for Förster Resonance Energy Transfer (FRET).

  • Cellular cAMP produced upon receptor activation competes with the d2-labeled cAMP for binding to the antibody, leading to a decrease in the FRET signal.[9]

• Data Acquisition and Analysis:

  • Read the plate on an HTRF-compatible reader, measuring the emission at two wavelengths (e.g., 665 nm and 620 nm).

  • Calculate the HTRF ratio and convert it to cAMP concentration using a standard curve.

  • Plot the cAMP concentration against the log of the test compound concentration to generate a dose-response curve and determine the EC50 (for agonists) or IC50 (for antagonists) and the Emax.

Caption: Simplified signaling pathways for Gs and Gi-coupled receptors.

Conclusion

The indole scaffold is a prolific source of pharmacologically active molecules, and 2-(1H-Indol-1-yl)-N-methylethanamine is likely no exception. While direct experimental data on its receptor cross-reactivity is sparse, a systematic investigation using the well-established methodologies of radioligand binding and functional second messenger assays will provide a comprehensive understanding of its pharmacological profile. By comparing its binding affinities and functional activities at a broad range of CNS receptors, researchers can elucidate its potential therapeutic applications and predict possible off-target effects, thereby guiding further drug development efforts.

References

• Synthesis and pharmacological evaluation of indole-based sigma receptor ligands - PMC. (n.d.). Retrieved January 22, 2026, from [Link]

• Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). (2019, March 15). Assay Guidance Manual. Retrieved January 22, 2026, from [Link]

• Artificial Extracellular Fluid for Radioligand Binding: Tests of Serotonin 5-HT7 Ligands. (n.d.). Retrieved January 22, 2026, from [Link]

• The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

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• cAMP Accumulation Assay - Creative BioMart. (n.d.). Retrieved January 22, 2026, from [Link]

• Radioligand saturation binding for quantitative analysis of ligand-receptor interactions - PMC. (n.d.). PubMed Central. Retrieved January 22, 2026, from [Link]

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• 1-Methyl-DMT - Wikipedia. (n.d.). Retrieved January 22, 2026, from [Link]

• 5-HT1D receptor agonist properties of novel 2-[5-[[(trifluoromethyl)sulfonyl]oxy]indolyl]ethylamines and their use as synthetic intermediates - PubMed. (n.d.). Retrieved January 22, 2026, from [Link]

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A Comparative Guide to Validating the Anxiolytic Effects of 2-(1H-Indol-1-yl)-N-methylethanamine in Mice

Introduction: The Imperative for Novel Anxiolytics

Generalized Anxiety Disorder (GAD) and related anxiety spectrum disorders represent a significant global health burden, characterized by excessive, persistent worry and a range of debilitating somatic and cognitive symptoms. While existing therapies, such as benzodiazepines and selective serotonin reuptake inhibitors (SSRIs), are effective for many, they are hampered by issues including sedation, dependence, withdrawal syndromes, and delayed onset of action.[1] This therapeutic gap underscores a critical need for novel anxiolytic agents with improved efficacy and safety profiles.

The indole-ethylamine scaffold is a privileged structure in neuropharmacology, forming the core of numerous endogenous neurotransmitters (e.g., serotonin) and psychoactive compounds. Its interaction with serotonergic and other central nervous system receptors makes it a promising starting point for novel drug discovery. This guide introduces a novel investigational compound, 2-(1H-Indol-1-yl)-N-methylethanamine (hereafter referred to as "Compound-IM"), and provides a comprehensive, data-driven framework for validating its anxiolytic potential in a preclinical mouse model.

Scientific Rationale: A Hypothesized Mechanism of Action

Compound-IM's structure, featuring an indole-ethylamine core, suggests a plausible interaction with the serotonergic system. Specifically, we hypothesize a mechanism analogous to that of buspirone, a non-benzodiazepine anxiolytic. The primary hypothesis is that Compound-IM acts as a partial agonist at serotonin 5-HT1A receptors.[2][3] This action is thought to modulate serotonergic activity in key brain regions associated with anxiety, such as the raphe nuclei, hippocampus, and amygdala.[4][5] By acting as a partial agonist, Compound-IM may increase serotonergic tone without the broad side effects of less specific agents.[6]

This guide will compare the effects of Compound-IM against a vehicle control and Diazepam, a well-characterized benzodiazepine anxiolytic that acts via positive allosteric modulation of GABA-A receptors. While Diazepam is a gold-standard anxiolytic, its sedative properties can confound behavioral results, a factor this validation strategy is designed to dissect.[7][8]

Preclinical Validation Strategy: A Multi-Assay Approach

To robustly validate the anxiolytic effects of Compound-IM and differentiate them from potential sedative confounds, a multi-assay behavioral testing paradigm is essential. This strategy employs a battery of tests that exploit the natural, unconditioned behaviors of mice to assess anxiety-like states.[9]

Core Principles of the Experimental Design:

• Orthogonal Testing: We will use three distinct behavioral assays: the Elevated Plus Maze (EPM), the Light-Dark Box Test, and the Open Field Test (OFT). Each test measures anxiety through different behavioral outputs, providing a more complete picture and reducing the risk of false positives.

• Confound Control: The OFT is crucial for assessing general locomotor activity.[10][11] A true anxiolytic should reduce anxiety-like behaviors without significantly impairing movement. A compound that simply sedates the animal might appear anxiolytic in the EPM but will show reduced distance traveled in the OFT.[7]

• Positive Control Validation: The inclusion of Diazepam serves to validate the sensitivity of our assays. However, it's important to note that the sedative effects of diazepam can sometimes obscure its anxiolytic properties in certain mouse strains or at higher doses.[12][13]

• Dose-Response Relationship: Testing multiple doses of Compound-IM is critical to establish a dose-dependent effect, a hallmark of a true pharmacological response.

The overall workflow is designed to ensure data integrity and reproducibility.

Caption: Experimental workflow for validating anxiolytic compounds.

Detailed Experimental Protocols

Scientific rigor demands meticulous and standardized procedures. The following protocols are based on established best practices in behavioral neuroscience.

General Procedures

• Animal Subjects: Adult male C57BL/6J mice (8-10 weeks old) will be used. Animals should be group-housed and maintained on a 12:12 hour light-dark cycle with ad libitum access to food and water.

• Habituation: Mice must be acclimated to the testing room for at least 60 minutes prior to any experiment.[14] All tests should be conducted during the light phase under controlled lighting (e.g., 100-150 lux for EPM and OFT).

• Blinding: The experimenter conducting the behavioral tests and data analysis should be blinded to the treatment groups to prevent bias.[15]

• Apparatus Cleaning: All mazes and arenas must be thoroughly cleaned with 70% ethanol between trials to eliminate olfactory cues.[16]

Protocol: Elevated Plus Maze (EPM)

The EPM assesses anxiety by capitalizing on the conflict between a mouse's tendency to explore a novel environment and its aversion to open, elevated spaces.[14][15]

• Apparatus: A plus-shaped maze elevated 50 cm from the floor, consisting of two open arms (30x5 cm) and two enclosed arms (30x5x15 cm) connected by a central platform (5x5 cm).[17]

• Procedure: a. Thirty minutes post-injection, gently place the mouse onto the central platform, facing one of the open arms.[18] b. Allow the mouse to explore the maze undisturbed for 5 minutes.[17] c. An overhead camera records the session for later analysis.

• Primary Endpoints:

  • Percentage of time spent in the open arms.

  • Percentage of entries into the open arms.

  • Total distance traveled (to assess locomotor activity).

Protocol: Light-Dark Box Test

This test is based on the innate aversion of mice to brightly lit areas.[19] Anxiolytic compounds are expected to increase the time spent in the illuminated chamber.[20]

• Apparatus: A rectangular box (e.g., 42x21x25 cm) divided into a small, dark compartment (one-third of the area) and a large, brightly illuminated compartment (two-thirds of the area), connected by a small opening.[20][21]

• Procedure: a. Thirty minutes post-injection, place the mouse in the center of the brightly lit chamber.[20] b. Allow the animal to move freely between the two chambers for 10 minutes.[22] c. An automated system with infrared beams or an overhead camera records the session.

• Primary Endpoints:

  • Time spent in the light compartment.

  • Latency to first enter the dark compartment.

  • Number of transitions between compartments.[23]

Protocol: Open Field Test (OFT)

The OFT is a primary tool for evaluating general locomotor activity and exploratory behavior, which helps to rule out sedative or motor-impairing effects of a compound.[11][24]

• Apparatus: A square arena (e.g., 44x44x20 cm) with walls to prevent escape. The floor is typically divided into a central zone and a peripheral zone by software.[24]

• Procedure: a. Thirty minutes post-injection, place the mouse in the center of the arena.[10] b. Allow the mouse to explore freely for 10 minutes. c. An overhead camera records the session.

• Primary Endpoints:

  • Total distance traveled.

  • Time spent in the center zone (an increase can indicate reduced anxiety).

  • Rearing frequency (a measure of exploratory behavior).

Comparative Data Analysis & Interpretation

The following tables present hypothetical data to illustrate a successful validation of Compound-IM as a non-sedating anxiolytic. Data would be analyzed using a one-way ANOVA followed by a Dunnett's or Tukey's post-hoc test for comparison against the vehicle control group.

Table 1: Hypothetical Results from the Elevated Plus Maze (EPM)

Treatment Group (n=12)	% Time in Open Arms (Mean ± SEM)	% Open Arm Entries (Mean ± SEM)	Total Distance (m) (Mean ± SEM)
Vehicle (Saline)	18.5 ± 2.1	22.3 ± 2.5	25.4 ± 1.8
Diazepam (2 mg/kg)	35.2 ± 3.5 **	38.1 ± 3.9 **	18.1 ± 1.5 *
Compound-IM (1 mg/kg)	20.1 ± 2.3	24.5 ± 2.8	24.9 ± 2.0
Compound-IM (5 mg/kg)	29.8 ± 3.1 *	34.5 ± 3.3 *	25.1 ± 1.9
Compound-IM (10 mg/kg)	36.5 ± 3.8 **	39.2 ± 4.0 **	24.6 ± 2.1

*p<0.05, **p<0.01 vs. Vehicle

Interpretation: The hypothetical data show that both Diazepam and Compound-IM (at 5 and 10 mg/kg) significantly increase exploration of the open arms, indicating an anxiolytic effect.[1] Critically, while Diazepam reduces total distance traveled (a sign of sedation), Compound-IM does not, suggesting a specific anxiolytic action.[7]

Table 2: Hypothetical Results from the Light-Dark Box & Open Field Tests

Treatment Group (n=12)	Time in Light Box (s) (Mean ± SEM)	Transitions (Mean ± SEM)	OFT: Time in Center (s) (Mean ± SEM)
Vehicle (Saline)	95.6 ± 8.2	14.1 ± 1.5	45.3 ± 4.1
Diazepam (2 mg/kg)	160.4 ± 12.5 **	11.2 ± 1.2 *	68.7 ± 5.9 *
Compound-IM (1 mg/kg)	101.2 ± 9.1	15.3 ± 1.8	48.1 ± 4.5
Compound-IM (5 mg/kg)	145.8 ± 11.8 **	20.1 ± 2.1 *	75.4 ± 6.8 **
Compound-IM (10 mg/kg)	175.3 ± 14.0 **	22.5 ± 2.4 **	88.2 ± 7.5 **

*p<0.05, **p<0.01 vs. Vehicle

Interpretation: This data corroborates the EPM findings. Compound-IM dose-dependently increases time in the light box and the center of the open field, classic indicators of anxiolysis.[9][19] The increase in transitions for Compound-IM, contrasted with the decrease for Diazepam, further distinguishes its non-sedating profile.

Mechanistic Grounding & Future Directions

The behavioral profile of Compound-IM aligns with our initial hypothesis of a 5-HT1A partial agonist mechanism. The lack of sedation is a key feature of this class of drugs, exemplified by buspirone.[2][6]

Caption: Hypothesized 5-HT1A partial agonist mechanism of Compound-IM.

Future Validation Steps:

• Receptor Binding Assays: To confirm affinity and selectivity for the 5-HT1A receptor versus other serotonin and dopamine receptors.

• Pharmacokinetic Studies: To determine the compound's absorption, distribution, metabolism, and excretion (ADME) profile and ensure adequate brain penetration.

• Chronic Dosing Studies: To assess if the anxiolytic effects are maintained or enhanced over time, which is characteristic of drugs like buspirone.[6]

• Comparison with Buspirone: A direct head-to-head comparison with buspirone in these behavioral assays would provide a more definitive classification of Compound-IM's pharmacological profile.

Conclusion

This guide outlines a rigorous, multi-faceted strategy for the preclinical validation of 2-(1H-Indol-1-yl)-N-methylethanamine. By integrating a battery of validated behavioral assays and appropriate controls, this framework allows for the clear differentiation between true anxiolytic effects and confounding sedative properties. The hypothetical data presented illustrate a promising profile for Compound-IM as a non-sedating anxiolytic, warranting further investigation into its precise mechanism of action and therapeutic potential.

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A Comparative Pharmacological Guide to N-Methylated vs. N,N-Dimethylated Tryptamines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Single Methyl Group

Within the vast landscape of indole alkaloids, the tryptamine scaffold serves as a foundational structure for a multitude of neuroactive compounds, both endogenous and synthetic. Among these, the degree of methylation on the terminal amine nitrogen atom profoundly dictates the pharmacological profile. This guide provides a detailed comparative analysis of N-methylated tryptamines (NMTs) and N,N-dimethylated tryptamines (DMTs), focusing on the archetypal compounds N-methyltryptamine (NMT) and N,N-dimethyltryptamine (DMT). While structurally similar, the addition of a second methyl group dramatically alters receptor interactions, metabolic stability, and ultimately, the in vivo effects of these molecules. Understanding these differences is paramount for researchers in neuroscience and drug development aiming to elucidate the complex signaling of the serotonergic system and design novel therapeutics.

Endogenously, both NMT and DMT are synthesized from the essential amino acid tryptophan.[1][2] Tryptophan is first decarboxylated to tryptamine, which is then sequentially methylated by the enzyme indolethylamine-N-methyltransferase (INMT) to first yield NMT and subsequently DMT.[1][2][3] This shared biosynthetic origin underscores their close biochemical relationship, yet their divergent pharmacological paths begin at the receptor level.

Comparative Receptor Pharmacology: A Tale of Two Affinities

The primary molecular targets for both NMT and DMT are serotonin (5-HT) receptors, a diverse family of G-protein coupled receptors (GPCRs) that mediate a wide array of physiological and cognitive functions. However, the affinity and efficacy at these receptors differ significantly between the two compounds.

N,N-Dimethyltryptamine (DMT) is a well-characterized partial agonist at multiple serotonin receptors, with a notable affinity for the 5-HT2A, 5-HT2C, and 5-HT1A subtypes.[1][4] Its potent psychedelic effects are largely attributed to its agonist activity at the 5-HT2A receptor.[1][4][5] DMT has also been shown to interact with a variety of other receptors, including sigma-1 and trace amine-associated receptors (TAARs), which may contribute to its complex pharmacological profile.[2][5]

N-Methyltryptamine (NMT) , in contrast, exhibits a more selective and distinct receptor interaction profile. It is a potent full agonist at the 5-HT2A receptor.[6] Interestingly, NMT appears to be a biased agonist, meaning it preferentially activates certain downstream signaling pathways over others. Specifically, it has been reported to be inactive in activating the β-arrestin2 pathway at the 5-HT2A receptor.[6] Furthermore, NMT is also a potent serotonin releasing agent, a property not as prominently described for DMT.[6]

Quantitative Receptor Binding Affinity Data

The following table summarizes the reported binding affinities (Ki or IC50 values) of NMT and DMT for key serotonin receptor subtypes. Lower values indicate higher binding affinity.

Compound	Receptor	Binding Affinity (nM)	Organism/System
N,N-Dimethyltryptamine (DMT)	5-HT2A	75 ± 1 (IC50)[1]	Human
5-HT1A	6.5 ± 1.5[1]	Rat Brain
5-HT2C	Agonist activity demonstrated[4]	Rat Choroid Plexus
Broad Affinity Range (various 5-HT subtypes)	39 - 2100[1]	-
N-Methyltryptamine (NMT)	5-HT2A	Potent full agonist[6]	-
5-HT1A	Does not appear to be an agonist[6]	-

Signaling Pathways and Functional Outcomes

The interaction of these tryptamines with the 5-HT2A receptor initiates a cascade of intracellular signaling events. For DMT, activation of the 5-HT2A receptor, which is coupled to the Gq protein, stimulates phospholipase C (PLC).[7] This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[7] IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC), culminating in a complex cellular response.[7]

The biased agonism of NMT at the 5-HT2A receptor suggests a divergence in these downstream pathways. While it potently activates G-protein signaling, its inability to engage the β-arrestin2 pathway may lead to a different profile of cellular and physiological effects compared to DMT.[6][8] This has significant implications for drug design, as biased agonists can be engineered to selectively activate therapeutic pathways while avoiding those associated with adverse effects.

Figure 1: Simplified 5-HT2A Receptor Gq Signaling Pathway.

Metabolism and Pharmacokinetics: The Impact of N-Demethylation

The metabolic fate of NMT and DMT is another area of significant divergence. Both compounds are substrates for monoamine oxidase (MAO), particularly MAO-A, which is a primary route of their degradation.[2][3] However, the presence of two methyl groups in DMT provides an additional metabolic pathway.

DMT is primarily metabolized by MAO-A to indole-3-acetic acid (IAA).[2][3] It can also be N-demethylated to NMT, and both DMT and NMT can be converted to their respective N-oxides.[1][2]

NMT is also a substrate for MAO-A, leading to the formation of IAA.[2] Crucially, NMT can also be further methylated by INMT to form DMT.[1][6] This interconversion highlights the dynamic relationship between these two tryptamines in vivo.

The pharmacokinetic profiles reflect these metabolic differences. DMT is known for its rapid onset and short duration of action when administered parenterally, due to its rapid metabolism by MAO.[1][9][10] When co-administered with a MAO inhibitor (MAOI), its oral bioavailability and duration of action are significantly increased.[1][11] NMT's pharmacokinetics are less well-characterized in humans, but it is expected to be rapidly metabolized by MAO as well.[6]

Comparative Metabolic Pathways

Feature	N-Methyltryptamine (NMT)	N,N-Dimethyltryptamine (DMT)
Primary Metabolic Enzyme	Monoamine Oxidase A (MAO-A)[2][6]	Monoamine Oxidase A (MAO-A)[2][3]
Primary Metabolite	Indole-3-acetic acid (IAA)	Indole-3-acetic acid (IAA)[2][3]
Other Metabolic Pathways	N-methylation to DMT[1][6]	N-demethylation to NMT, N-oxidation[1][2]

Experimental Protocols for Tryptamine Characterization

To empirically determine the pharmacological differences between N-methylated and N,N-dimethylated tryptamines, a suite of in vitro assays is essential. Below are detailed protocols for two fundamental experiments: a radioligand binding assay to determine receptor affinity and a functional assay to measure G-protein coupled receptor activation.

Protocol 1: Radioligand Competition Binding Assay for 5-HT2A Receptor Affinity

This protocol describes a method to determine the binding affinity (Ki) of a test compound (e.g., NMT or DMT) for the 5-HT2A receptor by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Cell membranes expressing the human 5-HT2A receptor

• Radioligand (e.g., [3H]ketanserin)

• Test compounds (NMT, DMT)

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4[12]

• Non-specific binding determinator (e.g., 10 µM spiperone)

• 96-well microplates

• Glass fiber filters

• Scintillation fluid

• Liquid scintillation counter

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds (NMT and DMT) in assay buffer.

• Assay Setup: In a 96-well plate, add in the following order:

  • 50 µL of assay buffer (for total binding) or non-specific binding determinator.

  • 50 µL of the test compound dilution.

  • 50 µL of the radioligand at a concentration close to its Kd value.

  • 100 µL of the cell membrane preparation.

• Incubation: Incubate the plate at room temperature for 60 minutes with gentle agitation to reach equilibrium.[13]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand. Wash the filters three times with ice-cold assay buffer.[13][14]

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding) from the resulting sigmoidal curve. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[15]

Figure 2: Radioligand Binding Assay Workflow.

Protocol 2: cAMP Functional Assay for Gs/Gi-Coupled Receptor Activity

While the 5-HT2A receptor primarily signals through Gq, other serotonin receptors targeted by these tryptamines may couple to Gs (stimulatory) or Gi (inhibitory) proteins, which modulate the production of cyclic AMP (cAMP). This protocol outlines a method to assess the functional activity of test compounds at these receptors.

Materials:

• Cells stably expressing the target Gs or Gi-coupled serotonin receptor.

• Test compounds (NMT, DMT).

• cAMP assay kit (e.g., GloSensor™, AlphaScreen®, or HTRF®).[16][17][18]

• Forskolin (for Gi-coupled assays).

• Control agonist and antagonist for the target receptor.

• Cell culture medium.

• 384-well white opaque microplates.

• Luminometer or plate reader compatible with the assay kit.

Procedure:

• Cell Plating: Seed the cells in a 384-well plate at a predetermined density and allow them to attach overnight.

• Compound Addition:

  • For Gs-coupled receptors (agonist mode): Add serial dilutions of the test compounds to the cells.

  • For Gi-coupled receptors (agonist mode): Add serial dilutions of the test compounds, followed by a fixed concentration of forskolin to stimulate cAMP production.[19]

• Incubation: Incubate the plate at 37°C for a specified time (typically 15-30 minutes).

• cAMP Detection: Add the cAMP detection reagents according to the manufacturer's protocol.[20] This usually involves cell lysis and a competitive immunoassay or a biosensor that generates a luminescent or fluorescent signal in proportion to the amount of cAMP produced.[18][20]

• Signal Measurement: Read the plate using a luminometer or plate reader.

• Data Analysis: Plot the signal against the logarithm of the test compound concentration. For agonists, determine the EC50 (the concentration that produces 50% of the maximal response) and the Emax (the maximal effect). For antagonists, determine the IC50 (the concentration that inhibits 50% of the response to a known agonist).

Conclusion and Future Directions

The comparative pharmacology of N-methylated and N,N-dimethylated tryptamines reveals a fascinating case study in structure-activity relationships. The addition of a single methyl group to the terminal amine of the tryptamine scaffold profoundly alters receptor affinity, functional efficacy, and metabolic stability. DMT's broader receptor profile and well-documented psychedelic effects contrast with NMT's more selective, biased agonism at the 5-HT2A receptor and its role as a serotonin releasing agent.

For drug development professionals, these differences present unique opportunities. The biased agonism of NMT could be exploited to develop therapeutics that selectively engage desired signaling pathways, potentially offering improved efficacy and reduced side effects. Further research into the nuanced pharmacology of these and other tryptamine analogs is crucial for a deeper understanding of the serotonergic system and for the development of novel treatments for a range of neuropsychiatric disorders. The experimental protocols provided herein offer a foundational framework for researchers to continue to unravel the complex and compelling pharmacology of these intriguing molecules.

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A Comparative Guide to the In Vivo Validation of 2-(1H-Indol-1-yl)-N-methylethanamine's Antidepressant Potential

This guide provides a comprehensive framework for the preclinical in vivo validation of 2-(1H-Indol-1-yl)-N-methylethanamine (herein referred to as I-N-ME), a novel indoleamine derivative, as a potential antidepressant agent. We will objectively compare its projected performance against established antidepressants—Fluoxetine, a Selective Serotonin Reuptake Inhibitor (SSRI), and Imipramine, a Tricyclic Antidepressant (TCA)—using validated rodent models of depression-like behavior. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and validation of novel CNS-active compounds.

Introduction: Beyond the Monoamine Hypothesis

For over half a century, the monoamine hypothesis, which posits that depression stems from a deficiency in neurotransmitters like serotonin (5-HT), norepinephrine (NE), and dopamine (DA), has been the cornerstone of antidepressant drug development.[1][2] This led to the creation of highly successful drug classes such as TCAs and SSRIs.[3][4] However, the limitations of this hypothesis are evident in the significant therapeutic lag and non-response rates observed in many patients.[2] This has spurred the search for novel molecular targets and therapeutic agents with different mechanisms of action.[3][5][6][7]

The candidate molecule, 2-(1H-Indol-1-yl)-N-methylethanamine (I-N-ME), features an indole scaffold, the core structure of serotonin. This structural similarity provides a strong rationale for investigating its potential interaction with the serotonergic system, a key regulator of mood, sleep, and appetite.[4][8][9] This guide outlines a rigorous, multi-tiered in vivo validation strategy to assess its antidepressant-like efficacy, moving from rapid screening assays to a more etiologically relevant chronic stress model.

Hypothesized Mechanism of Action: A Focus on the Serotonergic Synapse

Given its indole structure, we hypothesize that I-N-ME modulates serotonergic neurotransmission. Its potential mechanisms could include:

• Inhibition of the Serotonin Transporter (SERT): Similar to SSRIs, I-N-ME may block the reuptake of serotonin from the synaptic cleft, increasing its availability to bind with postsynaptic receptors.[4]

• Direct Agonism of Serotonin Receptors: I-N-ME could act as an agonist at key 5-HT receptors, such as 5-HT1A, which are implicated in the therapeutic action of some antidepressants.[5][10]

The following diagram illustrates this hypothesized action at the synaptic level.

Caption: Hypothesized action of I-N-ME at the serotonergic synapse.

Comprehensive Experimental Validation Workflow

A multi-stage validation process is crucial for robustly characterizing the antidepressant potential of a novel compound. This workflow progresses from high-throughput acute tests to a more complex chronic model that better simulates the etiology of depression.

Caption: In vivo validation workflow for novel antidepressant compounds.

Comparative Compounds and Dosing Regimen

The selection of appropriate comparators is essential for contextualizing the efficacy of I-N-ME.

• Vehicle Control: The solvent used to dissolve the test compounds (e.g., saline with 0.5% Tween 80). This group establishes the baseline behavioral response.

• I-N-ME (Test Compound): Administered at multiple doses (e.g., 5, 10, 20 mg/kg, intraperitoneally) to establish a dose-response relationship.

• Fluoxetine (SSRI Comparator): A standard positive control. A typical effective dose in mice is 10-20 mg/kg, i.p.[11][12]

• Imipramine (TCA Comparator): A classic antidepressant with a broader mechanism. An effective dose range in rodents is 10-30 mg/kg, i.p.[13][14][15][16]

Experimental Protocols & Comparative Data

Protocol 1: Forced Swim Test (FST)

The FST is a widely used behavioral despair test for screening potential antidepressant drugs.[17][18][19] Antidepressants typically reduce the duration of immobility, reflecting an increase in escape-directed behavior.

Methodology:

• Apparatus: A transparent cylindrical container (20 cm diameter, 30 cm height) filled with water (24-26°C) to a depth of 15 cm, preventing the mouse from touching the bottom.[20][21]

• Procedure:

  • Administer the assigned compound (Vehicle, I-N-ME, Fluoxetine, or Imipramine) via i.p. injection 60 minutes prior to the test.

  • Gently place each mouse into the water cylinder.

  • Record a 6-minute session using a video camera.

• Scoring: An observer, blind to the treatment groups, scores the last 4 minutes of the session.[21] Immobility is defined as the cessation of struggling and remaining floating, with movements limited to those necessary to keep the head above water.

• Rationale: This test provides a rapid assessment of a compound's ability to produce an antidepressant-like effect after acute administration. The 2-minute habituation period allows for the initial frantic escape attempts to subside, making the subsequent immobility a more reliable measure of behavioral despair.[22]

Hypothetical Comparative Data: Forced Swim Test

Treatment Group (mg/kg)	N	Immobility Time (seconds) ± SEM
Vehicle	12	165.4 ± 8.2
I-N-ME (5)	12	140.1 ± 7.5
I-N-ME (10)	12	115.7 ± 6.9 *
I-N-ME (20)	12	98.3 ± 5.4 **
Fluoxetine (20)	12	105.2 ± 6.1 **
Imipramine (20)	12	101.8 ± 5.9 **

*p < 0.05, **p < 0.01 vs. Vehicle

Protocol 2: Tail Suspension Test (TST)

Similar to the FST, the TST is a test of behavioral despair where immobility is interpreted as a depression-like state.[23][24][25] It is sensitive to a wide range of antidepressants and avoids the potential confound of hypothermia associated with the FST.[24][25]

Methodology:

• Apparatus: A suspension box that allows the mouse to hang by its tail without its body touching any surface.

• Procedure:

  • Administer compounds i.p. 60 minutes before the test.

  • Secure the mouse's tail to a suspension bar using adhesive tape, approximately 1-2 cm from the tip.[26]

  • The test duration is 6 minutes, and behavior is video recorded.[23][26][27]

• Scoring: A trained, blinded observer measures the total time the mouse remains immobile during the 6-minute test.

• Rationale: The TST is a valuable high-throughput screen for prospective antidepressant compounds.[24] Its predictive validity is strong, as clinically effective antidepressants consistently reduce immobility time.[25]

Hypothetical Comparative Data: Tail Suspension Test

Treatment Group (mg/kg)	N	Immobility Time (seconds) ± SEM
Vehicle	12	180.2 ± 9.5
I-N-ME (5)	12	155.6 ± 8.1
I-N-ME (10)	12	128.4 ± 7.3 *
I-N-ME (20)	12	109.9 ± 6.8 **
Fluoxetine (20)	12	118.5 ± 7.0 **
Imipramine (20)	12	114.3 ± 6.5 **

*p < 0.05, **p < 0.01 vs. Vehicle

Protocol 3: Chronic Unpredictable Mild Stress (CUMS)

The CUMS model has high face and construct validity as it mimics the chronic, low-grade stress that can precipitate depression in humans.[28][29] It induces a state of anhedonia, a core symptom of depression, which can be measured by a decrease in preference for a sweetened solution.

Methodology:

• Stress Induction (4 Weeks):

  • House rats or mice individually.

  • Expose the CUMS groups to a series of mild, unpredictable stressors daily.[30] Examples include: cage tilt (45°), damp bedding, stroboscopic illumination, white noise, and alterations to the light/dark cycle.[31] The control group is handled regularly but not exposed to stressors.

• Treatment (During Weeks 2-4):

  • Administer Vehicle, I-N-ME, Fluoxetine, or Imipramine daily via i.p. injection.

• Anhedonia Assessment (Weekly):

  • Use the Sucrose Preference Test (SPT) to measure anhedonia.[30]

  • After a period of water deprivation, present animals with two pre-weighed bottles: one with 1% sucrose solution and one with plain water.

  • After 1-2 hours, weigh the bottles again to determine consumption.

  • Calculate Sucrose Preference % = [Sucrose Intake / (Sucrose Intake + Water Intake)] x 100.

• Rationale: This model is crucial for determining if a compound's efficacy persists under chronic conditions, which is more clinically relevant than acute tests.[32] The reversal of CUMS-induced anhedonia is a strong predictor of therapeutic potential.

Hypothetical Comparative Data: Sucrose Preference Test (after 4 weeks of CUMS)

Treatment Group	N	Sucrose Preference (%) ± SEM
Non-Stressed Control	10	85.1 ± 3.1
CUMS + Vehicle	10	54.3 ± 2.8 #
CUMS + I-N-ME (20 mg/kg)	10	76.5 ± 3.5 **
CUMS + Fluoxetine (20 mg/kg)	10	78.2 ± 3.3 **
CUMS + Imipramine (20 mg/kg)	10	75.9 ± 3.6 **

#p < 0.01 vs. Non-Stressed Control; **p < 0.01 vs. CUMS + Vehicle

Discussion and Future Directions

The hypothetical data presented suggest that I-N-ME exhibits a promising antidepressant-like profile. In acute tests (FST and TST), I-N-ME demonstrated a dose-dependent reduction in immobility, with efficacy at 20 mg/kg comparable to that of Fluoxetine and Imipramine. This indicates a potent effect on behaviors associated with behavioral despair.

More significantly, in the CUMS model, chronic administration of I-N-ME successfully reversed stress-induced anhedonia, restoring sucrose preference to near-control levels. This is a critical finding, as the CUMS model is considered more translationally relevant to human depression.[28][29] The efficacy of I-N-ME in this chronic paradigm suggests it may offer robust therapeutic benefits beyond acute symptomatic relief.

Based on these validating results, future research should focus on elucidating the precise mechanism of action. This would involve in vitro receptor binding assays to determine affinities for SERT, 5-HT receptor subtypes, and other monoamine transporters. Furthermore, in vivo microdialysis studies could directly measure changes in synaptic serotonin levels in key brain regions following I-N-ME administration.

Conclusion

This guide outlines a systematic and rigorous preclinical pathway for validating the antidepressant potential of the novel compound 2-(1H-Indol-1-yl)-N-methylethanamine. By employing a combination of acute and chronic behavioral models and making direct comparisons to standard-of-care antidepressants, this strategy provides a robust framework for assessing efficacy. The promising, albeit hypothetical, results for I-N-ME underscore the importance of continued exploration into novel chemical entities that may offer improved therapeutic options for the treatment of major depressive disorder.

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A Technical Guide to the Contrasting Worlds of Indole-Based Serotonergic Modulators: A Case Study of 5-MeO-DMT and the Structurally Distinct 2-(1H-Indol-1-yl)-N-methylethanamine

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction: A Tale of Two Isomers and a Chasm of Data

In the landscape of neuropharmacology, the indole nucleus serves as a privileged scaffold, forming the backbone of numerous endogenous signaling molecules and therapeutic agents. This guide embarks on a comparative analysis of two indole-based ethanamines: the well-characterized, potent psychedelic 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), and the obscure, synthetically distinct 2-(1H-Indol-1-yl)-N-methylethanamine.

A crucial preface to this analysis is the profound disparity in available scientific literature. 5-MeO-DMT, a naturally occurring tryptamine, has been the subject of extensive research, yielding a wealth of data on its synthesis, pharmacology, and clinical potential.[1][2][3][4] Conversely, 2-(1H-Indol-1-yl)-N-methylethanamine exists as a structural concept with a near-complete absence of published experimental data regarding its synthesis, receptor affinity, or physiological effects.

This guide will therefore pivot from a direct, data-driven comparison to a more instructive structural and theoretical analysis. We will first provide a comprehensive, in-depth monograph on 5-MeO-DMT, adhering to the highest standards of scientific integrity and providing actionable experimental protocols. Following this, we will dissect the critical structural differences between these two molecules, exploring the profound implications of substituting the ethylamine side chain at the indole's C-3 position (a tryptamine) versus the N-1 position. This structural inquiry will serve as the comparative framework, offering insights into why these seemingly similar molecules likely inhabit vastly different pharmacological worlds.

Part 1: A Comprehensive Monograph on 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT)

5-MeO-DMT is a powerful, naturally occurring psychedelic tryptamine found in a variety of plant species and the venom of the Incilius alvarius toad.[3] It is distinguished by its rapid onset and short duration of action, and a unique pharmacological profile that differentiates it from classic psychedelics like psilocybin or LSD.[3][5]

Chemical and Physical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its application in research and development, influencing everything from solubility in assay buffers to its pharmacokinetic profile.

Property	Value	Reference
IUPAC Name	2-(5-methoxy-1H-indol-3-yl)-N,N-dimethylethanamine	[2][6]
Synonyms	5-methoxy-N,N-dimethyltryptamine, Mebufotenin	[3]
CAS Number	1019-45-0	[6][7]
Molecular Formula	C₁₃H₁₈N₂O	[2][6][7]
Molecular Weight	218.30 g/mol	[2][7]
Appearance	White crystalline solid	[2][6]
Melting Point	69.5 °C	[2][8]
Solubility	Soluble in ethanol, DMSO, DMF. Water solubility >32.7 µg/mL.	[2][6][8]

Pharmacodynamics: A Tale of Two Serotonin Receptors

The primary mechanism of action for 5-MeO-DMT involves its interaction with serotonin (5-HT) receptors. Unlike classic psychedelics, which are typically potent 5-HT₂A receptor agonists, 5-MeO-DMT displays a more complex profile with a notably high affinity for the 5-HT₁A receptor.[1][4]

Receptor Binding Affinity:

The binding affinity of a ligand for its receptor is a cornerstone of its pharmacological characterization, typically expressed as the inhibition constant (Kᵢ). A lower Kᵢ value indicates a higher binding affinity.

Receptor Subtype	Kᵢ (nM)	Reference
Human 5-HT₁A	1.9 - 10	[1][2][4]
Human 5-HT₂A	907 ± 170	[2][5]
Human 5-HT₁B	< 100	[2]
Human 5-HT₁D	< 100	[2]
Human 5-HT₆	< 100	[2]
Human 5-HT₇	< 100	[2]

This data highlights the remarkable selectivity of 5-MeO-DMT for the 5-HT₁A receptor, with a 300- to 1000-fold higher affinity for this subtype compared to the 5-HT₂A receptor.[2][4] This profile has led to its classification as an "atypical" psychedelic, as its effects are thought to be mediated primarily by 5-HT₁A activation.[3]

Functional Activity:

Beyond binding, a compound's functional activity—whether it acts as an agonist, antagonist, or inverse agonist—is critical. This is often quantified by the half-maximal effective concentration (EC₅₀), which is the concentration of a drug that gives half of the maximal response.

Assay	Receptor	EC₅₀ (nM)	Efficacy (% of 5-HT)	Reference
G-protein activation	5-HT₁A	~100	~115%	[1]
Calcium Mobilization	5-HT₂A	203	70%	[9]
Calcium Mobilization	5-HT₂C	532	72%	[9]

5-MeO-DMT acts as a potent agonist at the 5-HT₁A receptor, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[10][11] At the 5-HT₂A receptor, it also functions as an agonist, stimulating the Gq/11 pathway, which leads to the activation of phospholipase C and an increase in intracellular calcium.

Signaling Pathway Diagram:

Simplified Speeter-Anthony synthesis route for 5-MeO-DMT.

Part 2: Experimental Protocols for the Characterization of 5-MeO-DMT

The following protocols are provided as standardized methods for assessing the key pharmacodynamic properties of 5-MeO-DMT and related compounds.

Protocol 1: Competitive Radioligand Binding Assay for 5-HT₁A Receptor Affinity

This protocol determines the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a known radioligand from the receptor.

Objective: To determine the Kᵢ of 5-MeO-DMT at the human 5-HT₁A receptor.

Materials:

• HEK-293 cells stably expressing the human 5-HT₁A receptor.

• Membrane Preparation Buffers (Lysis, Sucrose). [12]* Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4. [13]* Radioligand: [³H]-8-OH-DPAT (a selective 5-HT₁A agonist).

• Non-specific binding control: 10 µM Serotonin (5-HT).

• Test Compound: 5-MeO-DMT, serially diluted.

• 96-well filter plates (GF/C filters, pre-soaked in 0.3% PEI). [13]* Scintillation fluid and a scintillation counter (e.g., MicroBeta counter). [13] Procedure:

• Membrane Preparation: Homogenize receptor-expressing cells in ice-cold lysis buffer. Centrifuge to pellet membranes, wash, and resuspend in buffer with 10% sucrose for storage at -80°C. Determine protein concentration using a BCA assay. [13]2. Assay Setup: In a 96-well plate, combine in a final volume of 250 µL:

  • 150 µL of membrane preparation (e.g., 10-20 µg protein).

  • 50 µL of serially diluted 5-MeO-DMT (or buffer for total binding, or 10 µM 5-HT for non-specific binding).

  • 50 µL of [³H]-8-OH-DPAT at a concentration near its Kₑ (e.g., 1-2 nM).

• Incubation: Incubate the plate for 60 minutes at 30°C with gentle agitation. [13]4. Filtration: Rapidly terminate the binding reaction by vacuum filtration onto the pre-soaked GF/C filter plates. Wash the filters four times with ice-cold wash buffer to remove unbound radioligand. [13]5. Counting: Dry the filters, add scintillation cocktail, and quantify the radioactivity in a scintillation counter. [13]6. Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of 5-MeO-DMT.

  • Use non-linear regression (one-site fit) to determine the IC₅₀ value.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) , where [L] is the concentration of the radioligand and Kₑ is its dissociation constant. [13]

Protocol 2: Forskolin-Induced cAMP Accumulation Assay for 5-HT₁A Functional Activity

This assay measures the ability of a 5-HT₁A agonist to inhibit adenylyl cyclase, thereby reducing intracellular cAMP levels.

Objective: To determine the EC₅₀ and maximal efficacy of 5-MeO-DMT at the human 5-HT₁A receptor.

Materials:

• CHO-K1 cells stably expressing the human 5-HT₁A receptor. [11]* Stimulation Buffer: HBSS with 500 µM IBMX (a phosphodiesterase inhibitor).

• Forskolin solution (a direct adenylyl cyclase activator).

• Test Compound: 5-MeO-DMT, serially diluted.

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

Procedure:

• Cell Plating: Seed the CHO-K1-5-HT₁A cells into 96-well plates and allow them to adhere overnight.

• Compound Addition: Wash the cells and add serially diluted 5-MeO-DMT in stimulation buffer.

• Stimulation: Add forskolin to all wells (except the basal control) to a final concentration that elicits a sub-maximal cAMP response (e.g., 1-10 µM).

• Incubation: Incubate the plate for 30 minutes at 37°C.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercial cAMP detection kit, following the manufacturer's instructions.

• Data Analysis:

  • Normalize the data, setting the forskolin-only wells as 0% inhibition and basal cAMP levels as 100% inhibition.

  • Plot the percentage of inhibition against the log concentration of 5-MeO-DMT.

  • Use a sigmoidal dose-response curve fit to determine the EC₅₀ and the maximum inhibition (Eₘₐₓ).

Part 3: Structural Comparison: The Critical Importance of the Side Chain Position

While devoid of experimental data, a structural analysis of 2-(1H-Indol-1-yl)-N-methylethanamine reveals why it is fundamentally different from 5-MeO-DMT and other tryptamines. The key distinction lies in the point of attachment of the ethylamine side chain to the indole core.

5-MeO-DMT: A C-3 Substituted Tryptamine 5-MeO-DMT is a tryptamine, meaning its ethylamine side chain is attached to the C-3 position of the indole ring. This specific arrangement is a hallmark of endogenous serotonin and nearly all classic psychedelic compounds. The geometry and electronic properties of the C-3 position allow the molecule to adopt a conformation that fits precisely into the binding pockets of serotonin receptors, particularly the orthosteric binding site.

2-(1H-Indol-1-yl)-N-methylethanamine: An N-1 Substituted Indole In contrast, this molecule has its ethylamine side chain attached to the nitrogen atom (N-1) of the indole ring. This seemingly small change dramatically alters the molecule's three-dimensional shape, flexibility, and electronic distribution.

Structural and Pharmacological Implications:

Contrasting C-3 vs. N-1 side chain attachment on the indole ring.

• Receptor Binding: The N-1 position is sterically and electronically distinct from the C-3 position. Moving the bulky and flexible ethylamine group to the N-1 position would likely prevent the indole core and the amine from simultaneously achieving the necessary interactions within the highly conserved binding pocket of serotonin receptors. It is therefore highly improbable that 2-(1H-Indol-1-yl)-N-methylethanamine would exhibit significant affinity for 5-HT₁A or 5-HT₂A receptors in a manner comparable to 5-MeO-DMT.

• Pharmacological Activity: Given the predicted lack of significant serotonin receptor affinity, it is unlikely that this compound would possess psychedelic or related psychoactive properties. Its pharmacological profile, if any, would be entirely different and would need to be determined through broad screening against a wide range of biological targets.

Conclusion

This guide provides a comprehensive overview of the well-characterized psychedelic compound 5-MeO-DMT, detailing its chemical properties, pharmacodynamics, and relevant experimental protocols for its scientific investigation. The data clearly establish it as a potent 5-HT₁A receptor agonist with a unique profile among serotonergic psychedelics.

In stark contrast, 2-(1H-Indol-1-yl)-N-methylethanamine remains a scientifically uncharacterized molecule. The structural analysis presented herein strongly suggests that the placement of the ethylamine side chain at the N-1 position of the indole ring fundamentally alters its molecular architecture, making it a poor structural mimic of serotonin. Consequently, it is highly unlikely to share the pharmacological properties of 5-MeO-DMT. This comparison underscores a critical principle in medicinal chemistry: subtle isomeric changes can lead to drastic differences in biological activity. Future empirical investigation is required to elucidate the actual properties of 2-(1H-Indol-1-yl)-N-methylethanamine and validate these structural predictions.

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A Comparative Guide to the Reproducible Behavioral Assessment of 2-(1H-Indol-1-yl)-N-methylethanamine and its Analogs

This guide provides a comprehensive framework for the reproducible behavioral characterization of the novel tryptamine derivative, 2-(1H-Indol-1-yl)-N-methylethanamine. Given the nascent state of research on this specific molecule, this document establishes a systematic approach for its evaluation, drawing comparisons with well-documented tryptamines and other psychedelic compounds. Our focus is on ensuring scientific integrity and methodological rigor to produce reliable and reproducible data for researchers, scientists, and drug development professionals.

Introduction: The Quest for Reproducibility in Tryptamine Research

Tryptamine and its derivatives represent a class of psychoactive compounds with significant potential in neuroscience and therapeutic development.[1][2][3] Their structural similarity to serotonin allows them to interact with various serotonin receptors, leading to a wide range of behavioral effects.[1][2] 2-(1H-Indol-1-yl)-N-methylethanamine is a member of this family, and understanding its behavioral pharmacology is a crucial first step in evaluating its potential.

However, the field of psychedelic research has been fraught with challenges related to reproducibility.[4][5][6][7] Factors such as expectancy bias, difficulties in blinding, and lack of standardized protocols have historically clouded the interpretation of clinical and preclinical findings.[4][5][8] This guide, therefore, emphasizes a structured and self-validating experimental approach to characterize the behavioral effects of 2-(1H-Indol-1-yl)-N-methylethanamine, ensuring that the generated data is robust and comparable across different laboratories.

Proposed Mechanism of Action: A Tryptamine Fingerprint

Based on its core indole structure, it is hypothesized that 2-(1H-Indol-1-yl)-N-methylethanamine primarily acts as an agonist at serotonin receptors, particularly the 5-HT2A and 5-HT1A subtypes.[1][2] The activation of 5-HT2A receptors is strongly correlated with the hallucinogenic effects of classic psychedelics, while 5-HT1A receptor agonism may modulate these effects and contribute to anxiolytic or antidepressant properties.[1][9][10]

Caption: Proposed mechanism of 2-(1H-Indol-1-yl)-N-methylethanamine action.

Comparative Behavioral Profiling: Benchmarking Against Established Compounds

To contextualize the behavioral effects of 2-(1H-Indol-1-yl)-N-methylethanamine, it is essential to compare it against well-characterized psychoactive compounds. We propose a panel of comparators including tryptamines with varying receptor affinities and a classic phenethylamine hallucinogen.

Compound	Class	Primary Mechanism	Known Behavioral Effects in Rodents
N,N-Dimethyltryptamine (DMT)	Tryptamine	5-HT2A/5-HT1A Agonist	Head-twitch response (HTR), locomotor changes, disruption of prepulse inhibition.[1][11]
5-Methoxy-N,N-dimethyltryptamine (5-MeO-DMT)	Tryptamine	Potent 5-HT1A Agonist, 5-HT2A Agonist	Strong HTR, significant anxiogenic/anxiolytic effects depending on dose and paradigm.[1]
Psilocybin	Tryptamine	5-HT2A/5-HT1A Agonist (via psilocin)	HTR, reduced anxiety-like behavior in some models, antidepressant-like effects.[12][13]
(±)-2,5-Dimethoxy-4-iodoamphetamine (DOI)	Phenethylamine	Potent 5-HT2A/5-HT2C Agonist	Robust and long-lasting HTR, anxiogenic and anxiolytic effects reported.[14][15]
2-(1H-Indol-1-yl)-N-methylethanamine	Tryptamine	Hypothesized 5-HT2A/5-HT1A Agonist	To be determined

Recommended Experimental Workflows for Reproducible Behavioral Assessment

A battery of standardized behavioral tests is crucial for a comprehensive and reproducible characterization. The following protocols are designed to be self-validating by including appropriate controls and clear, quantifiable endpoints.

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A Head-to-Head Comparative Analysis of 2-(1H-Indol-1-yl)-N-methylethanamine and Its Structural Isomer: A Proposed Preclinical Evaluation

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, including the essential amino acid tryptophan and the neurotransmitter serotonin. The point of attachment of side chains to this indole core profoundly influences the pharmacological profile of the resulting molecule. A classic example is the distinction between tryptamines, which are 2-(1H-indol-3-yl)ethanamines, and their less-studied isomers, the 2-(1H-indol-1-yl)ethanamines. While tryptamines have been extensively investigated for their potent effects on the serotonergic system, the pharmacological landscape of their indol-1-yl counterparts remains largely unexplored.

This guide proposes a rigorous head-to-head preclinical study to compare the pharmacological and metabolic profiles of 2-(1H-Indol-1-yl)-N-methylethanamine (Compound A) and its structural isomer, N-methyltryptamine (NMT), which is 2-(1H-Indol-3-yl)-N-methylethanamine (Compound B) . The primary objective is to elucidate how shifting the ethylamine side chain from the 3-position to the 1-position of the indole ring impacts key drug-like properties. This investigation will focus on three critical areas: receptor binding affinity at key serotonergic targets, functional activity at the 5-HT2A receptor, and in vitro metabolic stability. By systematically evaluating these parameters, we aim to provide a foundational dataset for researchers, scientists, and drug development professionals interested in the nuanced structure-activity relationships of indole-based compounds.

Compounds Under Investigation

For the purpose of this proposed study, the following compounds will be synthesized and comparatively evaluated:

• Compound A: 2-(1H-Indol-1-yl)-N-methylethanamine

• Compound B: 2-(1H-Indol-3-yl)-N-methylethanamine (N-methyltryptamine, NMT)

The rationale for selecting these two compounds lies in their direct isomeric relationship, which allows for a focused assessment of the impact of the side chain position on the indole nucleus.

Experimental Design and Methodologies

A multi-faceted experimental approach is proposed to generate a comprehensive comparative dataset. The following sections detail the protocols for receptor binding, functional activity, and metabolic stability assays.

Serotonin Receptor Binding Affinity Profiling

Expertise & Experience: To understand the potential psychoactive and therapeutic effects of these compounds, it is crucial to determine their binding affinities for key serotonin receptors implicated in mood, cognition, and perception. A competitive radioligand binding assay is the gold standard for quantifying the affinity of a test compound for a specific receptor.[1] This method allows for the determination of the equilibrium dissociation constant (Ki), a measure of binding affinity.

Trustworthiness: The protocol incorporates positive and negative controls to ensure the validity of the assay. The use of well-characterized radioligands and cell lines expressing the target receptors provides a robust and reproducible system.

Experimental Protocol: Radioligand Binding Assay

• Membrane Preparation:

  • HEK-293 cells stably expressing human 5-HT1A, 5-HT2A, and 5-HT2C receptors are cultured and harvested.

  • Cell pellets are homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, pH 7.4) and centrifuged to pellet the cell membranes.

  • The membrane pellet is washed and resuspended in an assay buffer to a final protein concentration determined by a Bradford assay.

• Competitive Binding Assay:

  • The assay is performed in a 96-well plate format.

  • To each well, add in the following order:

    • Assay buffer (50mM Tris-HCl, 5mM MgCl2, 0.1mM EDTA, pH 7.4).

    • A fixed concentration of the appropriate radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A, [3H]Ketanserin for 5-HT2A, [3H]Mesulergine for 5-HT2C).

    • A range of concentrations of the test compounds (Compound A and Compound B) or a known competitor (for positive control).

    • The prepared cell membranes.

  • The plates are incubated at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Filtration and Detection:

  • The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

  • The filters are washed with ice-cold wash buffer to remove any non-specifically bound radioligand.

  • The radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis:

  • The data are analyzed using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Mandatory Visualization: Radioligand Binding Assay Workflow

Caption: Workflow for the radioligand binding assay.

Functional Activity at the 5-HT2A Receptor

Expertise & Experience: The 5-HT2A receptor is a key target for many psychedelic compounds and is known to signal through the Gq pathway, leading to the activation of phospholipase C (PLC) and the subsequent production of inositol phosphates (IPs).[2] An inositol phosphate accumulation assay is a direct measure of the functional activation of this pathway and can determine whether a compound acts as an agonist, antagonist, or inverse agonist.

Trustworthiness: This protocol includes controls for basal IP accumulation and the response to a known agonist (e.g., serotonin) to ensure the assay is performing correctly. The use of a radiolabeling method provides high sensitivity and specificity.

Experimental Protocol: Inositol Phosphate Accumulation Assay

• Cell Culture and Labeling:

  • HEK-293 cells expressing the human 5-HT2A receptor are seeded in 24-well plates.

  • The cells are incubated overnight with a medium containing [3H]-myo-inositol to allow for its incorporation into the cell membrane phospholipids.

• Compound Incubation:

  • The labeling medium is removed, and the cells are washed with a serum-free medium.

  • A pre-incubation buffer containing LiCl is added to the cells. LiCl inhibits inositol monophosphatases, leading to the accumulation of IPs.

  • A range of concentrations of the test compounds (Compound A and Compound B) or a reference agonist (e.g., serotonin) is added to the wells. For antagonist testing, cells are pre-incubated with the test compound before the addition of the agonist.

  • The plates are incubated at 37°C for a specified time (e.g., 60 minutes).

• Extraction of Inositol Phosphates:

  • The incubation is terminated by the addition of a cold acid (e.g., perchloric acid).

  • The cell lysates are neutralized, and the total inositol phosphates are separated from free inositol using anion-exchange chromatography columns.

• Detection and Data Analysis:

  • The radioactivity of the eluted inositol phosphates is measured using a scintillation counter.

  • The data are analyzed using non-linear regression to generate dose-response curves and determine the EC50 (potency) and Emax (efficacy) values for agonists. For antagonists, the IC50 and Kb values are determined.

Mandatory Visualization: 5-HT2A Gq Signaling Pathway

Caption: Simplified Gq signaling pathway for the 5-HT2A receptor.

In Vitro Metabolic Stability Assessment

Expertise & Experience: The metabolic stability of a compound is a critical determinant of its pharmacokinetic profile, including its half-life and bioavailability.[3][4] An in vitro assay using human liver microsomes (HLMs) is a standard and efficient method to assess phase I metabolic stability, primarily mediated by cytochrome P450 (CYP) enzymes.[5][6][7][8]

Trustworthiness: The protocol includes positive controls with known metabolic fates (e.g., a rapidly metabolized compound and a stable compound) to validate the activity of the microsomal preparation. A "minus-cofactor" control is also included to account for non-enzymatic degradation.

Experimental Protocol: Human Liver Microsome (HLM) Stability Assay

• Preparation of Reaction Mixtures:

  • The assay is conducted in a 96-well plate format.

  • A reaction mixture containing pooled human liver microsomes and a phosphate buffer (pH 7.4) is prepared.

  • The test compounds (Compound A and Compound B) and positive control compounds are added to the reaction mixture at a final concentration (e.g., 1 µM).

• Incubation and Sampling:

  • The reaction is initiated by the addition of an NADPH-regenerating system.

  • The plate is incubated at 37°C with shaking.

  • At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), an aliquot of the reaction mixture is transferred to a quench solution (e.g., ice-cold acetonitrile containing an internal standard) to stop the reaction.

• Sample Analysis:

  • The quenched samples are centrifuged to precipitate the proteins.

  • The supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent compound.

• Data Analysis:

  • The percentage of the parent compound remaining at each time point is calculated relative to the 0-minute time point.

  • The natural logarithm of the percent remaining is plotted against time.

  • The slope of the linear portion of this plot is used to calculate the in vitro half-life (t1/2).

  • The intrinsic clearance (CLint) is calculated from the half-life and the protein concentration.

Mandatory Visualization: Metabolic Stability Assay Workflow

Caption: Workflow for the in vitro metabolic stability assay.

Data Presentation

The quantitative data generated from the proposed experiments will be summarized in the following tables for clear and objective comparison.

Table 1: Serotonin Receptor Binding Affinities (Ki, nM)

Compound	5-HT1A	5-HT2A	5-HT2C
Compound A
(2-(1H-Indol-1-yl)-N-methylethanamine)
Compound B
(N-methyltryptamine)
Serotonin
(Reference)

Table 2: Functional Activity at the 5-HT2A Receptor

Compound	EC50 (nM)	Emax (% of Serotonin)
Compound A
Compound B
Serotonin	100%

Table 3: In Vitro Metabolic Stability in Human Liver Microsomes

Compound	t1/2 (min)	CLint (µL/min/mg protein)
Compound A
Compound B
Verapamil
(High Clearance Control)
Carbamazepine
(Low Clearance Control)

Discussion and Anticipated Outcomes

This proposed head-to-head study is designed to provide fundamental insights into the structure-activity relationship of indol-1-yl versus indol-3-yl ethanamines. Based on the known pharmacology of related compounds, we can anticipate several potential outcomes:

• Receptor Binding: It is hypothesized that Compound A (indol-1-yl) will exhibit a significantly different binding profile compared to Compound B (indol-3-yl). The change in the position of the nitrogen atom within the indole ring and the altered spatial orientation of the ethylamine side chain may lead to different affinities and selectivities for the serotonin receptors.

• Functional Activity: The functional activity at the 5-HT2A receptor is expected to correlate with the binding affinity. A key question is whether Compound A will retain agonist activity at this receptor, and if so, to what extent its potency and efficacy will differ from the well-characterized tryptamine, Compound B.

• Metabolic Stability: The position of the ethylamine side chain could influence the accessibility of the indole ring to metabolic enzymes. It is plausible that one isomer will be more or less susceptible to enzymatic degradation, which would have significant implications for its in vivo pharmacokinetic profile.

The results of this study will provide a valuable dataset for medicinal chemists and pharmacologists, guiding future drug design and development efforts in the vast chemical space of indole derivatives. A thorough understanding of how subtle structural modifications impact pharmacological and metabolic properties is essential for the rational design of novel therapeutics with improved efficacy and safety profiles.

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Navigating the Metabolic Maze: A Comparative Guide to the Species-Specific Metabolism of 2-(1H-Indol-1-yl)-N-methylethanamine

For researchers, scientists, and drug development professionals, understanding the metabolic fate of a new chemical entity (NCE) is a cornerstone of preclinical development. The biotransformation of a xenobiotic can dramatically influence its efficacy, toxicity, and pharmacokinetic profile. This guide provides an in-depth comparative analysis of the anticipated species differences in the metabolism of 2-(1H-Indol-1-yl)-N-methylethanamine, a novel investigational compound.

Due to the limited availability of direct metabolic data for this specific molecule, this guide synthesizes information from studies on structurally related indolethylamines and N-substituted tryptamines to provide a predictive framework for its metabolic pathways across common preclinical species and humans. The experimental protocols detailed herein offer a robust methodology to validate these predictions and uncover the unique metabolic fingerprint of 2-(1H-Indol-1-yl)-N-methylethanamine.

Predicted Metabolic Landscape of 2-(1H-Indol-1-yl)-N-methylethanamine

The metabolism of xenobiotics is broadly categorized into Phase I (functionalization) and Phase II (conjugation) reactions. For 2-(1H-Indol-1-yl)-N-methylethanamine, we can predict a series of metabolic transformations based on its indole and N-methylethanamine moieties.

Phase I Metabolism:

The initial biotransformation is likely to be dominated by the versatile cytochrome P450 (CYP) superfamily of enzymes.[1] Key predicted Phase I reactions include:

• N-Demethylation: The removal of the methyl group from the ethylamine side chain is a common metabolic pathway for N-methylated compounds, often leading to an active or inactive primary amine metabolite.[2]

• Indole Ring Hydroxylation: The indole nucleus is susceptible to hydroxylation at various positions, most commonly at the 5- or 6-position. This is a well-documented pathway for many tryptamine derivatives.[3]

• Oxidative Deamination: Following or preceding N-demethylation, the primary amine can undergo oxidative deamination, leading to the formation of an aldehyde intermediate, which is subsequently oxidized to a carboxylic acid.

Phase II Metabolism:

The functional groups introduced or exposed during Phase I metabolism, such as hydroxyl and amine groups, are prime candidates for conjugation with endogenous polar molecules, which facilitates excretion.[4][5] The primary Phase II reactions anticipated are:

• Glucuronidation: Hydroxylated metabolites are readily conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs).[6]

• Sulfation: Sulfotransferases (SULTs) can also conjugate hydroxylated metabolites with a sulfonate group.

Below is a graphical representation of the predicted metabolic pathways for 2-(1H-Indol-1-yl)-N-methylethanamine.

Caption: Predicted Phase I and Phase II metabolic pathways of 2-(1H-Indol-1-yl)-N-methylethanamine.

Key Enzymatic Players and Anticipated Species Differences

The rate and profile of metabolism are dictated by the expression and activity of various drug-metabolizing enzymes, which are known to vary significantly across species.[4]

Cytochrome P450 (CYP) Isoforms:

• CYP3A4: This is a major human CYP isoform involved in the metabolism of a vast array of drugs.[7] For structurally related indole derivatives, CYP3A4 has been shown to be a key player in their oxidation.[8]

• CYP2D6: This isoform is highly polymorphic in humans and is known to metabolize many psychoactive compounds, including some tryptamines.[9]

• CYP2C9 & CYP2C19: These enzymes are also involved in the metabolism of various drugs and could contribute to the biotransformation of the target compound.[7]

• CYP2A6 & CYP2E1: These isoforms have been implicated in the metabolism of indole itself.[10]

Species-Specific Variations:

The relative importance of these CYP isoforms can differ substantially between humans and preclinical models. For instance, the homologues of human CYP3A4 in rats (Cyp3a1/2) and mice (Cyp3a11) can have different substrate specificities and activities. Similarly, the expression and activity of CYP2D6 are known to be different in rats and monkeys compared to humans.[9] One study on an indomethacin derivative revealed that the metabolic half-life was significantly shorter in rat liver microsomes (11 min) compared to human (21 min) and mouse (51 min) microsomes, highlighting pronounced species differences in metabolic rates.[8]

Phase II Enzymes:

Species differences in UGT and SULT activity are also well-documented. For example, cats are known to have a deficiency in certain UGT isoforms, which can lead to slower clearance of drugs that are primarily metabolized through glucuronidation.

The following table summarizes the anticipated species differences in the metabolism of 2-(1H-Indol-1-yl)-N-methylethanamine based on findings for related compounds.

Metabolic Pathway	Human	Monkey (e.g., Cynomolgus)	Dog	Rat	Mouse
N-Demethylation	Likely a major pathway, mediated by CYP3A4, CYP2D6, and others.	Similar to humans, but potentially different CYP contributions.[11]	Generally extensive N-demethylation capabilities.	Often a rapid and major pathway.[12]	Can be a significant pathway, but rates may differ from rats.[8]
Indole Hydroxylation	Expected to occur, with potential for different positional preferences.	Likely a significant pathway.[13]	Expected to be a prominent pathway.	A common route for indole-containing compounds.[10]	A common route for indole-containing compounds.
Glucuronidation	A major Phase II pathway for hydroxylated metabolites.	Generally similar to humans.	Can have different UGT isoform profiles compared to humans.	A well-established conjugation pathway.	A well-established conjugation pathway.
Sulfation	A possible Phase II pathway, may be less prominent than glucuronidation.	Generally similar to humans.	Can have different SULT isoform profiles.	A known conjugation pathway.	A known conjugation pathway.

Experimental Protocols for In Vitro Metabolic Comparison

To empirically determine the species-specific metabolism of 2-(1H-Indol-1-yl)-N-methylethanamine, in vitro studies using subcellular fractions are indispensable.[14][15] Liver microsomes, which are rich in CYP and UGT enzymes, are a standard and effective tool for this purpose.[14]

Experimental Workflow: In Vitro Metabolism in Liver Microsomes

Caption: A generalized workflow for in vitro metabolism studies using liver microsomes.

Detailed Protocol: Metabolic Stability in Liver Microsomes from Multiple Species

Objective: To determine the rate of metabolism of 2-(1H-Indol-1-yl)-N-methylethanamine in liver microsomes from human, monkey, dog, rat, and mouse.

Materials:

• Pooled liver microsomes from human, monkey, dog, rat, and mouse (e.g., from a commercial supplier)

• 2-(1H-Indol-1-yl)-N-methylethanamine

• Potassium phosphate buffer (100 mM, pH 7.4)

• NADPH-generating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Acetonitrile with an internal standard (for quenching and sample preparation)

• 96-well plates or microcentrifuge tubes

• Incubator/shaker set to 37°C

• LC-MS/MS system

Procedure:

• Preparation:

  • Thaw liver microsomes on ice.

  • Prepare the incubation mixture by combining the phosphate buffer and the NADPH-generating system.

  • Prepare a working solution of 2-(1H-Indol-1-yl)-N-methylethanamine in a suitable solvent (e.g., methanol or DMSO) at a concentration that results in a final incubation concentration of 1 µM.

• Incubation:

  • In a 96-well plate, add the liver microsomes (final protein concentration of 0.5 mg/mL) to the incubation buffer.

  • Add the working solution of 2-(1H-Indol-1-yl)-N-methylethanamine to each well.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH-generating system.

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding 2-3 volumes of cold acetonitrile containing an internal standard.

• Sample Analysis:

  • Centrifuge the quenched samples to precipitate the proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

  • Analyze the samples to determine the concentration of the parent compound remaining at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Calculate the in vitro half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / microsomal protein concentration).

Interpreting the Data and Extrapolating to In Vivo Outcomes

The data generated from these in vitro studies will provide valuable insights into the metabolic liabilities of 2-(1H-Indol-1-yl)-N-methylethanamine and how they differ across species. A shorter in vitro half-life and higher intrinsic clearance in a particular species suggest more rapid metabolism.

However, extrapolating in vitro data to predict in vivo human pharmacokinetics is a complex process that requires consideration of factors such as plasma protein binding, blood-to-plasma ratio, and liver blood flow. Various scaling methods, such as the well-stirred model, can be employed for this purpose. It is crucial to acknowledge the inherent uncertainties in these predictions and to use the data to guide the design of in vivo pharmacokinetic studies in the most relevant preclinical species.

Conclusion

While direct metabolic data for 2-(1H-Indol-1-yl)-N-methylethanamine is not yet publicly available, a comprehensive understanding of the metabolism of structurally related compounds allows for the formulation of a predictive metabolic scheme. The primary anticipated metabolic pathways include N-demethylation and indole ring hydroxylation, followed by glucuronidation and sulfation. Significant species differences in the rates and profiles of these metabolic pathways are expected due to variations in the expression and activity of CYP and UGT enzymes.

The provided experimental protocols offer a robust framework for elucidating the in vitro metabolism of 2-(1H-Indol-1-yl)-N-methylethanamine across different species. The data generated from these studies will be instrumental in selecting the most appropriate animal models for further preclinical development and in providing an early indication of the compound's metabolic fate in humans, ultimately contributing to a more informed and efficient drug development process.

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Safety & Regulatory Compliance

Proper Disposal of 2-(1H-Indol-1-yl)-N-methylethanamine: A Guide for Laboratory Professionals

Authoritative Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2-(1H-Indol-1-yl)-N-methylethanamine is a compound for which a specific, publicly available Safety Data Sheet (SDS) is not readily found. The structural name indicates an N-1 substitution on the indole ring, which is less common than the typical N-3 substitution seen in many tryptamines. Therefore, this guide is synthesized from established safety protocols for structurally related hazardous chemicals, including indole derivatives, tryptamines, and nitrogenous heterocyclic compounds.[1][2] A conservative approach is mandatory; this substance must be treated as a hazardous chemical waste of unknown toxicity.

Section 1: Hazard Assessment and Toxidicological Profile (Inferred)

Due to the absence of specific toxicological data, a hazard assessment must be inferred from its structural components: the indole ring and the N-methylethanamine side chain.

• Indole Core: Indole and its derivatives can be reactive and may cause skin and eye irritation.[1][3] Some indole compounds are known to be toxic if inhaled or ingested.[3]

• Amine Group: Aliphatic amines can be corrosive and are often toxic. They can cause severe skin burns and eye damage.

• Nitrogen Heterocycle: Nitrogen-containing heterocyclic compounds are a class of chemicals of significant environmental concern due to their potential toxicity and carcinogenic properties.[2]

• Potential Biological Activity: The tryptamine scaffold is the basis for many biologically active compounds, including psychedelics and neurotransmitters.[4][5][6] It is prudent to assume 2-(1H-Indol-1-yl)-N-methylethanamine has potent, uncharacterized biological effects.

Based on this analysis, the compound must be handled as a hazardous substance with potential for irritation, toxicity, and unknown pharmacological effects. Environmental release must be strictly avoided.[3][7]

Section 2: Personal Protective Equipment (PPE) and Engineering Controls

Strict adherence to safety protocols is the first line of defense. All handling and disposal preparation must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Double-gloving is recommended.	Prevents skin contact. Indole derivatives and amines can be absorbed through the skin.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from accidental splashes of the compound or solvents used during disposal.
Body Protection	A flame-resistant laboratory coat.	Protects from contamination of personal clothing.
Respiratory	All handling of the solid or its solutions must be done in a chemical fume hood.	Prevents inhalation of the substance, which has an unknown toxicity profile.

Table 1: Required Personal Protective Equipment (PPE) for handling 2-(1H-Indol-1-yl)-N-methylethanamine.

Section 3: Waste Characterization and Segregation

Proper waste segregation is a critical step in ensuring compliant and safe disposal. This compound and any materials contaminated with it must be classified as hazardous waste.

Step-by-Step Waste Segregation:

• Determine Waste Type: Is the waste the neat (pure) compound, a dilute solution, or contaminated solid materials (e.g., gloves, weigh boats, pipette tips)?

• Select Container: Use only approved, compatible hazardous waste containers. Polyethylene or polypropylene containers are generally suitable.[8] The container must have a secure, leak-proof lid.

• Labeling: Immediately label the waste container with the words "HAZARDOUS WASTE " and the full chemical name: "2-(1H-Indol-1-yl)-N-methylethanamine ".[9] List all constituents, including solvents and their approximate percentages.

• Segregation: This waste should be segregated into the non-halogenated organic waste stream. Do not mix with halogenated solvents, heavy metals, or aqueous waste.[9] Mixing incompatible waste streams can create dangerous reactions and complicates the disposal process.

Below is a decision-making workflow for proper waste segregation.

Caption: Waste Segregation Workflow for 2-(1H-Indol-1-yl)-N-methylethanamine.

Section 4: Disposal Procedures and Spill Management

Disposal must be conducted in accordance with local, state, and federal regulations, such as those outlined by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][10] Never dispose of this chemical down the drain or in regular trash.[3][7]

Protocol 4.1: Disposal of Neat Compound and Contaminated Materials

• Work Area: Conduct all operations within a chemical fume hood. Place an absorbent, plastic-backed pad on the work surface.

• Packaging:

  • Solids: Carefully transfer the neat compound into a designated hazardous waste container. Ensure the exterior of the container remains clean.[11]

  • Contaminated Debris: Place all contaminated items, such as gloves, wipes, and disposable glassware, into a separate, clearly labeled solid hazardous waste container.[8]

• Container Management: Keep waste containers securely closed at all times, except when adding waste.[9][11] Do not fill containers beyond 90% capacity to allow for expansion.[11]

• Storage: Store the sealed waste container in a designated satellite accumulation area or the facility's central hazardous waste storage area. Ensure it is segregated from incompatible chemicals like strong oxidizing agents and acids.[12]

• Pickup: Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service.[3]

Protocol 4.2: Spill Management

In the event of a spill, immediate and correct action is crucial.

Spill Kit Component	Purpose
Absorbent Material	Vermiculite, sand, or commercial chemical absorbent pads.
Neutralizing Agent	Sodium bisulfate for basic spills (amines are basic). Use with caution.
Containment	Dikes or socks to prevent the spill from spreading.
Tools	Plastic dustpan, scoop, or brush.
Waste Bags/Container	Heavy-duty, labeled hazardous waste bags or a designated container.

Table 2: Essential components of a chemical spill kit.

Caption: Step-by-step workflow for responding to a chemical spill.

Section 5: Decontamination

• Glassware: Reusable glassware must be decontaminated. Rinse thoroughly with a suitable organic solvent (e.g., ethanol or acetone) into a designated hazardous waste container. Follow this with a standard wash using soap and water.

• Work Surfaces: Wipe down the work surface inside the fume hood with a cloth dampened with a suitable solvent, followed by soap and water. Dispose of the cleaning materials as solid hazardous waste.

Adherence to these procedures is essential for ensuring personal safety, protecting the environment, and maintaining regulatory compliance within the laboratory.

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